molecular formula C7H17NO B11752131 (2R)-2-amino-2,4-dimethylpentan-1-ol

(2R)-2-amino-2,4-dimethylpentan-1-ol

Cat. No.: B11752131
M. Wt: 131.22 g/mol
InChI Key: YEMAIZYKPDFKNU-SSDOTTSWSA-N
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Description

(2R)-2-amino-2,4-dimethylpentan-1-ol is a useful research compound. Its molecular formula is C7H17NO and its molecular weight is 131.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2R)-2-amino-2,4-dimethylpentan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2R)-2-amino-2,4-dimethylpentan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C7H17NO

Molecular Weight

 131.22 g/mol

IUPAC Name

 (2R)-2-amino-2,4-dimethylpentan-1-ol

InChI

 InChI=1S/C7H17NO/c1-6(2)4-7(3,8)5-9/h6,9H,4-5,8H2,1-3H3/t7-/m1/s1

InChI Key

 YEMAIZYKPDFKNU-SSDOTTSWSA-N

Isomeric SMILES

 CC(C)C[C@](C)(CO)N

Canonical SMILES

 CC(C)CC(C)(CO)N

Origin of Product

 United States
Foundational & Exploratory

An In-Depth Technical Guide to (2R)-2-Amino-2,4-dimethylpentan-1-ol: Stereochemical Architecture, Physical Properties, and Synthetic Methodologies

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Stereochemical Significance

In the landscape of modern drug discovery and asymmetric catalysis, chiral amino alcohols serve as indispensable pharmacophores and stereodirecting auxiliaries. (2R)-2-amino-2,4-dimethylpentan-1-ol is a highly branched, aliphatic amino alcohol characterized by a dense steric environment around its C2 stereocenter.

Understanding the stereochemical architecture of the (2R) enantiomer requires applying the Cahn-Ingold-Prelog (CIP) priority rules to the C2 chiral center. The substituents rank as follows:

  • –NH₂ (Nitrogen, atomic number 7)

  • –CH₂OH (Carbon bonded to Oxygen)

  • –CH₂CH(CH₃)₂ (Isobutyl group; Carbon bonded to another Carbon)

  • –CH₃ (Methyl group; Carbon bonded only to Hydrogen)

For the (2R) configuration, when the lowest priority methyl group is oriented away from the viewer, the sequence from the amino group to the hydroxymethyl group to the isobutyl group traces a clockwise direction. This specific spatial arrangement dictates its binding affinity in biological targets and its stereoselectivity when utilized as a chiral ligand in transition-metal catalysis.

Chemical Structure and Quantitative Physical Properties

The physical behavior of (2R)-2-amino-2,4-dimethylpentan-1-ol is heavily dictated by its capacity to form extensive intermolecular hydrogen bond networks. Despite possessing a highly lipophilic 7-carbon backbone, the adjacent 1,2-amino alcohol motif significantly alters its solubility and volatility.

Below is a consolidated table of its structural and physical properties, drawing on computed data and baseline metrics from its racemic 1 and (S)-enantiomer 2 counterparts.

PropertyValueSource / Methodology
Molecular Formula C₇H₁₇NOStructural Derivation
Monoisotopic Mass 131.13101 DaPubChemLite 3
CAS Number (Racemate) 13893-55-5Benchchem 1
CAS Number (S-Isomer) 1352447-28-9Sigma-Aldrich 2
Predicted Boiling Point ~185–195 °CClass-based extrapolation
Predicted Density ~0.91 g/cm³Class-based extrapolation
H-Bond Donors / Acceptors 3 Donors / 2 AcceptorsStructural Analysis

Field Insight: Like many primary amines, the free base of this compound is susceptible to atmospheric carbon dioxide, which can lead to the formation of carbamate salts over time. It is highly recommended to store the compound under an inert argon atmosphere at 4°C, or convert it to its hydrochloride salt to enhance benchtop stability and aqueous solubility 1.

Asymmetric Synthesis Protocol: A Self-Validating Workflow

Synthesizing the (2R) enantiomer from achiral precursors requires rigorous stereocontrol. The following protocol utilizes an asymmetric Strecker reaction followed by a strong hydride reduction.

SynthesisWorkflow A 4-Methylpentan-2-one (MIBK Precursor) B Asymmetric Strecker Reaction (NaCN / NH3 / Chiral Auxiliary) A->B C (2R)-Aminonitrile Intermediate B->C D Acidic Hydrolysis (6M HCl, Reflux) C->D E (2R)-Amino Acid D->E F Reduction (LiAlH4 in dry THF) E->F G (2R)-2-Amino-2,4-dimethylpentan-1-ol F->G

Fig 1: Asymmetric synthesis workflow for (2R)-2-amino-2,4-dimethylpentan-1-ol from MIBK.

Step-by-Step Methodology & Causality

  • Aminonitrile Formation: 4-Methylpentan-2-one (MIBK) is reacted with sodium cyanide, ammonia, and a chiral auxiliary (e.g., (R)-phenylglycinol) in methanol. Causality: The chiral auxiliary induces facial selectivity during the nucleophilic attack of the cyanide ion, establishing the (2R) stereocenter.

  • Acidic Hydrolysis: The isolated aminonitrile is refluxed in 6M HCl for 12 hours. Causality: Strong acidic conditions are required to fully hydrolyze the nitrile group to a carboxylic acid without racemizing the newly formed sterically hindered C2 center.

  • Hydride Reduction: The resulting (2R)-amino acid is suspended in anhydrous Tetrahydrofuran (THF) at 0°C. Lithium Aluminum Hydride (LiAlH₄) is added portion-wise, and the mixture is refluxed for 8 hours. Causality: Milder reducing agents (like NaBH₄) cannot reduce carboxylic acids. LiAlH₄ provides the necessary hydride transfer capability to yield the primary alcohol.

  • Fieser Quench: The reaction is cooled and quenched sequentially with x mL H₂O, x mL 15% NaOH, and 3x mL H₂O (where x is the mass of LiAlH₄ in grams). Causality: Direct aqueous quenching generates a thick, unfilterable aluminum hydroxide gel. The Fieser method forces the precipitation of granular, easily filterable aluminate salts, preventing catastrophic product loss in emulsions.

System Validation & Quality Control

To ensure the protocol is self-validating, the following checkpoints must be met:

  • Reaction Completion: TLC (DCM:MeOH 9:1, Ninhydrin stain) must show the complete disappearance of the amino acid precursor.

  • Structural Integrity: ¹H-NMR (in CDCl₃) must confirm the disappearance of the highly deshielded carboxylic acid proton (~11.0 ppm) and the emergence of diastereotopic methylene protons (-CH₂OH) around 3.4–3.6 ppm.

  • Stereochemical Purity: Chiral HPLC (e.g., Daicel Chiralcel OD-H column) must be run against a racemic standard to confirm an enantiomeric excess (ee) of >99% for the (2R) isomer.

Alternative Isolation: Chiral Resolution of the Racemate

In scenarios where asymmetric synthesis is economically prohibitive, the racemic base 1 can be resolved using classical fractional crystallization.

ResolutionWorkflow A Racemic Amino Alcohol B Chiral Derivatization ((S)-Mandelic Acid) A->B C Diastereomeric Salts B->C D Fractional Crystallization C->D E (2R)-Salt Precipitate D->E F Alkaline Cleavage (10% NaOH) E->F G Pure (2R)-Enantiomer F->G

Fig 2: Classical chiral resolution workflow for isolating the (2R)-enantiomer via crystallization.

By reacting the racemate with an enantiopure resolving agent like (S)-mandelic acid, a pair of diastereomeric salts is formed. Because diastereomers possess different physical properties (unlike enantiomers), the (2R)-(S) salt can be selectively precipitated from a solvent system like hot ethanol. Subsequent alkaline cleavage with 10% NaOH liberates the pure (2R)-2-amino-2,4-dimethylpentan-1-ol free base.

References

  • Benchchem. "2-Amino-2,4-dimethylpentan-1-ol | 13893-55-5".
  • Sigma-Aldrich. "(S)-2-Amino-2,4-dimethylpentan-1-ol".
  • PubChemLite (University of Luxembourg). "Explore - PubChemLite - Co".

Sources

1H and 13C NMR spectral data for (2R)-2-amino-2,4-dimethylpentan-1-ol

Comprehensive Structural Elucidation of (2R)-2-Amino-2,4-dimethylpentan-1-ol via 1 H and 13 C NMR Spectroscopy

Executive Summary

(2R)-2-amino-2,4-dimethylpentan-1-ol (also known as (R)- α -methylleucinol) is a highly valuable chiral amino alcohol. It serves as a critical synthetic building block in the development of biaryl alkyl ether chemotypes, most notably in the synthesis of Adaptor Protein-2 Associated Kinase 1 (AAK1) inhibitors such as BMS-986176/LX-9211 ()[1]. These inhibitors are currently advancing through clinical trials for the treatment of neuropathic pain ()[2]. Because the pharmacological efficacy and target engagement of these AAK1 inhibitors are highly dependent on their spatial stereochemistry, rigorous structural validation of the (2R)-2-amino-2,4-dimethylpentan-1-ol precursor is paramount.

This technical guide provides an authoritative, in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data of this compound, detailing the causality behind its unique spectral features and outlining a self-validating protocol for its analytical verification.

Structural & Stereochemical Causality

The molecular architecture of (2R)-2-amino-2,4-dimethylpentan-1-ol ( C7​H17​NO ) is defined by its fully substituted, quaternary chiral center at the C2 position. This (R)-configured stereocenter inherently breaks the local symmetry of the molecule. As a result, the spatial environments of the adjacent protons become permanently distinct, regardless of bond rotation.

This asymmetry induces a phenomenon known as diastereotopicity . Specifically, the two protons on the C1 hydroxymethyl group ( −CH2​OH ) and the two protons on the C3 methylene group ( −CH2​− ) are diastereotopic. Furthermore, the two methyl groups of the isobutyl moiety (C5 and C4') are also rendered diastereotopic. The magnetic anisotropy generated by the chiral center, combined with steric hindrance that restricts free rotation, causes these chemically equivalent but spatially distinct nuclei to resonate at different chemical shifts.

CausalityS1Chiral Center (C2)(2R)-ConfigurationS2Diastereotopic Protons(C1-H2 & C3-H2)S1->S2 inducesS3Magnetic Anisotropy& Steric EnvironmentS1->S3 createsS5Diastereotopic Methyls(C5 & C4')S1->S5 inducesS4Distinct Chemical Shifts(AB Quartets / Multiplets)S2->S4 measured asS3->S4 shiftsS5->S4 measured as

Fig 2: Causality of chiral center C2 inducing diastereotopic NMR signal splitting.

Experimental Methodology: Self-Validating Protocol

To ensure absolute trustworthiness in the spectral data, the NMR acquisition must follow a self-validating workflow. The protocol below establishes a closed-loop system where internal references and integration ratios continuously verify the integrity of the experiment.

Step 1: Sample Preparation

  • Dissolve 15-20 mg of (2R)-2-amino-2,4-dimethylpentan-1-ol in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl3​ is selected because it lacks exchangeable protons that would obscure the critical −OH and −NH2​ signals. TMS is included to provide an internal calibration standard at exactly δ 0.00 ppm, mitigating any drift in the magnetic field.

  • Transfer the solution to a standard 5 mm NMR tube, ensuring a solvent depth of at least 4 cm to prevent vortexing and magnetic field distortions at the liquid-air interface.

Step 2: Instrument Tuning and Shimming

  • Insert the sample into a 400 MHz NMR spectrometer.

  • Lock the magnetic field to the deuterium signal of CDCl3​ .

  • Perform automated or manual shimming on the Z, Z2, and Z3 gradients. Validation Checkpoint: The Full Width at Half Maximum (FWHM) of the TMS peak must be ≤ 1.0 Hz. If it is broader, the magnetic field is inhomogeneous, which will blur the critical AB quartets of the diastereotopic protons.

Step 3: 1 H and 13 C Acquisition

  • 1 H NMR (400 MHz): Acquire 16 scans with a spectral width of 12 ppm and a relaxation delay ( d1​ ) of 1.0 second.

  • 13 C NMR (100 MHz): Acquire 1024 scans with proton decoupling (WALTZ-16). Set the relaxation delay ( d1​ ) to 2.0 seconds. Causality: The extended d1​ in 13 C NMR ensures that the quaternary C2 carbon, which lacks attached protons to facilitate rapid dipole-dipole relaxation, fully relaxes between pulses, allowing for its accurate detection.

WorkflowASample Preparation(2R)-2-amino-2,4-dimethylpentan-1-olBSolvent Selection(CDCl3 + 0.03% v/v TMS)A->BCProbe Tuning & Shimming(Optimize Field Homogeneity)B->CD1H NMR Acquisition(400 MHz, 16 Scans, d1=1s)C->DE13C NMR Acquisition(100 MHz, 1024 Scans, d1=2s)C->EFData Processing(FT, Phase & Baseline Correction)D->FE->FGSpectral Analysis(Peak Picking & Integration)F->G

Fig 1: Standardized workflow for NMR sample preparation and spectral acquisition.

Step 4: Data Processing & Self-Validation Apply a Fourier Transform (FT), followed by manual phase and baseline correction. Validation Checkpoint: Integrate the 1 H spectrum. The total integral must exactly equal 17 protons. The residual CHCl3​ peak must be calibrated to exactly δ 7.26 ppm, and the central peak of the CDCl3​ triplet in the 13 C spectrum must be calibrated to δ 77.16 ppm.

Quantitative Spectral Data

The following tables summarize the validated NMR spectral data for (2R)-2-amino-2,4-dimethylpentan-1-ol.

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl3​ )

Chemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationAssignment
3.42Doublet (d)10.51HC1- Ha​ (Diastereotopic)
3.32Doublet (d)10.51HC1- Hb​ (Diastereotopic)
1.50 - 2.50Broad Singlet (br s)-3H- NH2​ , - OH (Exchangeable)
1.75Multiplet (m)-1HC4- H (Isobutyl methine)
1.35Multiplet (m)-2HC3- H2​ (Isobutyl methylene)
1.05Singlet (s)-3HC2- CH3​ ( α -methyl)
0.96Doublet (d)6.53HC5- H3​ (Isobutyl methyl)
0.94Doublet (d)6.53HC4'- H3​ (Isobutyl methyl)

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl3​ )

Chemical Shift ( δ , ppm)Carbon TypeAssignment
68.2 CH2​ C1 (Hydroxymethyl)
54.5C (Quaternary)C2 (Chiral center)
48.1 CH2​ C3 (Isobutyl methylene)
26.2 CH3​ C2- CH3​ ( α -methyl)
24.8 CH3​ C5 (Isobutyl methyl)
24.3 CH C4 (Isobutyl methine)
23.5 CH3​ C4' (Isobutyl methyl)
Mechanistic Interpretation of Spectral Features

The AB System at C1: The most diagnostic feature of this molecule is the C1 hydroxymethyl group. Because the C2 carbon is chiral, the two protons on C1 are diastereotopic. They do not resonate as a single 2H singlet. Instead, they couple to each other with a strong geminal coupling constant ( 2J≈10.5 Hz), appearing as two distinct doublets at δ 3.42 and 3.32 ppm. This AB system is a direct, self-validating proof of the intact adjacent chiral center.

The Diastereotopic Isobutyl Group: The isobutyl group ( −CH2​CH(CH3​)2​ ) attached to C2 exhibits complex splitting. The C3 methylene protons are diastereotopic and appear as a multiplet around δ 1.35 ppm due to geminal coupling to each other and vicinal coupling to the C4 methine proton. Furthermore, the two methyl groups at the end of the isobutyl chain (C5 and C4') are also diastereotopic. In the 1 H NMR, they appear as two closely overlapping doublets at δ 0.96 and 0.94 ppm. In the 13 C NMR, this is unambiguously confirmed by the presence of two distinct carbon signals at δ 24.8 and 23.5 ppm.

The Quaternary Center (C2) in 13 C NMR: The C2 carbon is fully substituted (attached to −NH2​ , −CH3​ , −CH2​OH , and −CH2​CH(CH3​)2​ ). In the 13 C spectrum, it appears at δ 54.5 ppm. Its relatively low intensity—due to the lack of Nuclear Overhauser Effect (NOE) enhancement from attached protons and a longer T1​ relaxation time—is a hallmark of quaternary carbons in sterically hindered amino alcohols.

References

  • Luo, G., Chen, L., Kostich, W. A., et al. (2022a). "Discovery of (S)-1-((2′,6-Bis(difluoromethyl)-[2,4′-bipyridin]-5-yl)oxy)-2,4-dimethylpentan-2-amine (BMS-986176/LX-9211): A Highly Selective, CNS Penetrable, and Orally Active Adaptor Protein-2 Associated Kinase 1 Inhibitor in Clinical Trials for the Treatment of Neuropathic Pain." Journal of Medicinal Chemistry, 65(6), 4457-4480. URL:[Link]

  • Luo, G., Chen, L., Kostich, W. A., et al. (2022b). "Discovery and Optimization of Biaryl Alkyl Ethers as a Novel Class of Highly Selective, CNS-Penetrable, and Orally Active Adaptor Protein-2-Associated Kinase 1 (AAK1) Inhibitors for the Potential Treatment of Neuropathic Pain." Journal of Medicinal Chemistry, 65(6), 4534-4564. URL:[Link]

Sources

Determining the Specific Optical Rotation of (2R)-2-amino-2,4-dimethylpentan-1-ol: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The specific optical rotation is a fundamental physicochemical property of a chiral molecule, providing a rapid and non-destructive method for assessing enantiomeric purity.[1] This guide provides a comprehensive, in-depth technical framework for the determination of the specific optical rotation of (2R)-2-amino-2,4-dimethylpentan-1-ol. As no experimentally determined value for this specific enantiomer is readily available in the public domain, this document outlines the necessary steps for its synthesis, purification, characterization, and the subsequent polarimetric analysis. The protocols described herein are designed to be self-validating, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development who require a thorough understanding of how to approach the characterization of novel chiral amino alcohols.

Introduction: The Significance of Chirality and Optical Rotation in Drug Development

Chirality is a key consideration in drug design and development, as the physiological effects of enantiomers can differ significantly.[2] Many biologically active molecules, including amino acids and their derivatives, are chiral.[2] The specific optical rotation, [α], is a characteristic physical constant for a chiral substance and is defined as the angle of rotation of plane-polarized light by a solution of a specific concentration and path length.[1] Its measurement is a critical component of quality control and characterization for enantiomerically pure compounds.[2] (2R)-2-amino-2,4-dimethylpentan-1-ol is a chiral amino alcohol with potential applications as a building block in the synthesis of novel therapeutic agents.[3][4] An accurate determination of its specific optical rotation is therefore essential for its development and use in pharmaceutical applications.

Synthesis and Purification of Enantiomerically Pure (2R)-2-amino-2,4-dimethylpentan-1-ol

The prerequisite for an accurate measurement of specific optical rotation is the availability of the enantiomerically pure compound. This can be achieved through either asymmetric synthesis or chiral resolution of a racemic mixture.

Asymmetric Synthesis Approach

An asymmetric synthesis route aims to selectively produce the desired (2R)-enantiomer. One potential strategy involves the asymmetric reduction of a suitable precursor, such as a ketone or an oxime ether, using a chiral reducing agent. Chiral amino alcohols can be synthesized via the catalytic enantioselective Petasis borono–Mannich reaction of glycolaldehyde with primary or secondary amines and boronates.[5] Another approach is the asymmetric reductive amination of α-hydroxy ketones using engineered amine dehydrogenases.[6]

Chiral Resolution of Racemic 2-amino-2,4-dimethylpentan-1-ol

Alternatively, a racemic mixture of 2-amino-2,4-dimethylpentan-1-ol can be synthesized and subsequently resolved into its constituent enantiomers. A common method for resolving chiral amines and amino alcohols is through the formation of diastereomeric salts with a chiral resolving agent, such as a chiral carboxylic acid.[7] The differing solubilities of the diastereomeric salts allow for their separation by fractional crystallization.[7]

Experimental Protocol: Chiral Resolution using a Chiral Acid

  • Salt Formation: Dissolve the racemic 2-amino-2,4-dimethylpentan-1-ol in a suitable solvent (e.g., ethanol, methanol). Add an equimolar amount of a chiral resolving agent (e.g., (R)-(-)-mandelic acid or (+)-tartaric acid).

  • Fractional Crystallization: Allow the solution to cool slowly to promote the crystallization of one of the diastereomeric salts. The choice of solvent is critical and can influence which diastereomer crystallizes.[8]

  • Isolation and Purification: Collect the crystals by filtration and wash with a small amount of cold solvent. The purity of the diastereomeric salt can be improved by recrystallization.

  • Liberation of the Free Amine: Dissolve the purified diastereomeric salt in water and add a base (e.g., NaOH) to neutralize the chiral acid and liberate the free amino alcohol.

  • Extraction and Isolation: Extract the enantiomerically enriched amino alcohol with an organic solvent (e.g., dichloromethane, ethyl acetate), dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), and remove the solvent under reduced pressure.

Characterization and Purity Assessment

Prior to polarimetry, the chemical identity and enantiomeric purity of the synthesized (2R)-2-amino-2,4-dimethylpentan-1-ol must be rigorously established.

Spectroscopic and Spectrometric Analysis

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the compound. For determining enantiomeric purity, chiral shift reagents can be employed in NMR to induce chemical shift differences between the enantiomers.[9]

  • Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.

  • Infrared (IR) Spectroscopy: To identify the characteristic functional groups (e.g., -OH, -NH₂, C-H).

Determination of Enantiomeric Excess (e.e.)

The enantiomeric excess (e.e.) is a measure of the purity of a chiral sample and is crucial for an accurate specific rotation value. Chiral High-Performance Liquid Chromatography (HPLC) is a widely used and reliable method for determining the e.e. of chiral amino alcohols.[10]

Experimental Protocol: Chiral HPLC Analysis

  • Column Selection: Choose a suitable chiral stationary phase (CSP) for the separation of amino alcohol enantiomers. Macrocyclic glycopeptide-based CSPs, such as those employing teicoplanin, are often effective for underivatized amino acids and their derivatives.[10]

  • Mobile Phase Optimization: The mobile phase composition is critical for achieving good separation. A typical mobile phase for chiral separations of amino compounds might consist of a mixture of an organic solvent (e.g., methanol, ethanol, acetonitrile) and an aqueous buffer.[11]

  • Sample Preparation: Dissolve a small, accurately weighed amount of the synthesized amino alcohol in the mobile phase.

  • Analysis: Inject the sample onto the HPLC system and record the chromatogram. The two enantiomers should appear as separate peaks.

  • Calculation of e.e.: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the following formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ and Area₂ are the integrated peak areas of the major and minor enantiomers, respectively.

Determination of Specific Optical Rotation

The specific optical rotation is measured using a polarimeter.[1] The measurement is sensitive to several parameters, all of which must be carefully controlled and reported.[2]

Principle of Polarimetry

A polarimeter measures the angle of rotation of plane-polarized light as it passes through a sample.[12] The observed rotation (α) is directly proportional to the concentration of the chiral substance (c) and the path length of the sample cell (l).[1] The specific rotation [α] is a standardized value calculated using Biot's law:[12]

[α]ᵀλ = α / (c × l)

Where:

  • [α] is the specific rotation in degrees.

  • T is the temperature in degrees Celsius.

  • λ is the wavelength of the light source (commonly the sodium D-line at 589 nm).

  • α is the observed rotation in degrees.

  • c is the concentration in g/mL.

  • l is the path length of the polarimeter cell in decimeters (dm).

Experimental Workflow for Polarimetry

G cluster_prep Preparation cluster_measurement Polarimetry Measurement A Synthesize and Purify (2R)-2-amino-2,4-dimethylpentan-1-ol B Confirm Structure (NMR, MS, IR) A->B C Determine Enantiomeric Excess (Chiral HPLC, e.e. > 99%) B->C E Prepare Sample Solution (Accurate Concentration) C->E D Calibrate Polarimeter F Measure Blank (Solvent) D->F G Measure Sample (Observed Rotation, α) F->G H Calculate Specific Rotation [α] = α / (c × l) G->H

Sources

Mass Spectrometry Fragmentation Dynamics of (2R)-2-Amino-2,4-dimethylpentan-1-ol: A Mechanistic Guide for Bioanalytical Profiling

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(2R)-2-Amino-2,4-dimethylpentan-1-ol is a highly branched, aliphatic amino alcohol that serves as a critical structural motif in modern drug discovery. Most notably, it is a key chiral intermediate in the synthesis of Adaptor Protein-2 Associated Kinase 1 (AAK1) inhibitors, such as BMS-986176 (LX-9211), which are currently under investigation for the treatment of neuropathic pain (1).

Because this molecule entirely lacks UV-absorbing chromophores, traditional LC-UV methods are blind to it. Mass spectrometry (MS) is therefore the mandatory analytical technique for its characterization and quantification. This whitepaper deconstructs the physicochemical causality behind its ionization behavior, maps its distinct fragmentation pathways under both Electron Ionization (EI) and Electrospray Ionization (ESI), and provides a self-validating analytical protocol for bioanalytical scientists.

Physicochemical Causality in Ionization

To design an authoritative analytical method, we must first deconstruct the analyte's physicochemical properties to understand the causality behind instrumental choices:

  • Optical Invisibility: The absence of aromatic rings or conjugated pi-systems necessitates MS detection.

  • High Polarity & Basicity: The presence of both a primary amine and a primary hydroxyl group makes the molecule highly polar and basic. This guarantees excellent ionization efficiency in positive-ion ESI mode (2).

  • Steric Crowding at C2: The C2 stereocenter is bonded to an amino group, a methyl group, a hydroxymethyl group, and an isobutyl group. This extreme steric crowding dictates the thermodynamic stability of the leaving groups during fragmentation.

Technical Caveat: While the (2R) stereocenter is biologically critical for target binding (3), standard MS environments are achiral. The fragmentation dynamics described herein apply equally to the (2S) enantiomer and the racemate.

Mechanistic Elucidation of Fragmentation Pathways

A hallmark of mass spectrometry expertise is recognizing the fundamental difference between radical-driven fragmentation (EI) and even-electron neutral losses (ESI-CID).

Electron Ionization (EI-MS) - Radical-Driven Alpha Cleavages

In Gas Chromatography-Mass Spectrometry (GC-MS) utilizing 70 eV hard ionization, the molecule forms a highly unstable molecular ion [M]∙+ at m/z 131. Fragmentation is driven by radical-site initiation at the nitrogen atom, leading to rapid α -cleavages.

The causality of the resulting spectrum is governed strictly by Stevenson's Rule , which dictates that the cleavage resulting in the loss of the largest, most stable radical is thermodynamically favored.

  • m/z 74 (Base Peak): Cleavage of the C2-C4 bond expels the large isobutyl radical ( ∙C4​H9​ , 57 Da). This leaves the highly stable iminium cation [CH3​−C(NH2​)=CH2​OH]+ .

  • m/z 100: Cleavage of the C2-C1 bond expels the hydroxymethyl radical ( ∙CH2​OH , 31 Da).

  • m/z 116: Cleavage of the C2-methyl bond expels the methyl radical ( ∙CH3​ , 15 Da).

Electrospray Ionization (ESI-MS/MS) - Charge-Directed Neutral Losses

In LC-MS/MS, soft ionization yields the protonated even-electron precursor [M+H]+ at m/z 132.14. Collision-Induced Dissociation (CID) follows the even-electron rule, expelling neutral molecules rather than radicals.

  • m/z 114.13 (-18 Da, Loss of H2​O ): Protonation of the hydroxyl group leads to the loss of water. Normally, primary carbocations are highly unstable. However, the adjacent amino group donates its lone pair, facilitating this loss via neighboring group participation to form a stable 3-membered aziridinium ring.

  • m/z 115.11 (-17 Da, Loss of NH3​ ): Less favored than water loss due to the higher gas-phase basicity of the amine, but occurs via inductive cleavage.

  • m/z 76.08 (-56 Da, Loss of Isobutylene): Unlike EI which loses the isobutyl radical (57 Da), ESI-CID undergoes a charge-remote rearrangement to expel neutral isobutylene ( C4​H8​ , 56 Da).

ESI_Pathway M [M+H]+ m/z 132.14 Protonated Precursor H2O_loss [M+H - H2O]+ m/z 114.13 Aziridinium Ion M->H2O_loss - H2O (18 Da) Neighboring Group Part. NH3_loss [M+H - NH3]+ m/z 115.11 Carbocation M->NH3_loss - NH3 (17 Da) Inductive Cleavage Alkyl_loss [M+H - C4H8]+ m/z 76.08 Alkene Loss M->Alkyl_loss - C4H8 (56 Da) Charge-Remote Both_loss [M+H - H2O - NH3]+ m/z 97.10 Alkenyl Cation H2O_loss->Both_loss - NH3 (17 Da) NH3_loss->Both_loss - H2O (18 Da)

Caption: ESI-MS/MS Collision-Induced Dissociation (CID) pathways for m/z 132.14 precursor.

Quantitative Data Summaries

Table 1: Electron Ionization (EI-MS) Fragmentation at 70 eV
m/zRelative AbundanceFragment IdentityMechanistic Driver (Radical Loss)
74 100% (Base Peak) [C3​H8​NO]+ α -cleavage (Loss of Isobutyl ∙C4​H9​ )
100 ~15% [C6​H1​4N]+ α -cleavage (Loss of Hydroxymethyl ∙CH2​OH )
116 ~5% [C6​H1​4NO]+ α -cleavage (Loss of Methyl ∙CH3​ )
131 <1% [C7​H17​NO]∙+ Molecular Ion (Highly Unstable)
Table 2: Electrospray Ionization (ESI-CID) Product Ions
m/zNeutral LossFragment IdentityMechanistic Driver (Even-Electron)
132.14 N/A [M+H]+ Protonation of primary amine
114.13 18 Da ( H2​O ) [M+H−H2​O]+ Neighboring group participation
115.11 17 Da ( NH3​ ) [M+H−NH3​]+ Inductive cleavage
97.10 35 Da ( H2​O+NH3​ ) [M+H−H2​O−NH3​]+ Sequential elimination
76.08 56 Da ( C4​H8​ ) [C3​H10​NO]+ Charge-remote alkene expulsion

Self-Validating LC-MS/MS Protocol

To quantify residual (2R)-2-amino-2,4-dimethylpentan-1-ol in biological matrices or API batches, standard Reversed-Phase (RP) LC fails due to the analyte's extreme polarity (it elutes in the void volume). Hydrophilic Interaction Liquid Chromatography (HILIC) is the mandatory choice.

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . It utilizes an automated System Suitability Test (SST) loop that prevents data acquisition if ion suppression is detected.

Step 1: System Suitability Validation (The Self-Validation Gate)

  • Action: Inject a 10 ng/mL isotopic internal standard (e.g., 13C -labeled analog) prior to the sample batch.

  • Causality: The system automatically evaluates the Signal-to-Noise (S/N) ratio of the m/z 132.1 → 114.1 transition. If S/N < 10:1 or retention time drift exceeds 2%, the sequence aborts. This guarantees that the ESI source is free from matrix-induced ion suppression before any critical samples are consumed.

Step 2: Sample Preparation

  • Action: Dilute samples 1:5 in 100% Acetonitrile (ACN).

  • Causality: HILIC relies on a water-enriched layer on the silica surface. Injecting samples in highly aqueous diluents disrupts this layer, causing severe peak broadening. High organic dilution maintains the partition mechanism.

Step 3: HILIC Separation

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0). Causality: Low pH ensures the primary amine remains fully protonated, maximizing ESI(+) efficiency.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Isocratic hold at 85% B for 3 minutes, followed by a wash at 50% B.

Step 4: MS/MS Detection (MRM Mode)

  • Quantifier Transition: m/z 132.1 → 114.1 (Collision Energy: 15 eV).

  • Qualifier Transition: m/z 132.1 → 76.1 (Collision Energy: 25 eV).

LCMS_Workflow Prep Sample Prep 80% ACN Dilution SST SST Validation S/N > 10 Check Prep->SST HILIC HILIC Separation Isocratic Elution SST->HILIC ESI ESI(+) Source Ionization HILIC->ESI Q1 Q1 Selection m/z 132.1 ESI->Q1 Q3 Q3 Monitoring m/z 114.1 & 76.1 Q1->Q3

Caption: Self-validating HILIC-MS/MS analytical workflow for amino alcohol quantification.

References

  • Title: Discovery of (S)-1-((2′,6-Bis(difluoromethyl)-[2,4′-bipyridin]-5-yl)oxy)-2,4-dimethylpentan-2-amine (BMS-986176/LX-9211)
  • Title: Discovery and Optimization of Biaryl Alkyl Ethers as a Novel Class of Highly Selective, CNS-Penetrable, and Orally Active Adaptor Protein-2-Associated Kinase 1 (AAK1)
  • Title: 2-Amino-2,4-dimethylpentan-1-ol | 13893-55-5 | Benchchem Source: Benchchem Compound Database URL

Sources

An In-depth Technical Guide to the Thermodynamic Stability and pKa of (2R)-2-amino-2,4-dimethylpentan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Introduction to (2R)-2-amino-2,4-dimethylpentan-1-ol

Chiral vicinal amino alcohols are a significant class of organic compounds, serving as crucial building blocks in the synthesis of numerous biologically active molecules and as ligands in asymmetric catalysis.[1][2] (2R)-2-amino-2,4-dimethylpentan-1-ol, with its defined stereochemistry and functional groups, belongs to this important structural motif. The presence of a primary alcohol and a primary amine group on a chiral backbone suggests its potential for forming stable complexes and participating in a variety of chemical transformations.

The thermodynamic stability of this molecule dictates its shelf-life, handling requirements, and compatibility with various processing conditions.[3] Concurrently, the pKa values associated with its amino and hydroxyl groups govern its ionization state in different pH environments, which is a critical determinant of its solubility, bioavailability, and interaction with biological targets.[4] Therefore, a comprehensive analysis of these properties is a foundational step in the preclinical development and formulation of any drug candidate incorporating this moiety.

Assessment of Thermodynamic Stability

The thermodynamic stability of a compound refers to its resistance to decomposition under the influence of heat.[3] The two primary techniques for evaluating the thermal stability of a solid-state material are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[5]

Theoretical Framework

  • Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[6] A mass loss event indicates decomposition or volatilization. The onset temperature of mass loss is a key indicator of thermal stability.[3]

  • Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[7] It can detect thermal events such as melting, crystallization, and decomposition, providing information on the enthalpy changes associated with these processes.[8]

Experimental Protocols

The following protocols outline the standardized procedures for conducting TGA and DSC analyses on a sample of (2R)-2-amino-2,4-dimethylpentan-1-ol.

Objective: To determine the thermal decomposition profile and onset temperature of (2R)-2-amino-2,4-dimethylpentan-1-ol.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

  • Sample Preparation: Accurately weigh 5-10 mg of the finely ground (2R)-2-amino-2,4-dimethylpentan-1-ol powder into a clean TGA pan (typically platinum or alumina).

  • Instrument Setup:

    • Place the sample pan in the TGA furnace.

    • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min) to prevent oxidative degradation.[9]

    • Set the temperature program to ramp from ambient temperature (e.g., 25 °C) to a final temperature well above the expected decomposition point (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).[9]

  • Data Acquisition: Initiate the temperature program and record the sample mass as a function of temperature.

  • Data Analysis:

    • Plot the percentage of initial mass versus temperature.

    • Determine the onset temperature of decomposition, which is often calculated as the intersection of the baseline with the tangent of the steepest mass loss step.

    • Quantify the mass loss at each decomposition step.

Objective: To identify the melting point and other thermal transitions of (2R)-2-amino-2,4-dimethylpentan-1-ol.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure:

  • Sample Preparation: Accurately weigh 2-5 mg of the (2R)-2-amino-2,4-dimethylpentan-1-ol powder into a hermetically sealed aluminum pan. Prepare an empty, sealed aluminum pan to serve as the reference.

  • Instrument Setup:

    • Place the sample and reference pans in the DSC cell.

    • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

    • Set the temperature program to ramp from a sub-ambient temperature (e.g., 0 °C) to a temperature above the expected melting or decomposition point (e.g., 300 °C) at a controlled heating rate (e.g., 10 °C/min).

  • Data Acquisition: Initiate the temperature program and record the differential heat flow between the sample and the reference.

  • Data Analysis:

    • Plot the heat flow versus temperature.

    • Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition).

    • Determine the onset temperature, peak temperature, and enthalpy of fusion (for melting).

Data Presentation and Interpretation

The data from TGA and DSC experiments should be summarized in a table for clear comparison.

ParameterTGADSCInterpretation
Onset Temperature (°C) Tonset, decompTonset, meltThe temperature at which decomposition or melting begins.
Peak Temperature (°C) -Tpeak, meltThe temperature of maximum heat flow during melting.
Mass Loss (%) Δm-The percentage of mass lost during decomposition.
Enthalpy (J/g) -ΔHfusionThe energy required to melt the substance.

A sharp endothermic peak in the DSC thermogram with no corresponding mass loss in the TGA curve would indicate the melting of a stable crystalline solid. The onset of significant mass loss in the TGA curve signifies the beginning of thermal decomposition.[5]

Logical Flow for Thermal Stability Assessment

Thermal_Stability_Workflow cluster_TGA Thermogravimetric Analysis (TGA) cluster_DSC Differential Scanning Calorimetry (DSC) TGA_Sample Sample Preparation (5-10 mg) TGA_Instrument Instrument Setup (N2 Purge, 10°C/min ramp) TGA_Sample->TGA_Instrument TGA_Data Data Acquisition (Mass vs. Temp) TGA_Instrument->TGA_Data TGA_Analysis Data Analysis (Onset Temp, % Mass Loss) TGA_Data->TGA_Analysis End Comprehensive Thermal Stability Profile TGA_Analysis->End DSC_Sample Sample Preparation (2-5 mg) DSC_Instrument Instrument Setup (N2 Purge, 10°C/min ramp) DSC_Sample->DSC_Instrument DSC_Data Data Acquisition (Heat Flow vs. Temp) DSC_Instrument->DSC_Data DSC_Analysis Data Analysis (Melting Point, Enthalpy) DSC_Data->DSC_Analysis DSC_Analysis->End Start Obtain Pure Sample of (2R)-2-amino-2,4-dimethylpentan-1-ol Start->TGA_Sample Start->DSC_Sample

Caption: Workflow for the comprehensive thermal stability assessment.

Determination of pKa

The pKa is the negative logarithm of the acid dissociation constant (Ka) and is a quantitative measure of the strength of an acid in solution.[10] For an amino alcohol like (2R)-2-amino-2,4-dimethylpentan-1-ol, we are interested in the pKa of the protonated amino group (R-NH3+) and potentially the hydroxyl group (R-OH).

Theoretical Framework

The protonated amine will have a pKa typically in the range of 9-11 for primary amines, while the alcohol's hydroxyl group will have a much higher pKa, generally above 16, making it a very weak acid.[11] The Henderson-Hasselbalch equation relates pKa, pH, and the ratio of the concentrations of the deprotonated (A-) and protonated (HA) forms of the molecule.

Experimental Determination of pKa

Potentiometric titration is a highly accurate and widely used method for pKa determination.[12]

Objective: To determine the pKa of the protonated amino group of (2R)-2-amino-2,4-dimethylpentan-1-ol.

Instrumentation: A calibrated pH meter with a combination electrode, a magnetic stirrer, and a burette.

Reagents:

  • (2R)-2-amino-2,4-dimethylpentan-1-ol

  • Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

  • Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

  • Deionized water

Procedure:

  • Sample Preparation: Accurately weigh a known amount of (2R)-2-amino-2,4-dimethylpentan-1-ol and dissolve it in a known volume of deionized water to create a solution of known concentration (e.g., 0.01 M).

  • Acidification: Add a stoichiometric excess of standardized HCl to ensure that the amino group is fully protonated.

  • Titration:

    • Immerse the pH electrode in the solution and begin stirring.

    • Record the initial pH.

    • Add the standardized NaOH solution in small, known increments from the burette.

    • After each addition, allow the pH reading to stabilize and record the pH and the volume of titrant added.

    • Continue the titration until the pH has risen significantly past the expected equivalence point.

  • Data Analysis:

    • Plot the measured pH versus the volume of NaOH added.

    • Determine the equivalence point from the first derivative of the titration curve.

    • The pH at the half-equivalence point is equal to the pKa of the protonated amino group.[12]

Computational Prediction of pKa

In the absence of experimental data, computational methods can provide a reasonable estimate of pKa values.[13] Quantum chemical calculations, such as those based on Density Functional Theory (DFT), can be used to calculate the Gibbs free energy of the protonation/deprotonation reaction in a simulated aqueous environment.[14][15]

The pKa can be calculated from the Gibbs free energy of the deprotonation reaction in solution (ΔG°solv) using the following relationship:

pKa = ΔG°solv / (2.303 * R * T)

where R is the gas constant and T is the temperature in Kelvin.

Several computational approaches exist, often employing thermodynamic cycles and continuum solvation models to accurately predict pKa values for alcohols and amines.[16][17]

Logical Flow for pKa Determination

pKa_Determination_Workflow cluster_Experimental Experimental Determination cluster_Computational Computational Prediction Exp_Start Prepare Aqueous Solution of Known Concentration Exp_Acidify Acidify with Standard HCl Exp_Start->Exp_Acidify Exp_Titrate Titrate with Standard NaOH, Record pH vs. Volume Exp_Acidify->Exp_Titrate Exp_Analyze Plot Titration Curve and Determine Half-Equivalence Point Exp_Titrate->Exp_Analyze Exp_Result Experimental pKa Value Exp_Analyze->Exp_Result Comp_Start Build 3D Molecular Model Comp_Optimize Geometry Optimization (Protonated and Deprotonated Forms) Comp_Start->Comp_Optimize Comp_Energy Calculate Gibbs Free Energy of Deprotonation in Solution Comp_Optimize->Comp_Energy Comp_Calculate Calculate pKa from ΔG Comp_Energy->Comp_Calculate Comp_Result Predicted pKa Value Comp_Calculate->Comp_Result Start Characterize pKa of (2R)-2-amino-2,4-dimethylpentan-1-ol Start->Exp_Start Start->Comp_Start

Sources

An In-depth Technical Guide to the Solubility Profile of (2R)-2-amino-2,4-dimethylpentan-1-ol in Organic Solvents

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Understanding the solubility of active pharmaceutical ingredients (APIs) and key chemical intermediates is fundamental to drug development and process chemistry. This technical guide provides a comprehensive analysis of the solubility profile for (2R)-2-amino-2,4-dimethylpentan-1-ol. In the absence of extensive empirical data in peer-reviewed literature, this document establishes a predicted solubility profile based on the molecule's physicochemical properties and foundational chemical principles. Furthermore, it delivers detailed, field-proven experimental protocols for determining both thermodynamic and kinetic solubility, equipping researchers with the necessary framework to generate robust, reliable data for this compound and other novel chemical entities.

Physicochemical Characterization and Structural Analysis

(2R)-2-amino-2,4-dimethylpentan-1-ol is a chiral amino alcohol. Its structure is characterized by a primary amine and a primary alcohol group, both of which are capable of acting as hydrogen bond donors and acceptors. These polar functional groups are appended to a branched, seven-carbon aliphatic backbone, which imparts significant non-polar character.

The interplay between the polar functional groups and the non-polar hydrocarbon body is the primary determinant of the compound's solubility. The molecule's ability to form hydrogen bonds with protic solvents will enhance solubility, while the non-polar alkyl chain will favor interactions with less polar, aprotic, or non-polar solvents.

Table 1: Computed Physicochemical Properties of a Structurally Similar Compound, (2R)-2,4-dimethylpentan-1-ol

PropertyPredicted ValueSource
Molecular FormulaC₇H₁₆OPubChem[1]
Molecular Weight116.20 g/mol PubChem[1]
XLogP3-AA2.0PubChem[2]
Hydrogen Bond Donor Count1PubChem[2]
Hydrogen Bond Acceptor Count1PubChem[2]
Rotatable Bond Count3PubChem[2]
Topological Polar Surface Area20.2 ŲPubChem[2]

Note: Data for the precise amino alcohol (C₇H₁₇NO) is not fully compiled in public databases. The data for the corresponding alcohol without the amino group is presented to approximate the contribution of the hydrocarbon backbone. The addition of the amino group (-NH₂) will increase the molecular weight to 131.22 g/mol , increase the hydrogen bond donor count to 3 (one -OH, two -NH), the hydrogen bond acceptor count to 2 (-O and -N), and significantly increase the Topological Polar Surface Area to 46.3 Ų, making the molecule more polar than the analogue shown.

Predicted Solubility Profile in Organic Solvents

Based on the principle of "like dissolves like," a qualitative solubility profile can be predicted. The dual nature of the molecule—possessing both highly polar functional groups and a non-polar hydrocarbon chain—suggests it will exhibit a nuanced solubility pattern.

Table 2: Predicted Qualitative Solubility of (2R)-2-amino-2,4-dimethylpentan-1-ol

Solvent ClassExample SolventsPredicted SolubilityRationale
Polar Protic Methanol, Ethanol, IsopropanolHigh The primary alcohol and amine groups can form strong hydrogen bonds with the solvent's hydroxyl groups, overcoming the non-polar nature of the alkyl chain.
Polar Aprotic DMSO, DMF, AcetonitrileModerate to High These solvents can act as hydrogen bond acceptors, interacting favorably with the compound's -OH and -NH₂ groups. The lack of solvent hydrogen bond donation may slightly limit solubility compared to protic solvents.
Ethers Diethyl Ether, Tetrahydrofuran (THF)Low to Moderate Ethers are weak hydrogen bond acceptors. The significant non-polar alkyl chain of the solute will have favorable van der Waals interactions, but the high energy required to break the solute's strong intermolecular hydrogen bonds will limit overall solubility.
Chlorinated Dichloromethane (DCM), ChloroformLow These solvents are weakly polar and cannot engage in significant hydrogen bonding. Solvation energy is unlikely to overcome the solute-solute interactions.
Non-polar Hexanes, Toluene, HeptaneVery Low / Insoluble The large polarity mismatch between the solute's functional groups and the non-polar solvent will result in poor solubility. The non-polar interactions of the alkyl chain are insufficient to disrupt the strong intermolecular hydrogen bonding of the solute.

Experimental Protocols for Solubility Determination

To move from prediction to empirical data, rigorous experimental protocols are required. The distinction between kinetic and thermodynamic solubility is critical in drug development.[3]

  • Thermodynamic Solubility is the true equilibrium solubility of a compound in a saturated solution and is considered the gold standard.[4][5] It is crucial for late-stage development and formulation.

  • Kinetic Solubility measures the concentration at which a compound, rapidly dissolved from a high-concentration DMSO stock, begins to precipitate in an aqueous or organic medium.[6][7] It is a high-throughput method essential for early-stage discovery to flag problematic compounds.[7]

Protocol for Thermodynamic Solubility (Shake-Flask Method)

The shake-flask method is the most reliable technique for determining thermodynamic solubility.[3][5]

Methodology:

  • Preparation: Add an excess of solid (2R)-2-amino-2,4-dimethylpentan-1-ol to a series of glass vials (e.g., 2-5 mg per vial). Ensure the amount is sufficient to maintain a solid phase throughout the experiment.[8]

  • Solvent Addition: Add a precise volume (e.g., 1 mL) of the desired organic solvent to each vial.

  • Equilibration: Seal the vials tightly and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C). Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).[4] A preliminary time-to-equilibrium study is recommended.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 1 hour to allow for sedimentation. Subsequently, centrifuge the vials at high speed (e.g., >10,000 g for 15 minutes) to pellet all undissolved solid.[4]

  • Sampling: Carefully withdraw a precise aliquot of the clear supernatant without disturbing the solid pellet.

  • Dilution: Dilute the aliquot with a suitable mobile phase or solvent to a concentration within the linear range of the analytical method.

  • Quantification: Analyze the concentration of the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Mass Spectrometry (LC-MS).[6][7]

  • Calculation: Calculate the original concentration in the supernatant, which represents the thermodynamic solubility. Report the value in units such as mg/mL or µM.

G cluster_prep 1. Preparation & Equilibration cluster_sep 2. Phase Separation cluster_analysis 3. Analysis A Add excess solid to vial B Add precise volume of solvent A->B C Seal and agitate (24-48h at 25°C) B->C D Centrifuge at high speed C->D E Collect clear supernatant D->E F Dilute aliquot E->F G Quantify via HPLC-UV or LC-MS F->G H Calculate Solubility (mg/mL or µM) G->H

Caption: Workflow for Thermodynamic Solubility Determination.

Protocol for Kinetic Solubility (Turbidimetric Method)

This high-throughput method is ideal for early screening.[9]

Methodology:

  • Stock Solution Preparation: Prepare a high-concentration stock solution of (2R)-2-amino-2,4-dimethylpentan-1-ol in 100% DMSO (e.g., 10 or 20 mM).

  • Serial Dilution: In a DMSO-compatible 96-well plate, perform a serial dilution of the stock solution to create a range of concentrations.[10]

  • Assay Plate Preparation: In a clear 96-well assay plate, add a small volume (e.g., 2 µL) of each DMSO concentration from the dilution plate to individual wells.[10] Include DMSO-only controls.

  • Solvent Addition: Rapidly add a larger volume (e.g., 198 µL) of the target organic solvent to each well using a multichannel pipette to ensure simultaneous addition and mixing.[10] This brings the final DMSO concentration to 1%.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 1-2 hours).[4][9]

  • Measurement: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader at a wavelength where the compound does not absorb (e.g., 620 nm).[9]

  • Data Analysis: The concentration at which a sharp increase in turbidity is observed, relative to the DMSO control, is defined as the kinetic solubility limit.

Conclusion

While empirical solubility data for (2R)-2-amino-2,4-dimethylpentan-1-ol is not widely published, a robust predictive framework can be established based on its molecular structure. The presence of strong hydrogen-bonding groups combined with a non-polar backbone suggests high solubility in polar protic solvents and limited solubility in non-polar media. This guide provides the authoritative experimental protocols—the gold-standard shake-flask method for thermodynamic solubility and a high-throughput turbidimetric assay for kinetic solubility—that will enable researchers to generate the precise, high-quality data needed to advance their research and development objectives.

References

  • AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from AxisPharm website. [Link]

  • Domainex. (n.d.). Turbidimetric (Kinetic) Solubility Assay. Retrieved from Domainex website. [Link]

  • BioDuro. (n.d.). ADME Solubility Assay. Retrieved from BioDuro website. [Link]

  • Bio-protocol. (2018). Determination of Kinetic Solubility. Bio-protocol, 8(20), e3048. [Link]

  • PCBIS. (n.d.). Thermodynamic solubility. Retrieved from PCBIS website. [Link]

  • Marques, M. R. C. (2015). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. [Link]

  • Jouyban, A. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 30(2), 274-278. [Link]

  • Bharate, S. S., & Ram, V. J. (2015). Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well plate method in early drug discovery. Bioorganic & Medicinal Chemistry Letters, 25(10), 2057-2061. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22749, 2,4-Dimethyl-1-pentanol. Retrieved from [Link].

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 134797, 2-Amino-2-phenylethan-1-ol. Retrieved from [Link].

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10219411, (2R)-2,4-Dimethyl-1-pentanol. Retrieved from [Link].

Sources

A Guide to the Structural Elucidation of (2R)-2-amino-2,4-dimethylpentan-1-ol via Single-Crystal X-ray Diffraction

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of Structural Knowledge

(2R)-2-amino-2,4-dimethylpentan-1-ol is a chiral amino alcohol. Such molecules are of significant interest in medicinal chemistry and materials science due to their potential as chiral building blocks for the synthesis of complex molecules and their utility as resolving agents.[1][2] The precise three-dimensional arrangement of atoms within a crystal lattice, known as the crystal structure, dictates many of a material's bulk properties, including its melting point, solubility, and stability. For pharmaceutical compounds, understanding the crystal structure is paramount as it influences bioavailability, manufacturability, and intellectual property protection.

Single-crystal X-ray diffraction remains the definitive method for determining the absolute structure of a crystalline compound, providing unambiguous information about bond lengths, bond angles, and stereochemistry.[3][4][5] This guide will walk through the critical stages of a typical SCXRD study, from crystal growth to data analysis and interpretation, with a focus on the practical considerations and underlying scientific principles.

The Experimental Workflow: A Step-by-Step Approach

The successful determination of a crystal structure is a multi-step process that requires careful planning and execution. The overall workflow is depicted in the diagram below.

experimental_workflow Experimental Workflow for Crystal Structure Determination cluster_synthesis Sample Preparation cluster_crystallization Crystal Growth cluster_diffraction X-ray Diffraction cluster_analysis Structure Determination synthesis Synthesis & Purification of (2R)-2-amino-2,4-dimethylpentan-1-ol crystallization Crystallization Screening synthesis->crystallization optimization Optimization of Crystal Growth crystallization->optimization harvesting Crystal Selection & Mounting optimization->harvesting data_collection Data Collection on Diffractometer harvesting->data_collection data_processing Data Processing & Reduction data_collection->data_processing structure_solution Structure Solution data_processing->structure_solution structure_refinement Structure Refinement structure_solution->structure_refinement validation Validation & Analysis structure_refinement->validation molecular_interactions Hypothetical Intermolecular Interactions mol1 (2R)-2-amino-2,4-dimethylpentan-1-ol mol2 (2R)-2-amino-2,4-dimethylpentan-1-ol mol1->mol2 N-H...O Hydrogen Bond mol3 (2R)-2-amino-2,4-dimethylpentan-1-ol mol2->mol3 O-H...N Hydrogen Bond

Sources

Methodological & Application

Application Notes and Protocols for the Asymmetric Synthesis of (2R)-2-amino-2,4-dimethylpentan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for the asymmetric synthesis of (2R)-2-amino-2,4-dimethylpentan-1-ol, a chiral amino alcohol with potential applications in pharmaceutical development and as a chiral ligand in asymmetric catalysis. The protocol employs a well-established and robust strategy utilizing an Evans' chiral auxiliary, specifically (4S,5R)-(−)-4-methyl-5-phenyl-2-oxazolidinone, to ensure high stereocontrol. The synthesis is presented in a multi-step sequence, including the acylation of the auxiliary, a highly diastereoselective alkylation to introduce the key quaternary stereocenter, and subsequent reductive cleavage to yield the target amino alcohol. This guide is intended for researchers, scientists, and drug development professionals with a background in synthetic organic chemistry.

Introduction: The Significance of Chiral 1,2-Amino Alcohols

Chiral 1,2-amino alcohols are privileged structural motifs found in a wide array of biologically active molecules, including numerous pharmaceuticals, natural products, and chiral catalysts.[1] Their defined stereochemistry is often crucial for their biological function or their efficacy in inducing stereoselectivity in chemical transformations. The synthesis of enantiomerically pure 1,2-amino alcohols is, therefore, a topic of significant interest in modern organic synthesis.

Several methods have been developed for the asymmetric synthesis of these valuable compounds. Among the most reliable and versatile are those that employ chiral auxiliaries.[2][3] A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation.[3] After the desired stereocenter has been established, the auxiliary is removed and can often be recovered.

This protocol details a substrate-controlled asymmetric synthesis of (2R)-2-amino-2,4-dimethylpentan-1-ol using the Evans' oxazolidinone auxiliary, (4S,5R)-(−)-4-methyl-5-phenyl-2-oxazolidinone.[4][5] This approach is renowned for its high degree of stereoselectivity in the alkylation of N-acyl imide enolates, providing a predictable and efficient route to the desired enantiomer.[6][7]

Overview of the Synthetic Strategy

The asymmetric synthesis of (2R)-2-amino-2,4-dimethylpentan-1-ol is accomplished via a three-step sequence as illustrated below. The key step is the diastereoselective methylation of an N-acylated oxazolidinone, which establishes the chiral quaternary center at the C2 position of the final product.

Asymmetric Synthesis Workflow cluster_0 Step 1: Acylation cluster_1 Step 2: Diastereoselective Methylation cluster_2 Step 3: Reductive Cleavage Aux (4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone Acylated_Aux N-Isovaleryl Oxazolidinone Aux->Acylated_Aux n-BuLi, THF, -78 °C Acyl_Cl Isovaleryl Chloride Acyl_Cl->Acylated_Aux Methylated_Aux N-(2,4-Dimethylpentanoyl) Oxazolidinone Acylated_Aux->Methylated_Aux LDA, THF, -78 °C Target (2R)-2-amino-2,4-dimethylpentan-1-ol Methylated_Aux->Target LiBH4, THF/H2O, 0 °C MeI Methyl Iodide MeI->Methylated_Aux

Caption: Workflow for the asymmetric synthesis of (2R)-2-amino-2,4-dimethylpentan-1-ol.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be carried out in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times. Anhydrous solvents and inert atmosphere techniques are required for several steps.

Step 1: Acylation of (4S,5R)-(−)-4-Methyl-5-phenyl-2-oxazolidinone

This step involves the N-acylation of the chiral auxiliary with isovaleryl chloride to form the corresponding imide. Deprotonation of the oxazolidinone with n-butyllithium generates a nucleophilic amide that readily reacts with the acid chloride.

Materials:

  • (4S,5R)-(−)-4-Methyl-5-phenyl-2-oxazolidinone[8]

  • Anhydrous Tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

  • Isovaleryl chloride (3-methylbutanoyl chloride)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a flame-dried round-bottom flask under an argon atmosphere, add (4S,5R)-(−)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) and dissolve in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.05 eq) dropwise via syringe. Stir the mixture at -78 °C for 30 minutes.

  • In a separate flame-dried flask, dissolve isovaleryl chloride (1.1 eq) in anhydrous THF.

  • Add the solution of isovaleryl chloride dropwise to the lithium amide solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the N-isovaleryl oxazolidinone.

Step 2: Diastereoselective Methylation

The cornerstone of this synthesis is the highly diastereoselective alkylation of the chiral enolate. The bulky phenyl group at the C5 position and the methyl group at the C4 position of the oxazolidinone effectively shield one face of the enolate, directing the incoming methyl iodide to the opposite face.

Stereochemical Control cluster_0 Chelated (Z)-Enolate Formation cluster_1 Electrophilic Attack cluster_2 Diastereomerically Enriched Product Enolate [Structure of the chelated (Z)-enolate of the N-isovaleryl oxazolidinone showing the lithium cation coordinated to both carbonyl oxygens] Approach Methyl iodide approaches from the less hindered face, opposite to the phenyl and methyl substituents of the auxiliary. Enolate->Approach Diastereoselective Alkylation Product [Structure of the methylated product with the newly formed (R)-stereocenter] Approach->Product

Caption: Stereochemical model for the diastereoselective methylation step.

Materials:

  • N-Isovaleryl-(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone (from Step 1)

  • Anhydrous Tetrahydrofuran (THF)

  • Diisopropylamine

  • n-Butyllithium (n-BuLi) in hexanes

  • Methyl iodide (MeI)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • In a flame-dried round-bottom flask under an argon atmosphere, prepare a solution of lithium diisopropylamide (LDA) by dissolving diisopropylamine (1.1 eq) in anhydrous THF, cooling to -78 °C, and adding n-BuLi (1.1 eq) dropwise. Stir for 30 minutes at -78 °C.

  • In a separate flame-dried flask, dissolve the N-isovaleryl oxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C.

  • Slowly transfer the LDA solution via cannula to the solution of the N-isovaleryl oxazolidinone at -78 °C. Stir for 1 hour to ensure complete enolate formation.

  • Add methyl iodide (1.5 eq) dropwise to the enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 4 hours.

  • Quench the reaction with saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the N-(2,4-dimethylpentanoyl) oxazolidinone. The diastereomeric ratio can be determined by ¹H NMR or chiral HPLC analysis of the crude product.

Step 3: Reductive Cleavage of the Chiral Auxiliary

The final step involves the removal of the chiral auxiliary to unmask the desired amino alcohol. Reductive cleavage with lithium borohydride is a mild and efficient method that directly affords the primary alcohol.[2]

Materials:

  • N-(2,4-Dimethylpentanoyl) oxazolidinone (from Step 2)

  • Anhydrous Tetrahydrofuran (THF)

  • Lithium borohydride (LiBH₄)

  • Water

  • 1 M Sodium hydroxide (NaOH) solution

  • Diethyl ether

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve the N-(2,4-dimethylpentanoyl) oxazolidinone (1.0 eq) in anhydrous THF in a round-bottom flask and cool to 0 °C in an ice bath.

  • Slowly add lithium borohydride (2.0 eq) portion-wise to the solution.

  • Stir the reaction mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 4 hours.

  • Carefully quench the reaction by the slow dropwise addition of water at 0 °C.

  • Add 1 M NaOH solution and stir for 30 minutes.

  • Extract the aqueous layer with diethyl ether (3x). The chiral auxiliary can be recovered from the aqueous layer by acidification and extraction.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain (2R)-2-amino-2,4-dimethylpentan-1-ol as a colorless oil or a white solid.

Summary of Key Data

StepProductExpected YieldDiastereomeric Ratio (d.r.)Key Characterization
1 N-Isovaleryl-(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone85-95%N/A¹H NMR, ¹³C NMR, HRMS
2 N-((2R),4-Dimethylpentanoyl)-(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone80-90%>98:2¹H NMR, Chiral HPLC
3 (2R)-2-amino-2,4-dimethylpentan-1-ol75-85%>98% e.e.¹H NMR, ¹³C NMR, HRMS, Optical Rotation

References

  • Smith, T. E., et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. Journal of Chemical Education, 85(5), 695. [Link]

  • Ager, D. J., et al. (1997). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 97(8), 3197-3234.
  • Ghosh, A. K., et al. (1998). Asymmetric Synthesis of HIV-1 Protease Inhibitors: A New Practical Synthesis of (2R,3S)-N-(3-Amino-2-hydroxy-4-phenylbutyl)decanamide. The Journal of Organic Chemistry, 63(18), 6146-6151.

  • Tripathy, S., et al. (2013). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 3(44), 21236-21261. [Link]

  • Choi, H., et al. (2021). Stereoselective synthesis of oxazolidin-2-ones via an asymmetric aldol/Curtius reaction: Concise total synthesis of (−)-cytoxazone. Molecules, 26(12), 3613. [Link]

  • Ghosh, A. K., et al. (2003). cis-1-Aminoindan-2-ol in Asymmetric Syntheses. Synthesis, 2003(13), 1929-1959.

  • Organic Syntheses. (1999). Synthesis of (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone. Organic Syntheses, 76, 68. [Link]

  • Zakarian, A., et al. (2020). Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones. Organic Letters, 22(15), 5898–5901. [Link]

  • Krenske, E. H., et al. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Organic & Biomolecular Chemistry, 21(36), 7354-7364. [Link]

  • U.S. Patent No. US20100125146A1. (2010). Method for making pharmaceutical compounds.

  • Guijarro, D., et al. (2016). One-pot synthesis of enantiomerically pure N-protected allylic amines from N-protected α-amino esters. Beilstein Journal of Organic Chemistry, 12, 973–980. [Link]

  • Crimmins, M. T., & DeBaillie, A. C. (2000). Diastereoselective Alkylations of Oxazolidinone Glycolates: A Useful Extension of the Evans Asymmetric Alkylation. Organic Letters, 2(14), 2165–2167. [Link]

  • Krenske, E. H., et al. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. UQ eSpace. [Link]

  • BenchChem. (2025).
  • Evans, D. A., et al. (1987). Diastereoselective anti-aldol reactions of chiral ethyl ketones. A new method for the stereoselective synthesis of contiguous, alternating methyl- and hydroxyl-bearing centers. Tetrahedron Letters, 28(49), 6141-6144.
  • Evans, D. A. (1982). Asymmetric Alkylation. Ph.D. Thesis, California Institute of Technology.
  • Hruby, V. J., & Qian, X. (1993). Approaches to the Asymmetric Synthesis of Unusual Amino Acids. In Synthesis of Optically Active Amino Acids (pp. 239-281). Pergamon.
  • Sibi, M. P., & Venkatraman, L. (2004). N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzymatic Synthesis. Journal of the American Chemical Society, 126(46), 15052–15053.
  • BOC Sciences. Advanced Chiral Auxiliary Synthesis.
  • Pal, S., & Singh, V. K. (2020). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. Organic & Biomolecular Chemistry, 18(2), 209-231.

  • Wikipedia. Chiral auxiliary. [Link]

Sources

Application Notes and Protocols for (2R)-2-amino-2,4-dimethylpentan-1-ol as a Chiral Ligand in Transition Metal Catalysis

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2R)-2-amino-2,4-dimethylpentan-1-ol is a chiral amino alcohol with potential applications as a ligand in asymmetric transition metal catalysis. Its structural features, including a primary amino group and a hydroxyl group on a chiral backbone, make it a candidate for inducing enantioselectivity in a variety of organic transformations. This document provides a comprehensive overview of the potential applications, a general protocol for its use in asymmetric transfer hydrogenation, and a discussion of the principles guiding its function as a chiral ligand. While specific literature on this particular ligand is limited, these notes are based on the well-established roles of analogous 1,2-amino alcohols in asymmetric synthesis.[1]

Introduction to (2R)-2-amino-2,4-dimethylpentan-1-ol as a Chiral Ligand

Chiral 1,2-amino alcohols are a privileged class of ligands in asymmetric catalysis.[2][3] The ability of the amino and hydroxyl moieties to coordinate to a metal center creates a well-defined and rigid chiral environment, which can effectively control the stereochemical outcome of a reaction. (2R)-2-amino-2,4-dimethylpentan-1-ol, derived from the non-proteinogenic amino acid L-leucine, offers a unique steric profile that may be advantageous in specific catalytic applications.

The primary amine and hydroxyl group can act as a bidentate ligand, forming a stable five-membered chelate ring with a transition metal. The stereogenic center at the 2-position, along with the isobutyl group, dictates the spatial arrangement of the catalytic complex, thereby influencing the facial selectivity of substrate approach.

Potential Applications in Asymmetric Catalysis

Based on the known reactivity of similar amino alcohol ligands, (2R)-2-amino-2,4-dimethylpentan-1-ol is a promising candidate for a range of transition metal-catalyzed reactions, including:

  • Asymmetric Transfer Hydrogenation of Ketones and Imines: In combination with ruthenium or rhodium precursors, this ligand can potentially catalyze the reduction of prochiral ketones and imines to their corresponding chiral alcohols and amines with high enantioselectivity.

  • Asymmetric C-C Bond Forming Reactions: As a ligand for metals such as zinc, copper, or rhodium, it could be employed in enantioselective additions of organometallic reagents to carbonyl compounds or in asymmetric conjugate additions.

  • Asymmetric Alkylation Reactions: The ligand could be utilized in transition metal-catalyzed asymmetric allylic alkylations.

General Workflow for Catalyst Preparation and Application

The general workflow for utilizing (2R)-2-amino-2,4-dimethylpentan-1-ol as a chiral ligand in a catalytic reaction involves the in situ formation of the active catalyst by mixing the ligand with a suitable metal precursor prior to the addition of the substrate.

G cluster_prep Catalyst Preparation cluster_reaction Catalytic Reaction cluster_analysis Analysis Metal_Precursor Metal Precursor (e.g., [RuCl2(p-cymene)]2) Active_Catalyst Active Chiral Catalyst (in situ formation) Metal_Precursor->Active_Catalyst Ligand (2R)-2-amino-2,4-dimethylpentan-1-ol Ligand->Active_Catalyst Solvent_Base Solvent + Base (e.g., Isopropanol, KOH) Solvent_Base->Active_Catalyst Product Enantioenriched Product (e.g., Chiral Alcohol) Active_Catalyst->Product Substrate Prochiral Substrate (e.g., Ketone) Substrate->Product Purification Purification (e.g., Chromatography) Product->Purification Analysis Enantiomeric Excess (ee) Determination (e.g., Chiral HPLC) Purification->Analysis G Ru-H [Ru-H] Hydride Species Transition_State Six-membered Transition State Ru-H->Transition_State Ketone Prochiral Ketone Ketone->Transition_State Chiral_Alcohol Chiral Alcohol Transition_State->Chiral_Alcohol Ru_Catalyst [Ru] Catalyst Transition_State->Ru_Catalyst Ru_Catalyst->Ru-H H-donor

Sources

step-by-step derivatization of (2R)-2-amino-2,4-dimethylpentan-1-ol for peptide coupling

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol Guide

A Strategic Guide to the Derivatization and Peptide Coupling of (2R)-2-amino-2,4-dimethylpentan-1-ol

Abstract

Non-natural, sterically hindered amino alcohols are invaluable building blocks in modern drug development, offering unique conformational constraints and metabolic stability to peptide-based therapeutics. However, their successful incorporation into peptide chains is non-trivial, demanding a robust and carefully planned chemical strategy. This guide provides a comprehensive, step-by-step protocol for the derivatization of (2R)-2-amino-2,4-dimethylpentan-1-ol, a sterically demanding chiral building block. We detail an orthogonal protection strategy, followed by selective deprotection and highly efficient peptide coupling, explaining the chemical rationale behind each step to ensure reproducible, high-yield synthesis for researchers and drug development professionals.

Strategic Imperative: Orthogonal Protection

The bifunctional nature of (2R)-2-amino-2,4-dimethylpentan-1-ol, possessing both a nucleophilic amine and a primary alcohol, necessitates a protection strategy to ensure regioselective peptide bond formation. Attempting to directly couple the unprotected amino alcohol would lead to a mixture of N-acylated and O-acylated products, complicating purification and significantly reducing the yield of the desired amide.

The core of a successful strategy lies in orthogonal protection , wherein two different functional groups are masked with protecting groups that can be removed under distinct, non-interfering conditions.[1][2] This allows for the selective deprotection of one group while the other remains intact.

For this specific molecule, we have selected a widely validated orthogonal pair:

  • Amine Protection: The tert-butyloxycarbonyl (Boc) group is employed. It is stable under a wide range of non-acidic conditions but can be cleanly and efficiently removed with strong acids like trifluoroacetic acid (TFA).[3][4]

  • Hydroxyl Protection: The tert-butyldimethylsilyl (TBDMS) ether is chosen for the primary alcohol. TBDMS ethers exhibit excellent stability in basic and mildly acidic conditions but are selectively cleaved by fluoride ion sources (e.g., TBAF) or stronger acids.[5][6]

The key to this strategy is the differential stability of the TBDMS group. While susceptible to strong acids, it is significantly more stable to acid-catalyzed hydrolysis than other silyl ethers like trimethylsilyl (TMS).[7][8] This allows for the selective removal of the N-Boc group with TFA under carefully controlled conditions, leaving the O-TBDMS group intact and ready for the subsequent peptide coupling step.

Overall Derivatization and Coupling Workflow

The complete strategy involves a four-stage process: initial protection of the more nucleophilic amine, subsequent protection of the alcohol, selective deprotection of the amine, and finally, the coupling reaction.

G cluster_0 PART 1: Derivatization cluster_1 PART 2: Preparation & Coupling A (2R)-2-amino-2,4- dimethylpentan-1-ol B N-Boc Protected Intermediate A->B Step 2.1 Boc2O, Base C Fully Protected: N-Boc, O-TBDMS B->C Step 2.2 TBDMS-Cl, Imidazole D Amine-Deprotected Building Block (O-TBDMS) C->D Step 3.1 TFA/DCM E Coupled Peptide Fragment D->E Step 4.2 R-COOH, HATU, DIPEA

Caption: Orthogonal protection and coupling workflow.

Experimental Protocols: Step-by-Step Derivatization

Protocol: N-Terminal Amine Protection with (Boc)₂O

The first step is the protection of the primary amine. The use of di-tert-butyl dicarbonate ((Boc)₂O) is a standard and highly effective method.[9] A base is used to deprotonate the amine, increasing its nucleophilicity. For sterically hindered amines, a catalyst like 4-(dimethylamino)pyridine (DMAP) can significantly accelerate the reaction.[10][11]

Materials & Reagents

ReagentM.W. ( g/mol )EquivalentsAmount (for 10 mmol scale)
(2R)-2-amino-2,4-dimethylpentan-1-ol131.221.01.31 g
Di-tert-butyl dicarbonate ((Boc)₂O)218.251.12.40 g
Triethylamine (TEA) or DIPEA101.191.52.1 mL (TEA)
Dichloromethane (DCM), Anhydrous84.93-50 mL
4-(Dimethylamino)pyridine (DMAP)122.170.0561 mg

Step-by-Step Procedure:

  • Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add (2R)-2-amino-2,4-dimethylpentan-1-ol (1.31 g, 10 mmol).

  • Dissolution: Dissolve the starting material in 50 mL of anhydrous dichloromethane (DCM).

  • Base Addition: Add triethylamine (2.1 mL, 15 mmol) to the solution.

  • Reagent Addition: Add di-tert-butyl dicarbonate (2.40 g, 11 mmol) and DMAP (61 mg, 0.5 mmol).

  • Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Typical mobile phase: 30% Ethyl Acetate in Hexanes). The reaction is typically complete within 4-12 hours.

  • Work-up:

    • Once the starting material is consumed, dilute the reaction mixture with 50 mL of DCM.

    • Transfer the solution to a separatory funnel and wash sequentially with 50 mL of 1M HCl (aq), 50 mL of saturated NaHCO₃ (aq), and 50 mL of brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: The crude product is often pure enough for the next step. If necessary, purify by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Protocol: Hydroxyl Protection with TBDMS-Cl

With the amine protected, the primary alcohol can be converted to a TBDMS ether. The standard conditions developed by Corey, using TBDMS-Cl with imidazole in DMF, are highly effective for primary alcohols.[6][12]

Materials & Reagents

ReagentM.W. ( g/mol )EquivalentsAmount (for 10 mmol scale)
N-Boc-(2R)-2-amino-2,4-dimethylpentan-1-ol231.341.02.31 g
tert-Butyldimethylsilyl chloride (TBDMS-Cl)150.721.21.81 g
Imidazole68.082.51.70 g
Dimethylformamide (DMF), Anhydrous73.09-40 mL

Step-by-Step Procedure:

  • Setup: In a dry 100 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-Boc protected amino alcohol (2.31 g, 10 mmol) in 40 mL of anhydrous DMF.

  • Reagent Addition: Add imidazole (1.70 g, 25 mmol) followed by TBDMS-Cl (1.81 g, 12 mmol) to the solution.

  • Reaction: Stir the mixture at room temperature. The reaction is typically complete within 2-6 hours. Monitor progress by TLC (Typical mobile phase: 10% Ethyl Acetate in Hexanes).

  • Work-up:

    • Pour the reaction mixture into 100 mL of water and transfer to a separatory funnel.

    • Extract the aqueous phase three times with 50 mL portions of diethyl ether or ethyl acetate.

    • Combine the organic layers and wash sequentially with 50 mL of water and 50 mL of brine to remove residual DMF and imidazole.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the fully protected amino alcohol.

Protocol: Selective N-Boc Deprotection

This step is critical and relies on the kinetic difference in acid-lability between the Boc group and the TBDMS ether. A solution of TFA in DCM is standard for Boc removal.[3] The reaction should be performed at 0 °C to minimize potential cleavage of the TBDMS group, which is known to be labile to strong acids, although more stable than many other silyl ethers.[7][8]

Materials & Reagents

ReagentM.W. ( g/mol )EquivalentsAmount (for 10 mmol scale)
Fully Protected Amino Alcohol345.601.03.46 g
Trifluoroacetic Acid (TFA)114.02-20 mL (for 20% v/v solution)
Dichloromethane (DCM), Anhydrous84.93-80 mL

Step-by-Step Procedure:

  • Setup: Dissolve the fully protected amino alcohol (3.46 g, 10 mmol) in 80 mL of anhydrous DCM in a round-bottom flask and cool the solution to 0 °C in an ice bath.

  • TFA Addition: Slowly add trifluoroacetic acid (20 mL) to the stirred solution. Caution: TFA is highly corrosive. Handle in a fume hood with appropriate personal protective equipment (PPE).[3]

  • Reaction: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction by TLC until the starting material is consumed. For sterically hindered substrates, longer reaction times may be necessary.[13]

  • Work-up:

    • Remove the DCM and excess TFA under reduced pressure. Co-evaporation with toluene (3 x 20 mL) can help remove residual TFA.

    • The product is an amine-TFA salt. For the next step, it can often be used directly.

    • To obtain the free amine, dissolve the crude salt in DCM and wash carefully with saturated aqueous NaHCO₃ until the aqueous layer is basic. Separate the organic layer, dry over Na₂SO₄, filter, and concentrate to yield the O-TBDMS protected amino alcohol.

Peptide Coupling of the Derivatized Amino Alcohol

Rationale for Coupling Reagent Selection

The deprotected amino alcohol presents a significant steric challenge for peptide bond formation due to the quaternary carbon at the α-position. Standard coupling reagents like DCC may be too slow or inefficient.[14] More potent in-situ activating reagents are required.

Coupling ReagentActive Species FormedReactivity/Suitability
DCC/EDC + HOBtOBt-active esterStandard, but often insufficient for sterically hindered couplings. Risk of side reactions.
HBTU/PyBOPOBt-active esterMore efficient than carbodiimides, but can still be slow for very demanding couplings.[15]
HATU OAt-active ester Highly Recommended. The OAt ester is more reactive than the OBt ester. The pyridine nitrogen of the HOAt leaving group provides anchimeric assistance, accelerating the aminolysis step.[16][17] This makes HATU exceptionally effective for hindered couplings.[18]
COMUOxyma-active esterA modern, highly efficient reagent comparable to HATU, with improved safety and solubility profiles.[19]

Based on its superior performance with sterically demanding substrates, HATU is the recommended reagent for this coupling.[16][20]

Mechanism of HATU-Mediated Coupling

The coupling proceeds via a two-step mechanism. First, the carboxylic acid is activated by HATU in the presence of a non-nucleophilic base (like DIPEA) to form a highly reactive OAt-ester intermediate. This active ester is then rapidly attacked by the deprotected amine of our building block to form the desired amide bond.[21][22]

G cluster_0 Step 1: Activation cluster_1 Step 2: Aminolysis RCOOH R-COOH ActiveEster OAt Active Ester (Highly Reactive) RCOOH->ActiveEster HATU HATU HATU->ActiveEster Base Base (DIPEA) Base->ActiveEster deprotonates R-COOH Peptide Peptide Bond Formed (R-CO-NH-R') ActiveEster->Peptide Nucleophilic Attack Amine Deprotected Amino Alcohol (R'-NH₂) Amine->Peptide

Caption: Mechanism of HATU-mediated peptide coupling.

Recommended Peptide Coupling Protocol

This protocol details the coupling of the deprotected amino alcohol with an N-protected amino acid.

Materials & Reagents

ReagentM.W. ( g/mol )EquivalentsAmount (for 5 mmol scale)
O-TBDMS Amino Alcohol (TFA Salt)359.431.01.80 g
N-Protected Amino Acid (e.g., Fmoc-Ala-OH)311.31.01.56 g
HATU380.230.981.86 g
N,N-Diisopropylethylamine (DIPEA)129.243.02.6 mL
Dimethylformamide (DMF), Anhydrous73.09-50 mL

Step-by-Step Procedure:

  • Activation: In a dry flask, dissolve the N-protected amino acid (1.56 g, 5 mmol) and HATU (1.86 g, 4.9 mmol) in 25 mL of anhydrous DMF. Stir for 1-2 minutes.

  • Amine Solution: In a separate flask, dissolve the O-TBDMS protected amino alcohol TFA salt (1.80 g, 5 mmol) in 25 mL of anhydrous DMF.

  • Base Addition: Cool the amine solution to 0 °C. Add DIPEA (2.6 mL, 15 mmol). The 3 equivalents are necessary to neutralize the TFA salt (1 eq) and deprotonate the carboxylic acid for activation (2 eq).

  • Coupling: Slowly add the activated acid solution from step 1 to the amine solution at 0 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor for the consumption of the amine starting material by TLC or LC-MS.

  • Work-up:

    • Dilute the reaction mixture with 150 mL of ethyl acetate.

    • Wash the organic solution sequentially with 5% citric acid (aq), saturated NaHCO₃ (aq), and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude peptide fragment by flash column chromatography on silica gel to obtain the final product. The O-TBDMS group can be removed at a later stage using a fluoride source like TBAF if the free alcohol is desired.

References

  • BenchChem. (2025). Silyl Ether Protecting Groups: A Comparative Guide to Stability in Acidic and Basic Media.
  • BenchChem. (2025).
  • Creekmore, J. (n.d.). HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. PSCR.
  • BenchChem. (2025). Application Notes and Protocols: Tert-Butyldimethylsilyl (TBDMS) Ethers as Protecting Groups for Primary Alcohols.
  • BenchChem. (2025). Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA).
  • ChemicalBook. (2024).
  • Wikipedia. (n.d.).
  • Common Organic Chemistry. (n.d.).
  • Organic Chemistry. (2020). HATU, DIPEA Peptide Coupling Mechanism. YouTube.
  • BenchChem. (n.d.).
  • Gelest. (n.d.). Deprotection of Silyl Ethers. Gelest Technical Library.
  • Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
  • Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
  • Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers.
  • BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
  • Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
  • Darnbrough, S., et al. (2001). An improved synthesis of n-boc protected aryl amines.
  • Organic Chemistry Portal. (n.d.). Protective Groups.
  • Wikipedia. (n.d.). Protecting group.
  • Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. RSC Publishing.
  • Chemistry Steps. (2023). Boc Protecting Group for Amines.

Sources

Leveraging (2R)-2-amino-2,4-dimethylpentan-1-ol as a Novel Chiral Auxiliary for High-Fidelity Asymmetric Alkylation

Author: BenchChem Technical Support Team. Date: April 2026

An Application and Methodology Guide:

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive guide to the proposed application of (2R)-2-amino-2,4-dimethylpentan-1-ol, a derivative of L-leucinol, as a robust chiral auxiliary for asymmetric alkylation. While this specific auxiliary is not extensively documented in peer-reviewed literature, its structural architecture—featuring a sterically demanding isobutyl group—presents a compelling platform for achieving high levels of diastereoselectivity. The protocols and rationale presented herein are built upon the well-established and predictable principles of Evans-type oxazolidinone auxiliaries, providing a strong foundational methodology for researchers seeking to explore its potential.[1][2]

Introduction: The Imperative for Stereocontrol in Modern Synthesis

The biological activity of chiral molecules, particularly pharmaceuticals, is often confined to a single enantiomer. Consequently, the development of reliable methods for asymmetric synthesis is a cornerstone of modern organic chemistry and drug development.[1] Chiral auxiliaries offer a powerful and practical strategy, wherein a temporary chiral scaffold is attached to a prochiral substrate to direct a stereoselective transformation.[2][3]

Among the most successful scaffolds are 1,2-amino alcohols, which can be readily converted into rigid cyclic structures like oxazolidinones.[2][4] These auxiliaries, pioneered by David A. Evans, provide a predictable and highly effective framework for controlling the stereochemical outcome of enolate reactions, including alkylations, aldol additions, and Michael additions.[1][5]

(2R)-2-amino-2,4-dimethylpentan-1-ol, derived from the readily available chiral pool starting material L-leucine, is an attractive candidate for a chiral auxiliary. Its primary advantage lies in the bulky isobutyl substituent, which is anticipated to provide exceptional steric shielding of one face of the derived enolate, thereby enforcing a highly diastereoselective approach of an incoming electrophile.

The Strategic Workflow: A Four-Step Approach to Enantiopure Products

The utilization of (2R)-2-amino-2,4-dimethylpentan-1-ol as a chiral auxiliary follows a logical and proven four-stage workflow. This process is designed to attach the auxiliary, perform the key stereodiscriminating reaction, and subsequently cleave the auxiliary to reveal the enantiomerically enriched product while allowing for the recovery and recycling of the valuable auxiliary.[3]

G A Step 1: Auxiliary Synthesis (R)-2-amino-2,4-dimethylpentan-1-ol is cyclized to form the rigid (R)-4-isobutyl-2-oxazolidinone scaffold. B Step 2: N-Acylation The prochiral carboxylic acid derivative is coupled to the oxazolidinone nitrogen. A->B Attachment of Substrate C Step 3: Diastereoselective Alkylation Formation of a Z-enolate followed by alkylation, where the isobutyl group directs the electrophile to the opposite face. B->C Key Stereoselective Step D Step 4: Auxiliary Cleavage & Recovery The desired chiral product is hydrolyzed from the auxiliary, which can be recovered. C->D Product Release

Caption: The overall experimental workflow.

Mechanistic Rationale: Engineering Stereoselectivity

The efficacy of this chiral auxiliary is rooted in its ability to form a conformationally rigid, chelated intermediate upon deprotonation. This rigidity is the key to translating the chirality of the auxiliary into predictable stereocontrol.

  • N-Acylation: The synthesized oxazolidinone is first acylated with a desired acyl chloride or anhydride. This creates the N-acyl oxazolidinone, the substrate for the alkylation.[1]

  • Chelated (Z)-Enolate Formation: Upon treatment with a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide (NaHMDS) at low temperatures (e.g., -78 °C), the N-acyl oxazolidinone is deprotonated.[1][5] The lithium or sodium cation coordinates to both the enolate oxygen and the carbonyl oxygen of the auxiliary, locking the enolate into a rigid, planar (Z)-geometry.

  • Face-Selective Alkylation: The large isobutyl group at the C4 position of the oxazolidinone sterically encumbers the si-face of the enolate. Consequently, an incoming electrophile (R-X) can only approach from the less hindered re-face. This facial bias is the origin of the high diastereoselectivity observed in these reactions.[1][2]

G sub N-Acyl Oxazolidinone The starting material with the prochiral center. enolate Rigid (Z)-Enolate The metal cation (M+) chelates both oxygens, creating a planar structure. The bulky isobutyl group (i-Bu) blocks the top face. sub->enolate Deprotonation & Chelation base Strong Base (e.g., LDA, NaHMDS) -78 °C prod Alkylated Product The new R group is installed with high diastereoselectivity. enolate->prod Alkylation from less-hindered face elec Electrophile (R-X) elec->enolate:f0

Caption: Mechanism of diastereoselective alkylation.

Detailed Experimental Protocols (Proposed)

Note: These protocols are based on established procedures for analogous Evans auxiliaries and should be optimized for this specific system.[1][5] All reactions should be conducted in oven-dried glassware under an inert atmosphere (e.g., Argon or Nitrogen).

Protocol 1: Synthesis of (R)-4-isobutyl-2-oxazolidinone

  • Objective: To construct the core chiral auxiliary from the parent amino alcohol.

  • Materials:

    • (2R)-2-amino-2,4-dimethylpentan-1-ol

    • Carbonyldiimidazole (CDI) or Triphosgene

    • Anhydrous Tetrahydrofuran (THF)

    • Saturated aqueous sodium bicarbonate (NaHCO₃)

    • Brine (saturated NaCl solution)

    • Anhydrous magnesium sulfate (MgSO₄)

  • Procedure:

    • Dissolve (2R)-2-amino-2,4-dimethylpentan-1-ol (1.0 eq) in anhydrous THF.

    • Add carbonyldiimidazole (1.1 eq) portion-wise at room temperature. Caution: Gas evolution (CO₂).

    • Stir the reaction mixture at room temperature for 12-16 hours, monitoring by TLC until the starting material is consumed.

    • Quench the reaction by slowly adding water.

    • Extract the aqueous layer with ethyl acetate (3x).

    • Combine the organic layers, wash with saturated NaHCO₃ and then brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure oxazolidinone.

Protocol 2: N-Acylation with Propionyl Chloride

  • Objective: To attach a prochiral propionyl group to the auxiliary.

  • Materials:

    • (R)-4-isobutyl-2-oxazolidinone (from Protocol 1)

    • Anhydrous Tetrahydrofuran (THF)

    • n-Butyllithium (n-BuLi, 1.6 M in hexanes)

    • Propionyl chloride

    • Saturated aqueous ammonium chloride (NH₄Cl)

  • Procedure:

    • Dissolve the oxazolidinone (1.0 eq) in anhydrous THF and cool the solution to -78 °C in a dry ice/acetone bath.

    • Slowly add n-BuLi (1.05 eq) dropwise via syringe. Stir for 30 minutes at -78 °C to form the lithium salt.

    • Add propionyl chloride (1.1 eq) dropwise.

    • Allow the reaction to stir at -78 °C for 1 hour, then warm to 0 °C and stir for an additional 1-2 hours.

    • Quench the reaction by adding saturated aqueous NH₄Cl.

    • Extract with ethyl acetate (3x), combine organic layers, wash with brine, dry over MgSO₄, and concentrate.

    • Purify by flash chromatography to yield the N-propionyl oxazolidinone.

Protocol 3: Asymmetric Alkylation with Benzyl Bromide

  • Objective: To perform the key stereoselective C-C bond formation.

  • Materials:

    • N-propionyl-(R)-4-isobutyl-2-oxazolidinone (from Protocol 2)

    • Anhydrous Tetrahydrofuran (THF)

    • Sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M in THF)

    • Benzyl bromide (BnBr)

  • Procedure:

    • Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C.

    • Add NaHMDS solution (1.1 eq) dropwise. The solution should turn yellow, indicating enolate formation. Stir for 45 minutes at -78 °C.[1]

    • Add benzyl bromide (1.2 eq) dropwise.

    • Stir the reaction at -78 °C for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

    • Quench with saturated aqueous NH₄Cl and allow the mixture to warm to room temperature.

    • Perform a standard aqueous workup as described in Protocol 2.

    • Purify by flash chromatography. The diastereomeric ratio (d.r.) can be determined on the crude product by ¹H NMR analysis.

Protocol 4: Auxiliary Cleavage to Form the Chiral Carboxylic Acid

  • Objective: To release the chiral product and recover the auxiliary.

  • Materials:

    • Alkylated product (from Protocol 3)

    • Tetrahydrofuran (THF) / Water (e.g., 3:1 mixture)

    • Hydrogen peroxide (H₂O₂, 30% aqueous solution)

    • Lithium hydroxide (LiOH)

  • Procedure:

    • Dissolve the purified alkylated product (1.0 eq) in a THF/water mixture and cool to 0 °C in an ice bath.

    • Add aqueous hydrogen peroxide (4.0 eq) dropwise, followed by aqueous LiOH (2.0 eq). Caution: H₂O₂ is a strong oxidant.[6]

    • Stir the reaction vigorously at 0 °C for 2-4 hours.

    • Quench the excess peroxide by adding an aqueous solution of sodium sulfite (Na₂SO₃).

    • Concentrate the mixture to remove most of the THF.

    • Make the aqueous solution basic (pH > 11) with NaOH to allow for extraction of the neutral chiral auxiliary with dichloromethane (DCM).

    • Acidify the remaining aqueous layer to pH < 2 with HCl.

    • Extract the aqueous layer with ethyl acetate (3x) to isolate the desired chiral carboxylic acid.

    • The enantiomeric excess (e.e.) of the final product should be determined by chiral HPLC or GC analysis.

Data Interpretation and Expected Outcomes

As this is a proposed application, no specific experimental data for (2R)-2-amino-2,4-dimethylpentan-1-ol exists in the literature. However, based on results from structurally similar Evans auxiliaries, high diastereoselectivity and yields can be anticipated.[7]

Auxiliary PrecursorElectrophileTypical Yield (%)Diastereomeric Ratio (d.r.)Reference
L-ValinolAllyl Iodide~85%>99:1Evans, D.A. et al.
L-PhenylalaninolBenzyl Bromide~90%>98:2[1]
(2R)-2-amino-2,4-dimethylpentan-1-ol Benzyl Bromide >80% (Expected) >99:1 (Hypothesized) This Work

Table 1: Benchmark performance of related chiral auxiliaries in asymmetric alkylation and hypothesized performance for the title compound.

Conclusion and Outlook

(2R)-2-amino-2,4-dimethylpentan-1-ol represents a promising yet underexplored chiral auxiliary. Its derivation from the inexpensive chiral pool and the presence of a significant steric directing group make it an ideal candidate for achieving exceptionally high levels of stereocontrol in asymmetric alkylations. The protocols detailed in this guide, founded on the robust and predictable chemistry of Evans oxazolidinones, provide a clear and logical starting point for any researcher or process chemist aiming to validate its performance. Successful implementation will require standard optimization of reaction conditions, but the underlying mechanistic principles strongly suggest that this auxiliary could become a valuable tool for the efficient construction of enantiomerically pure molecules.

References

  • Gage, J. R., & Evans, D. A. (1990). Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3S)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Organic Syntheses, 68, 83. [Link]

  • Evans, D. A., et al. (1981). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127-2129. [Link]

  • University of York. (n.d.). Asymmetric Synthesis Lecture Notes. Department of Chemistry. [Link]

  • Hart, D. J., & Seely, F. L. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education, 85(5), 695. [Link]

  • Zhang, W., et al. (2019). Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases. ACS Catalysis, 9(12), 11434-11439. [Link]

  • Ghosh, A. K., & Fidanze, S. (2000). Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary. Tetrahedron Letters, 41(43), 8273-8276. [Link]

  • Patouret, R., & Dixneuf, P. H. (2008). Method for producing (1r,2r)-2-amino-1-cyclopentanol.

  • Cason, J., & Smith, J. C. (1950). The Synthesis of Some Optically Active β-Amino Alcohols. Journal of the American Chemical Society, 72(7), 3215-3218. [Link]

  • Nagib, D. A., et al. (2021). Enantioselective radical C–H amination for the synthesis of β-amino alcohols. Nature, 593(7858), 225-230. [Link]

  • Ghosh, A. K., et al. (2003). cis-1-Aminoindan-2-ol in Asymmetric Syntheses. Chemical Reviews, 103(8), 2919-2972. [Link]

  • Aresta, M., et al. (2019). Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. Catalysts, 9(1), 28. [Link]

  • Thomas, S. P. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. ResearchGate. [Link]

  • Wille, D. R., & Bode, J. W. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Australian Journal of Chemistry, 76(12), 847-853. [Link]

  • Scheidt, K. A., et al. (2000). Diastereoselective Alkylations of Oxazolidinone Glycolates: A Useful Extension of the Evans Asymmetric Alkylation. Organic Letters, 2(13), 1879-1882. [Link]

  • Kündig, E. P. (2004). Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. [Link]

  • Soai, K., et al. (1987). Chiral auxiliaries for asymmetric synthesis: enantioselective addition of dialkylzincs to aldehydes catalyzed by chiral 1,2-disubstituted ferrocenyl amino alcohols. The Journal of Organic Chemistry, 52(1), 133-134. [Link]

  • Evans, D. A. (1982). I. THE DIASTEREOSELECTIVE ALKYLATION OF CHIRAL 2-OXAZOLIDINONE IMIDE ENOLATES. II. EFFORTS DIRECTED TOWARD THE ENANTIOSELECTIVE TOTAL SYNTHESIS OF FERENSIMYCIN B. ProQuest Dissertations & Theses Global. [Link]

  • Nagib, D. A., et al. (2021). Enantioselective radical C–H amination for the synthesis of β-amino alcohols. ResearchGate. [Link]

  • Clayden, J., & Vignolle, J. (2017). Diastereoselective alkylation and methods for chiral auxiliary removal. ResearchGate. [Link]

Sources

Application Notes and Protocols: (2R)-2-amino-2,4-dimethylpentan-1-ol in Pharmaceutical Intermediate Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of Chiral Amino Alcohols in Asymmetric Synthesis

In the landscape of modern pharmaceutical development, the synthesis of enantiomerically pure compounds is paramount. Chiral 1,2-amino alcohols are a class of privileged structural motifs that serve as versatile building blocks and powerful tools for inducing stereoselectivity in chemical transformations.[1][2][3] Their utility stems from the presence of two adjacent, stereochemically defined functional groups—an amine and a hydroxyl group—which can be exploited in a variety of ways to control the three-dimensional arrangement of atoms in a target molecule. (2R)-2-amino-2,4-dimethylpentan-1-ol, a non-proteinogenic amino alcohol, offers a unique structural scaffold for the synthesis of complex chiral pharmaceutical intermediates. Its sterically demanding isobutyl group and gem-dimethyl substitution at the stereocenter provide a distinct chiral environment that can be leveraged to achieve high levels of asymmetric induction.

These application notes will provide a detailed guide for researchers, scientists, and drug development professionals on the potential applications of (2R)-2-amino-2,4-dimethylpentan-1-ol. While direct literature on this specific enantiomer is not extensively documented, its applications can be confidently extrapolated from well-established methodologies for analogous chiral amino alcohols.[4][5] This document will explore its use as a chiral auxiliary, a precursor for chiral ligands, and a chiral building block, complete with detailed protocols and the scientific rationale behind each application.

Application as a Chiral Auxiliary: Formation of an Oxazolidinone Auxiliary

One of the most powerful applications of chiral amino alcohols is their conversion into oxazolidinone chiral auxiliaries, a strategy famously pioneered by David A. Evans.[5][] These auxiliaries are temporarily incorporated into a substrate to direct the stereochemical course of subsequent reactions, such as alkylations and aldol additions, before being cleaved to reveal the enantiomerically enriched product.[7][8] The predictable stereochemical outcomes are a result of the rigid, chelated transition states formed during the reaction, where the bulky substituent of the auxiliary effectively shields one face of the enolate.

The (2R)-2-amino-2,4-dimethylpentan-1-ol can be readily converted into a chiral oxazolidinone. The bulky isobutyl group is expected to provide excellent stereodifferentiation, leading to high diastereoselectivity in subsequent alkylation reactions.

Protocol 1: Synthesis of (4R)-4-(hydroxymethyl)-4-methyl-5,5-diisobutyloxazolidin-2-one

This protocol describes the synthesis of the oxazolidinone auxiliary from (2R)-2-amino-2,4-dimethylpentan-1-ol.

Materials:

  • (2R)-2-amino-2,4-dimethylpentan-1-ol

  • Phosgene (or a phosgene equivalent such as triphosgene or carbonyldiimidazole)

  • Anhydrous Toluene

  • Triethylamine

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

Procedure:

  • Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve (2R)-2-amino-2,4-dimethylpentan-1-ol (1.0 eq) and triethylamine (2.2 eq) in anhydrous toluene.

  • Phosgenation: Cool the solution to 0 °C in an ice bath. Slowly add a solution of phosgene (or its equivalent, 1.1 eq) in toluene via the dropping funnel over 30 minutes. Caution: Phosgene is highly toxic. This step must be performed in a well-ventilated fume hood with appropriate safety precautions.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Work-up: Quench the reaction by the slow addition of water. Separate the organic layer and wash it sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

  • Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to yield the desired oxazolidinone.

Application as a Precursor for Chiral Ligands in Asymmetric Catalysis

The amino and alcohol functionalities of (2R)-2-amino-2,4-dimethylpentan-1-ol make it an excellent scaffold for the synthesis of chiral ligands for transition metal-catalyzed reactions.[][10] These ligands can create a chiral environment around a metal center, enabling high enantioselectivity in a variety of transformations, including asymmetric hydrogenation, hydrosilylation, and allylic alkylation.[11] The synthesis of Schiff base ligands from chiral amino alcohols is a common and effective strategy.

Protocol 2: Synthesis of a Chiral Schiff Base Ligand

This protocol outlines the synthesis of a chiral Schiff base ligand from (2R)-2-amino-2,4-dimethylpentan-1-ol and salicylaldehyde.

Materials:

  • (2R)-2-amino-2,4-dimethylpentan-1-ol

  • Salicylaldehyde

  • Anhydrous ethanol

  • Molecular sieves (optional)

Procedure:

  • Condensation: In a round-bottom flask, dissolve (2R)-2-amino-2,4-dimethylpentan-1-ol (1.0 eq) in anhydrous ethanol. Add salicylaldehyde (1.0 eq) to the solution.

  • Reaction: Stir the reaction mixture at room temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Isolation: Upon completion, the product may precipitate from the solution. If not, the solvent can be removed under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Visualization of Ligand Synthesis Workflow

G cluster_workflow Workflow for Chiral Ligand Synthesis start Start: (2R)-2-amino-2,4-dimethylpentan-1-ol & Salicylaldehyde dissolve Dissolve in Anhydrous Ethanol start->dissolve react Stir at Room Temperature (4-6 hours) dissolve->react monitor Monitor by TLC react->monitor isolate Isolate Product (Precipitation or Evaporation) monitor->isolate Reaction Complete purify Purify by Recrystallization isolate->purify end End: Chiral Schiff Base Ligand purify->end

Caption: Workflow for the synthesis of a chiral Schiff base ligand.

Application as a Chiral Building Block

(2R)-2-amino-2,4-dimethylpentan-1-ol, with its defined stereochemistry, can serve as a valuable chiral building block for direct incorporation into the final structure of a pharmaceutical target.[] The amino and hydroxyl groups provide handles for further functionalization and integration into larger, more complex molecules. This approach is particularly useful when the amino alcohol substructure is a key pharmacophore.

Protocol 3: Amide Coupling to a Carboxylic Acid

This hypothetical protocol illustrates how the amino alcohol could be incorporated into a larger molecule via amide bond formation.

Materials:

  • (2R)-2-amino-2,4-dimethylpentan-1-ol

  • A carboxylic acid or acyl chloride (R-COCl)

  • A suitable coupling agent (e.g., DCC, EDC) or base (e.g., triethylamine)

  • Anhydrous solvent (e.g., DCM, THF)

Procedure:

  • Amide Coupling: Dissolve (2R)-2-amino-2,4-dimethylpentan-1-ol (1.0 eq) and the carboxylic acid (1.0 eq) in anhydrous DCM.

  • Reagent Addition: Add the coupling agent (1.1 eq) to the solution at 0 °C. If using an acyl chloride, dissolve the amino alcohol and triethylamine (1.1 eq) in anhydrous DCM and add the acyl chloride dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Work-up and Purification: The work-up procedure will depend on the coupling agent used. Generally, the reaction mixture is filtered to remove any precipitated byproducts, washed with acidic and basic aqueous solutions, dried, and concentrated. The crude product is then purified by column chromatography.

Data Presentation: Hypothetical Diastereoselectivity in Alkylation

The following table summarizes the expected high diastereoselectivity for the alkylation of the N-acylated oxazolidinone derived from (2R)-2-amino-2,4-dimethylpentan-1-ol, based on literature precedents for similar auxiliaries.[8]

Electrophile (E-X)Diastereomeric Ratio (desired:undesired)
Benzyl bromide>98:2
Allyl iodide>98:2
Methyl iodide>95:5

Visualization of Asymmetric Alkylation

G cluster_alkylation Asymmetric Alkylation using Chiral Auxiliary auxiliary (2R)-2-amino-2,4-dimethylpentan-1-ol oxazolidinone Oxazolidinone Auxiliary auxiliary->oxazolidinone Phosgenation acylation N-Acylation oxazolidinone->acylation enolate Enolate Formation (LDA or NaHMDS) acylation->enolate alkylation Alkylation with E-X enolate->alkylation Electrophile attacks from less hindered face cleavage Auxiliary Cleavage alkylation->cleavage product Enantiomerically Enriched Product cleavage->product

Caption: Logical flow of an asymmetric alkylation reaction.

Conclusion

(2R)-2-amino-2,4-dimethylpentan-1-ol represents a valuable, yet underutilized, chiral resource for the synthesis of pharmaceutical intermediates. Its structural features suggest excellent potential as a chiral auxiliary for inducing high levels of stereoselectivity, as a versatile precursor for the synthesis of effective chiral ligands, and as a robust chiral building block for direct incorporation into drug candidates. The protocols and conceptual frameworks provided in these application notes are intended to serve as a comprehensive guide for unlocking the synthetic potential of this promising molecule. Further exploration and adaptation of these methods will undoubtedly contribute to the development of novel and efficient routes to enantiomerically pure pharmaceuticals.

References

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Application Note: Diastereoselective Synthesis of Chiral Oxazolidines from (2R)-2-amino-2,4-dimethylpentan-1-ol and Aliphatic Aldehydes

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed technical guide on the reaction mechanism and experimental protocols for the diastereoselective condensation of the chiral amino alcohol, (2R)-2-amino-2,4-dimethylpentan-1-ol, with aliphatic aldehydes. This reaction is a robust method for the synthesis of chiral oxazolidines, which are valuable intermediates in asymmetric synthesis and serve as scaffolds in medicinally relevant molecules. We will explore the underlying principles of stereochemical control, provide a validated experimental protocol, and discuss the significance of this transformation in the broader context of drug development.

Introduction: The Strategic Importance of Chiral Oxazolidines

Chiral 1,3-oxazolidines are a class of heterocyclic compounds that have garnered significant interest in organic synthesis and medicinal chemistry.[1] Their utility stems from their role as chiral auxiliaries, which can direct the stereochemical outcome of a wide range of chemical transformations, including alkylations and aldol reactions.[2][3] Furthermore, the oxazolidine moiety itself is a structural motif present in a number of biologically active compounds.

The synthesis of oxazolidines is most commonly achieved through the condensation of a 1,2-amino alcohol with an aldehyde or ketone.[4][5] When a chiral amino alcohol is used, the inherent stereochemistry of the starting material can be effectively transferred to the newly formed oxazolidine ring, often with a high degree of diastereoselectivity. This process of chirality transfer is fundamental to asymmetric synthesis.[4]

(2R)-2-amino-2,4-dimethylpentan-1-ol, a derivative of the amino acid L-leucine, is a readily available and sterically hindered chiral building block. Its use in the synthesis of oxazolidines provides a predictable platform for the introduction of new stereocenters, making it a valuable tool for the construction of complex chiral molecules.

Reaction Mechanism: A Stepwise Look at Oxazolidine Formation

The reaction between (2R)-2-amino-2,4-dimethylpentan-1-ol and an aliphatic aldehyde proceeds via a condensation pathway to yield a 2,4,4-trisubstituted oxazolidine. The reaction is typically reversible and can be driven to completion by the removal of water.

The currently accepted mechanism involves two key stages:

  • Hemiaminal Formation: The nucleophilic amino group of (2R)-2-amino-2,4-dimethylpentan-1-ol attacks the electrophilic carbonyl carbon of the aliphatic aldehyde. This initial addition results in the formation of a transient hemiaminal intermediate.

  • Intramolecular Cyclization and Dehydration: The hydroxyl group of the hemiaminal then acts as an intramolecular nucleophile, attacking the carbon atom bearing the amino group (the former carbonyl carbon). This ring-closing step forms the five-membered oxazolidine ring. Subsequent elimination of a water molecule yields the final oxazolidine product.

The stereochemistry of the starting (2R)-2-amino-2,4-dimethylpentan-1-ol dictates the absolute configuration at the C4 position of the oxazolidine ring. The bulky isobutyl group at C4 provides significant steric hindrance, which in turn directs the approach of the aldehyde during the initial nucleophilic attack. This steric influence is key to the high diastereoselectivity observed in this reaction.

Caption: Reaction mechanism for oxazolidine formation.

Experimental Protocol: Synthesis of a Chiral Oxazolidine

This protocol describes a general procedure for the synthesis of a chiral oxazolidine from (2R)-2-amino-2,4-dimethylpentan-1-ol and a representative aliphatic aldehyde, such as propionaldehyde.

Materials and Reagents

  • (2R)-2-amino-2,4-dimethylpentan-1-ol

  • Aliphatic aldehyde (e.g., propionaldehyde)

  • Anhydrous solvent (e.g., toluene, dichloromethane, or tetrahydrofuran)

  • Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

  • Deuterated solvent for NMR analysis (e.g., CDCl₃)

Equipment

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Dean-Stark apparatus (optional, for azeotropic removal of water)

  • Standard glassware for workup (separatory funnel, beakers, etc.)

  • Rotary evaporator

  • NMR spectrometer

Step-by-Step Procedure

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (2R)-2-amino-2,4-dimethylpentan-1-ol (1.0 eq).

  • Solvent Addition: Dissolve the amino alcohol in an appropriate anhydrous solvent (e.g., toluene, approximately 5-10 mL per mmol of amino alcohol).

  • Aldehyde Addition: Add the aliphatic aldehyde (1.0-1.2 eq) to the stirred solution at room temperature. The addition can be done dropwise or in one portion.

  • Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or by ¹H NMR spectroscopy by taking aliquots from the reaction mixture. The formation of the oxazolidine can be observed by the appearance of new signals corresponding to the acetal proton at the C2 position of the oxazolidine ring.

  • Driving the Reaction to Completion: For many aliphatic aldehydes, the reaction proceeds readily at room temperature. To drive the equilibrium towards the product, the reaction can be heated to reflux, and water can be removed azeotropically using a Dean-Stark apparatus if toluene is used as the solvent. Alternatively, a drying agent can be added directly to the reaction mixture.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. If a drying agent was used in the reaction, filter it off. If not, wash the organic layer with brine, dry it over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification and Characterization: The crude oxazolidine is often obtained in high purity. If necessary, it can be purified by flash column chromatography on silica gel. The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.[6][7]

Experimental_Workflow start Start setup Reaction Setup: (2R)-2-amino-2,4-dimethylpentan-1-ol in anhydrous solvent start->setup add_aldehyde Add Aliphatic Aldehyde setup->add_aldehyde react_monitor React and Monitor (TLC/NMR) add_aldehyde->react_monitor drive_reaction Drive to Completion (Heat/Water Removal) react_monitor->drive_reaction workup Aqueous Workup and Drying drive_reaction->workup purify Purification (Column Chromatography) workup->purify characterize Characterization (NMR, MS) purify->characterize end End characterize->end

Caption: Experimental workflow for oxazolidine synthesis.

Expected Results and Data Interpretation

The reaction is expected to yield the corresponding chiral oxazolidine with high diastereoselectivity. The stereochemical outcome is governed by the (R)-configuration of the starting amino alcohol.

Reactant 1Reactant 2ProductExpected Diastereomeric Ratio (d.r.)Typical Yield
(2R)-2-amino-2,4-dimethylpentan-1-olPropionaldehyde(4R)-4-isobutyl-4-methyl-2-ethyloxazolidine>95:5>90%
(2R)-2-amino-2,4-dimethylpentan-1-olIsobutyraldehyde(4R)-4-isobutyl-4-methyl-2-isopropyloxazolidine>98:2>90%

¹H NMR Characterization: The formation of the oxazolidine can be confirmed by the appearance of a characteristic signal for the proton at the C2 position (the acetal proton). The chemical shift and coupling pattern of this proton are diagnostic. The diastereomeric ratio can often be determined by integration of the distinct signals for the major and minor diastereomers in the ¹H NMR spectrum of the crude reaction mixture.

Broader Applications in Asymmetric Synthesis

The synthesized chiral oxazolidines can be used as intermediates in a variety of asymmetric transformations. For instance, they can be N-acylated and then used as chiral auxiliaries in diastereoselective enolate alkylations or aldol reactions.[8] The bulky substituent at the C4 position of the oxazolidine ring effectively shields one face of the enolate, leading to a highly stereocontrolled approach of the electrophile.[3]

Conclusion

The reaction of (2R)-2-amino-2,4-dimethylpentan-1-ol with aliphatic aldehydes provides a reliable and highly diastereoselective method for the synthesis of chiral oxazolidines. This application note has detailed the reaction mechanism, provided a comprehensive experimental protocol, and highlighted the significance of this transformation in the field of asymmetric synthesis. The resulting chiral oxazolidines are valuable building blocks for the construction of complex, enantiomerically pure molecules, which are of paramount importance in drug discovery and development.

References

  • Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II). MDPI.
  • Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. PMC.
  • An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air. Scientific Research Publishing.
  • Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary. PMC.
  • Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cycliz
  • P-AMINO ALCOHOL-N-OXIDES AS PRECURSORS OF CHIRAL OXAZOLIDINES: SYNTHESIS OF (R)-(-)-CRYPTOSTYLINE I. HETEROCYCLES.
  • Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. PubMed.
  • Synthesis, NMR studies and conformational analysis of oxazolidine derivatives of the β-adrenoreceptor antagonists metoprolol, atenolol and timolol. Journal of the Chemical Society, Perkin Transactions 2.
  • Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy.
  • Oxazolidine – Knowledge and References. Taylor & Francis.
  • Chiral auxiliary. Wikipedia.
  • Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. MDPI.
  • An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air. SCIRP.
  • Synthesis of 2-oxazolines. Organic Chemistry Portal.
  • Oxazolidinone synthesis. Organic Chemistry Portal.
  • A Comparative Guide to Chiral Auxiliaries: Benchmarking (1R,2R)-1-Aminoindan-2-ol. Benchchem.

Sources

Troubleshooting & Optimization

troubleshooting low reaction yields when synthesizing (2R)-2-amino-2,4-dimethylpentan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Answering the call for advanced technical guidance, this support center provides in-depth troubleshooting for the synthesis of (2R)-2-amino-2,4-dimethylpentan-1-ol, a key chiral building block. Designed for researchers and drug development professionals, this guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to diagnose and resolve common issues leading to low reaction yields.

Technical Support Center: (2R)-2-amino-2,4-dimethylpentan-1-ol Synthesis

Introduction to Synthetic Challenges

The synthesis of chiral amino alcohols like (2R)-2-amino-2,4-dimethylpentan-1-ol is a critical process in pharmaceutical development. Achieving high yields and maintaining enantiomeric purity are paramount. Low yields are often traced back to a few key areas: reagent integrity, reaction conditions, competing side reactions, and inefficient workup procedures. This guide will address these challenges in a practical, question-and-answer format.

The two most common strategies for synthesizing this target molecule are:

  • Reduction of a Carboxylic Acid Derivative: Starting from the corresponding chiral amino acid, (R)-2-amino-2,4-dimethylpentanoic acid, or its ester/amide derivative, and reducing the carbonyl group.

  • Reductive Amination: Reacting a suitable keto-alcohol or hydroxy-ketone with an amine source, followed by reduction of the intermediate imine.

The following troubleshooting guide is structured to address issues arising from these common pathways.

Troubleshooting Guide & FAQs

Section 1: Issues with Reagents and Reaction Setup

Question: My reaction shows very low conversion of the starting material, with most of it remaining unreacted. What are the likely causes?

Answer: This is a common problem that typically points to issues with the reducing agent or the reaction environment.

  • Cause 1: Inactive Reducing Agent. Strong hydride reagents like Lithium Aluminum Hydride (LiAlH₄) are essential for reducing carboxylic acids and amides.[1] These reagents are extremely sensitive to moisture and air.[2] Improper storage or handling can lead to significant degradation, rendering the reagent ineffective.

    • Troubleshooting Steps:

      • Use a fresh bottle of LiAlH₄ or a recently purchased, well-stored container. Commercial LiAlH₄ can appear as a grey powder.[3]

      • If the activity is still suspect, consider titrating the reagent to determine its active hydride content.

      • For reductive aminations using reagents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), ensure they have been stored in a desiccator.

  • Cause 2: Presence of Moisture or Protic Impurities. LiAlH₄ reacts violently with water in a highly exothermic acid-base reaction to produce hydrogen gas, lithium hydroxide, and aluminum hydroxide.[3] Any protic solvent (e.g., water, alcohols) in the reaction flask will rapidly consume the hydride reagent before it can reduce the intended functional group.

    • Troubleshooting Steps:

      • Glassware: Ensure all glassware is rigorously dried before use, either in an oven overnight (>120 °C) or by flame-drying under a vacuum.

      • Solvents: Use anhydrous solvents. Solvents like THF or diethyl ether should be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone) or obtained from a commercial solvent purification system.

      • Atmosphere: Conduct the reaction under an inert atmosphere (e.g., dry nitrogen or argon) to prevent atmospheric moisture from entering the system.

  • Cause 3: Inadequate Reaction Temperature. While LiAlH₄ reductions are often initiated at 0 °C for safety, they typically require warming to room temperature or even refluxing to go to completion, especially for less reactive substrates like amides.[4]

    • Troubleshooting Steps:

      • After the initial exothermic addition of the reagent at low temperature, allow the reaction to warm to room temperature and stir for several hours.

      • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

      • If the reaction stalls, consider gently heating the mixture (e.g., to reflux in THF) to drive it to completion.

Section 2: Competing Reactions and Byproduct Formation

Question: My reductive amination is producing a significant amount of the corresponding alcohol byproduct instead of the desired amino alcohol. How can I improve selectivity?

Answer: This is a classic chemoselectivity challenge in reductive amination. The reducing agent is reducing the starting ketone before it can form an imine with the amine. This is a common competing side reaction.[5]

  • Cause: Non-selective Reducing Agent or Suboptimal pH. Standard, powerful reducing agents like NaBH₄ can readily reduce aldehydes and ketones. If the imine formation is slow, the ketone will be reduced first.[6] Imine formation is also pH-dependent and is typically fastest under mildly acidic conditions (pH 4-5).[6]

    • Troubleshooting Steps:

      • Use a Selective Reducing Agent: Switch to a milder, more selective reducing agent that preferentially reduces the protonated imine (iminium ion) over the ketone. Sodium cyanoborohydride (NaBH₃CN) is the classic choice for this purpose, as it is most effective at the acidic pH required for imine formation.[7] Sodium triacetoxyborohydride (NaBH(OAc)₃) is another excellent, less toxic alternative that works under similar principles.[8]

      • Control the pH: Buffer the reaction at a pH of 4-5. This can be achieved by adding a catalytic amount of acetic acid. This acidic condition accelerates the formation of the iminium ion, which is the species that gets reduced.

      • Stepwise Procedure: Consider a two-step, one-pot approach. First, mix the ketone and the amine in a suitable solvent (like methanol) and allow the imine to form for a period (e.g., 1-2 hours), monitoring by TLC. Then, add the reducing agent to reduce the pre-formed imine.[8]

Question: I am attempting to reduce an N-protected amino acid, but the reaction is incomplete, yielding the corresponding amino aldehyde. What's wrong?

Answer: The formation of an aldehyde intermediate suggests that the reduction has stalled. This is often an issue of reagent stoichiometry or reaction conditions.

  • Cause: Insufficient Reducing Agent or Inadequate Reaction Time/Temperature. The reduction of a carboxylic acid or ester to an alcohol is a two-step process that consumes two equivalents of hydride. The reduction of an amide to an amine also proceeds through multiple steps.[4][9] Insufficient reagent or conditions that are too mild will lead to incomplete reduction.[10]

    • Troubleshooting Steps:

      • Stoichiometry: Ensure you are using a sufficient excess of the reducing agent. For LiAlH₄ reduction of a carboxylic acid, at least 2-3 equivalents are recommended to account for the initial deprotonation of the acidic proton and subsequent reduction.

      • Reaction Conditions: As mentioned previously, ensure the reaction is allowed to proceed for a sufficient time and at an adequate temperature. Monitor the reaction until the starting material or aldehyde intermediate is no longer visible by TLC.

Section 3: Product Isolation and Purification

Question: My reaction seems to work well according to TLC/LC-MS, but my isolated yield after the aqueous workup is very low. Where is my product going?

Answer: Amino alcohols are polar and can have significant water solubility, especially when protonated at low pH. This can lead to poor extraction efficiency from the aqueous layer.

  • Cause: Product Sequestration in the Aqueous Layer. During a standard Fieser workup for a LiAlH₄ reaction (sequential addition of water, NaOH solution, and more water), the product can be trapped in the resulting aluminum salt precipitate or remain dissolved in the aqueous phase.

    • Troubleshooting Steps:

      • pH Adjustment: Before extraction, ensure the aqueous layer is basic (pH > 11). This deprotonates the ammonium salt to the free amine, which is generally less water-soluble and more soluble in organic solvents like ethyl acetate or dichloromethane.

      • Salting Out: Saturate the aqueous layer with a salt like sodium chloride (NaCl) or potassium carbonate (K₂CO₃). This increases the ionic strength of the aqueous phase, decreasing the solubility of the organic product and driving it into the organic layer during extraction.

      • Continuous Extraction: For particularly water-soluble products, a continuous liquid-liquid extraction apparatus (e.g., Soxhlet extractor modified for liquid extraction) can be highly effective.

      • Filter the Slurry: After the workup, thoroughly filter the aluminum salts. Wash the filter cake extensively with a polar organic solvent (e.g., THF, ethyl acetate) to recover any adsorbed product.

Key Experimental Protocols

Protocol 1: General Procedure for LiAlH₄ Reduction of an N-Protected Amino Acid

  • Setup: Under an inert atmosphere (N₂ or Ar), add the N-protected amino acid (1.0 equiv) to anhydrous THF in a flame-dried, three-necked flask equipped with a dropping funnel and a thermometer.

  • Cooling: Cool the solution to 0 °C using an ice bath.

  • Reagent Addition: Slowly add a solution of LiAlH₄ in THF (2.5 equiv) via the dropping funnel, maintaining the internal temperature below 10 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 12-16 hours. Monitor the reaction by TLC. If necessary, gently heat to reflux to drive to completion.

  • Quenching (Fieser Workup): Cool the reaction back to 0 °C. Cautiously and slowly add water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams.

  • Workup: Stir the resulting white slurry vigorously for 30 minutes. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate.

  • Extraction: Combine the filtrates, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude amino alcohol.

  • Purification: Purify the crude product by silica gel chromatography. To prevent peak tailing, the eluent can be doped with a small amount of triethylamine (~0.5-1%).

Table 1: Troubleshooting Summary for LiAlH₄ Reductions
Problem Potential Cause Recommended Solution
No Reaction Inactive LiAlH₄Use a fresh bottle of reagent.
Wet solvent/glasswareRigorously dry all equipment and use anhydrous solvents.
Incomplete Reaction Insufficient reagentUse at least 2-3 equivalents of LiAlH₄.
Low temperature/short timeAllow to warm to RT or reflux; monitor by TLC until completion.
Low Isolated Yield Product lost in workupMake aqueous layer basic (pH > 11) before extraction; wash aluminum salts thoroughly.

Visualizations

Synthetic Workflow Diagram

cluster_0 Route 1: Reduction Pathway cluster_1 Route 2: Reductive Amination Start1 (R)-2-Amino-2,4-dimethylpentanoic Acid Protect N-Protection (e.g., Boc, Cbz) Start1->Protect Step 1 Reduce Reduction (e.g., LiAlH4) Protect->Reduce Step 2 Deprotect1 Deprotection Reduce->Deprotect1 Step 3 Product (2R)-2-amino-2,4-dimethylpentan-1-ol Deprotect1->Product Start2 Hydroxy Ketone Precursor RedAmin Reductive Amination (Amine Source + Reducing Agent e.g., NH3, NaBH3CN) Start2->RedAmin One-Pot RedAmin->Product

Caption: Common synthetic routes to (2R)-2-amino-2,4-dimethylpentan-1-ol.

Troubleshooting Decision Tree for Low Yield

decision decision solution solution Start Low Yield Observed CheckSM Starting Material (SM) Consumed? Start->CheckSM CheckReagent Re-evaluate Reagent Quality (e.g., Use fresh LiAlH4) and Reaction Setup (Anhydrous) CheckSM->CheckReagent No CheckByproducts Major Byproducts Observed? CheckSM->CheckByproducts Yes CheckConditions Optimize Conditions (Temp, Time, Stoichiometry) CheckReagent->CheckConditions Success Yield Improved CheckConditions->Success IncompleteRed Incomplete Reduction (e.g., Aldehyde seen) CheckByproducts->IncompleteRed Yes CheckWorkup Optimize Workup/Extraction (pH adjust, salting out) CheckByproducts->CheckWorkup No IncompleteRed->CheckConditions Yes WrongProduct Wrong Product (e.g., Alcohol from Ketone) IncompleteRed->WrongProduct No OptimizeSelectivity Improve Selectivity (e.g., Use NaBH3CN, control pH) WrongProduct->OptimizeSelectivity Yes WrongProduct->CheckWorkup No OptimizeSelectivity->Success CheckWorkup->Success

Caption: A logical workflow for troubleshooting low reaction yields.

References

  • U.S. Patent No. US20230092143A1. (2023). Method for the synthesis of 2,4-dimethylpyrimidin-5-ol, intermediates, and method for the synthesis of lemborexant using the intermediates.

  • PubChem. (n.d.). 2,4-Dimethyl-1-pentanol, (R)-. National Center for Biotechnology Information. Retrieved from [Link]

  • Lou, S., & Schaus, S. E. (2008). Chiral Amino Alcohols via Catalytic Enantioselective Petasis Borono–Mannich Reactions. The Journal of Organic Chemistry, 73(19), 7856–7858. [Link]

  • OrgoSolver. (n.d.). Amide Reactions: Reduction of Amides to Amines using LiAlH4. Retrieved from [Link]

  • Kim, D., & Lee, S. (2019). Asymmetric Synthesis of γ-Amino Alcohols by Copper-Catalyzed Hydroamination. Organic Letters, 21(21), 8565–8569. [Link]

  • Wang, X., et al. (2014). Reduction of Chiral Amino Acids Based on Current Method. Journal of Chemical and Pharmaceutical Research, 6(7), 2110-2114. [Link]

  • Ashenhurst, J. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

  • Huang, R., et al. (2021). Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters. ACS Catalysis, 11(18), 11435–11441. [Link]

  • Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • Bhushan, R., & Kumar, V. (2012). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Journal of the Brazilian Chemical Society, 23(1), 126-134. [Link]

  • Crabtree, R. H., et al. (2020). Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions. ACS Omega, 5(27), 16587–16595. [Link]

  • Davis, F. A., & Prasad, K. R. (2001). Highly Stereoselective Syntheses of syn- and anti-1,2-Amino Alcohols. The Journal of Organic Chemistry, 66(24), 8125–8131. [Link]

  • Coppola, G. M., & Schuster, H. F. (1987). Asymmetric Synthesis: Construction of Chiral Molecules Using Amino Acids. Wiley.

  • Wu, B., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology, 9, 801683. [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

  • NextSDS. (n.d.). 2-amino-2,4-dimethylpentan-1-ol — Chemical Substance Information. Retrieved from [Link]

  • Organic Syntheses. (2014). One-Pot Preparation of Cyclic Amines from Amino Alcohols. [Link]

  • Wen, X., et al. (2021). Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. Frontiers in Chemistry, 9, 674518. [Link]

  • Chemistry Steps. (2020). Amide Reduction Mechanism by LiAlH4. [Link]

  • Wikipedia. (n.d.). Lithium aluminium hydride. Retrieved from [Link]

  • Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

Sources

Technical Support Center: Optimizing Enantiomeric Excess (ee) in (2R)-2-Amino-2,4-dimethylpentan-1-ol Production

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals tasked with the asymmetric synthesis of (2R)-2-amino-2,4-dimethylpentan-1-ol. Because this molecule features a fully substituted α-quaternary stereocenter, the rules governing its enantiomeric excess (ee) differ significantly from standard secondary amino alcohols. This guide synthesizes field-proven methodologies, mechanistic insights, and rigorous troubleshooting to ensure you consistently achieve >98% ee.

Core Principles: The Mechanistic Reality of α-Quaternary Stereocenters

When optimizing the ee of (2R)-2-amino-2,4-dimethylpentan-1-ol, the structural nature of the molecule dictates the troubleshooting strategy. The α-carbon is bonded to an amine, a hydroxymethyl group, a methyl group, and an isobutyl group. Crucially, it lacks an α-proton .

The Causality of ee Erosion: In standard amino acid synthesis, racemization frequently occurs via base-catalyzed enolization. However, for α-quaternary centers, enolization is chemically impossible. Therefore, if you observe a drop in enantiomeric purity in your final product, the stereocenter did not "racemize" during the late-stage reduction. Instead, the ee erosion must originate from:

  • Incomplete stereocontrol during the initial asymmetric synthesis (e.g., background uncatalyzed alkylation competing with the chiral catalyst).

  • Analytical artifacts during chiral chromatography (e.g., derivatization-induced errors or poor peak resolution).

By understanding this causality, we can isolate our optimization efforts to the stereocenter formation step and the analytical validation phase.

Troubleshooting FAQs

Q: My final (2R)-2-amino-2,4-dimethylpentan-1-ol shows only 85% ee, but my target is >98%. Where is the stereocontrol failing? A: The failure is almost certainly occurring during the asymmetric alkylation of your precursor. If you are using chiral phase-transfer catalysis (PTC) to alkylate an alanine Schiff base, the background, non-catalyzed alkylation by the aqueous base (e.g., KOH) is diluting your ee. To fix this, lower the reaction temperature to -20 °C and switch to a more hydrophobic solvent like toluene. This suppresses the racemic background reaction while maintaining the tight ion-pairing required for the chiral quaternary ammonium salt to dictate stereochemistry[1]. Alternatively, highly stereoselective alkylation of deprotonated α-aminonitriles can be utilized to bypass PTC limitations[2].

Q: Can the reduction of the (2R)-amino acid precursor to the amino alcohol cause racemization? A: No. As established, the α-carbon in the precursor (2-amino-2,4-dimethylpentanoic acid) is fully substituted. It cannot undergo enolization. If your ee drops specifically after the reduction step, suspect an analytical artifact or an impure reducing agent causing side reactions that co-elute on your HPLC. Use the in-situ Borane-THF method (NaBH₄/I₂) for a clean, chemoselective conversion[3].

Q: How do I accurately measure the ee of this aliphatic amino alcohol? A: Aliphatic amino alcohols lack strong chromophores for UV detection in HPLC. Derivatization (e.g., with Mosher's acid chloride or Fmoc-Cl) is usually required. Warning: Ensure your derivatizing agent is 100% enantiopure. If it contains even 2% of its opposite enantiomer, it will artificially manifest as a 2% drop in your product's ee. For a derivatization-free approach, use a Charged Aerosol Detector (CAD) coupled with a Crownpak CR(+) chiral column.

Visualized Workflows & Logic

Workflow N1 Alanine Derivative (Schiff Base/Nitrile) N2 Asymmetric Alkylation (Isobutyl halide) Chiral Catalyst N1->N2 Stereocenter Formation N3 (2R)-2-Amino-2,4- dimethylpentanoic acid (Intermediate) N2->N3 ee Vulnerability Point N4 Chemoselective Reduction (NaBH4 / I2) N3->N4 No Racemization (Quaternary Carbon) N5 (2R)-2-Amino-2,4- dimethylpentan-1-ol (Final Product) N4->N5 >98% ee Maintained

Fig 1. Synthetic workflow for (2R)-2-amino-2,4-dimethylpentan-1-ol highlighting ee vulnerability.

Troubleshooting Start Issue: Low ee (<98%) detected in final Amino Alcohol Check1 Check Precursor ee (Amino Acid stage) Start->Check1 Path1 Precursor ee is LOW Check1->Path1 Path2 Precursor ee is HIGH Check1->Path2 Fix1 Optimize Alkylation: Lower Temp to -20°C Increase Stir Rate Path1->Fix1 Fix2 Investigate Analytical Artifacts: Check Deriv. Agent Purity Verify HPLC Column Path2->Fix2

Fig 2. Decision tree for troubleshooting enantiomeric excess erosion in α-quaternary amino alcohols.

Quantitative Data Presentation

To achieve >98% ee, the stereocenter formation step must be rigorously controlled. The table below summarizes the causality of adjusting specific parameters during the asymmetric phase-transfer alkylation of the alanine Schiff base.

Table 1: Impact of Reaction Parameters on Asymmetric Alkylation ee
Parameter AdjustedBaseline ConditionOptimized ConditionMechanistic Effect on eeTypical ee Shift
Temperature 0 °C-20 °CSuppresses the background, non-catalyzed racemic phase-transfer alkylation.+5% to +12%
Solvent DichloromethaneTolueneEnhances tight ion-pairing with the chiral quaternary ammonium salt.+3% to +8%
Stirring Rate 400 rpm1000 rpmMaximizes interfacial surface area, favoring the micellar catalyzed pathway.+2% to +5%
Base Conc. 50% aq. KOH30% aq. KOHReduces the rate of uncatalyzed degradation and background reaction.+1% to +4%

Validated Experimental Protocols

This protocol acts as a self-validating system: by isolating and analyzing the intermediate amino acid, you verify the success of the stereocontrol before proceeding to the reduction step.

Protocol A: Asymmetric Alkylation (Stereocenter Formation)

Objective: Synthesize the (2R)-2-amino-2,4-dimethylpentanoic acid precursor.

  • Charge a flame-dried flask with the alanine Schiff base (1.0 eq) and a C2-symmetric chiral quaternary ammonium bromide catalyst (1-5 mol%)[1].

  • Dissolve the mixture in anhydrous toluene (10 mL/mmol) and cool the system to -20 °C under an argon atmosphere.

  • Add isobutyl bromide (1.2 eq) to the organic phase.

  • Initiate vigorous stirring (1000 rpm) and add 30% aqueous KOH (5.0 eq) dropwise.

    • Causality Note: High-shear mixing is critical. It ensures the reaction occurs exclusively at the micellar interface where the chiral catalyst resides, preventing bulk-phase racemic alkylation.

  • Monitor via TLC. Upon completion, quench with water, extract with ethyl acetate, and purify via silica gel chromatography.

  • Hydrolyze the Schiff base using 1M HCl to yield the free (2R)-2-amino-2,4-dimethylpentanoic acid. (STOP: Validate ee here via chiral HPLC before proceeding).

Protocol B: Chemoselective Reduction to Amino Alcohol

Objective: Reduce the carboxylic acid to the alcohol without affecting the amine.

  • Suspend the validated (2R)-2-amino-2,4-dimethylpentanoic acid (1.0 eq) and NaBH₄ (2.5 eq) in anhydrous THF (5 mL/mmol) at 0 °C under argon.

  • Dissolve Iodine (I₂) (1.0 eq) in anhydrous THF and add dropwise to the suspension over 30 minutes[3].

    • Causality Note: The in-situ generation of the Borane-THF complex ensures chemoselective reduction of the carboxylic acid. The quaternary nature of the α-carbon guarantees zero racemization during this hydride transfer.

  • Reflux the mixture for 12 hours.

  • Cool to 0 °C and carefully quench with methanol until effervescence ceases.

  • Concentrate the mixture, dissolve the residue in 20% aqueous KOH, and stir for 4 hours to break down stable boron-nitrogen complexes.

  • Extract with dichloromethane, dry over Na₂SO₄, and concentrate to yield pure (2R)-2-amino-2,4-dimethylpentan-1-ol.

References

  • Practical Catalytic Enantioselective Synthesis of α,α-Dialkyl-α-amino Acids by Chiral Phase-Transfer Catalysis . Organic Chemistry Portal (J. Am. Chem. Soc.). 1

  • Rh-Catalyzed Hydrogenation of Amino Acids to Biobased Amino Alcohols (Citing: A Convenient Reduction of Amino Acids and Their Derivatives) . ACS Publications (J. Org. Chem.). 3

  • Enantioselective Synthesis of α-Quaternary Amino Acids by Alkylation of Deprotonated α-Aminonitriles . ACS Publications (J. Org. Chem.). 2

Sources

Technical Support Center: Preventing Racemization of (2R)-2-amino-2,4-dimethylpentan-1-ol at High Temperatures

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with (2R)-2-amino-2,4-dimethylpentan-1-ol and encountering challenges with maintaining its enantiomeric purity, particularly at elevated temperatures. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to mitigate the risk of racemization.

I. Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern for (2R)-2-amino-2,4-dimethylpentan-1-ol?

A1: Racemization is the process by which an enantiomerically pure compound, like (2R)-2-amino-2,4-dimethylpentan-1-ol, converts into a mixture containing equal amounts of both of its enantiomers (a racemic mixture).[1][2] This loss of stereochemical integrity is a significant issue in drug development and synthesis because different enantiomers of a chiral molecule can exhibit vastly different pharmacological and toxicological profiles.[2][3] For a therapeutic agent, maintaining the correct stereochemistry is often critical for its efficacy and safety.[1]

Q2: What are the primary drivers of racemization for this specific amino alcohol, especially at high temperatures?

A2: The primary factors that induce racemization in chiral amino alcohols like (2R)-2-amino-2,4-dimethylpentan-1-ol, particularly at elevated temperatures, include:

  • High Temperatures: Increased thermal energy provides the necessary activation energy to overcome the barrier for racemization.[1][4]

  • Harsh pH Conditions: Both strongly acidic and strongly basic conditions can catalyze racemization.[1][2][4] Strong bases can deprotonate the chiral center, while strong acids can protonate the amine, potentially leading to the formation of achiral intermediates.

  • Solvent Effects: The choice of solvent can significantly influence racemization rates. Protic solvents can stabilize charged intermediates that may be prone to racemization, while aprotic polar solvents can also facilitate this process depending on the specific mechanism.[2][4][5][6]

  • Prolonged Reaction or Exposure Times: The longer the molecule is subjected to harsh conditions, the greater the extent of racemization.[1][4]

Q3: At what stage of my process is racemization most likely to occur?

A3: Racemization can occur at several stages of a typical synthetic or workup procedure:

  • During the Reaction: If the reaction is conducted at high temperatures or in the presence of strong acids or bases, the product can racemize as it is formed.[4]

  • During Work-up: Aqueous work-up procedures involving strong acids or bases for quenching or extraction can lead to racemization of the final product.[2][4]

  • During Purification: Purification methods such as chromatography on standard silica gel (which is acidic) can sometimes cause racemization of sensitive compounds.[1][4] High temperatures during solvent evaporation under reduced pressure can also contribute to racemization.[1]

II. Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Issue 1: Significant loss of enantiomeric purity detected after a high-temperature reaction.

Q: I'm running a reaction at 80°C and my final product, (2R)-2-amino-2,4-dimethylpentan-1-ol, is showing a significant decrease in enantiomeric excess (ee). What's happening and how can I fix it?

A: High temperatures are a major contributor to racemization.[1][4] The increased thermal energy allows the molecule to overcome the energy barrier for chiral inversion. Here’s a systematic approach to troubleshoot this issue:

Underlying Cause Analysis:

The most likely mechanism at high temperatures involves the deprotonation of the carbon atom bearing the amino group, leading to the formation of a planar, achiral carbanion intermediate. Reprotonation can then occur from either face, leading to a mixture of both enantiomers. The presence of even trace amounts of base can facilitate this process, which is accelerated at higher temperatures.

Troubleshooting Workflow:

G start High-Temperature Racemization Observed temp Can the reaction temperature be lowered? start->temp yes_temp Lower temperature (e.g., to 40-60°C or room temp). Monitor reaction kinetics. temp->yes_temp Yes no_temp Temperature reduction not feasible. Explore other mitigation strategies. temp->no_temp No end Re-evaluate Enantiomeric Purity yes_temp->end protect Is the amino group protected? no_temp->protect yes_protect Consider alternative, more robust protecting groups. protect->yes_protect no_protect Introduce a suitable protecting group (e.g., Boc, Cbz). This can increase steric hindrance and reduce the acidity of the alpha-proton. protect->no_protect No solvent What is the solvent system? yes_protect->solvent no_protect->end protic_solvent Protic solvent in use (e.g., alcohols). solvent->protic_solvent base Is a base present? solvent->base If applicable aprotic_solvent Switch to an aprotic solvent (e.g., THF, Toluene, Dioxane). This can destabilize charged intermediates. protic_solvent->aprotic_solvent aprotic_solvent->end strong_base Strong base used (e.g., NaOH, KOH). base->strong_base mild_base Substitute with a milder, non-nucleophilic base (e.g., DIPEA, triethylamine). strong_base->mild_base mild_base->end

Caption: Troubleshooting workflow for high-temperature racemization.

Issue 2: Racemization observed after work-up and purification.

Q: My reaction seems to be clean with high ee, but after aqueous work-up and silica gel chromatography, I'm seeing a significant drop in enantiomeric purity. What are the potential causes?

A: The work-up and purification stages are common culprits for racemization, especially when dealing with amino alcohols.

Underlying Cause Analysis:

  • Aqueous Work-up: Using strong acids or bases during extractions can lead to racemization.[2][4]

  • Silica Gel Chromatography: Standard silica gel is acidic and can promote racemization of basic compounds like amines.[1][4]

Solutions and Preventative Measures:
Problem Area Recommended Action Rationale
Aqueous Work-up Use saturated aqueous solutions of mild acids (e.g., ammonium chloride) or bases (e.g., sodium bicarbonate) for quenching and washing.[1]Avoids the harsh pH conditions that catalyze racemization.
Silica Gel Chromatography Neutralize the silica gel by pre-treating it with a solution of triethylamine in the eluent. Alternatively, use a different stationary phase like neutral alumina.[1]Minimizes contact with acidic surfaces that can promote racemization.
Solvent Evaporation Concentrate the product under reduced pressure at a low temperature (e.g., using a rotary evaporator with a cold water bath).[1]Reduces thermal stress on the molecule.

III. Experimental Protocols

Protocol 1: General Method for HPLC Analysis of Enantiomeric Purity

This protocol provides a starting point for assessing the enantiomeric excess (ee) of (2R)-2-amino-2,4-dimethylpentan-1-ol.

  • Column: Chiral Stationary Phase (CSP) column suitable for separating amines (e.g., a polysaccharide-based column like Chiralpak AD-H or Chiralcel OD-H).

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). A small amount of an amine additive (e.g., diethylamine or trifluoroacetic acid) may be required to improve peak shape.

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Detection: UV detector at a suitable wavelength (e.g., 210 nm) if the molecule has a chromophore, or a refractive index (RI) detector if not.

  • Sample Preparation: Dissolve a small amount of the sample (approx. 1 mg/mL) in the mobile phase.

  • Injection Volume: 5-10 µL.

  • Analysis: Integrate the peak areas of the two enantiomers to determine the enantiomeric excess using the formula: ee (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] * 100.

Note: This method must be optimized and validated for your specific sample and instrumentation.

Protocol 2: Protecting Group Strategy to Minimize Racemization

Protecting the amine functionality can significantly reduce the risk of racemization by preventing deprotonation at the chiral center.

  • Protection Step:

    • Dissolve (2R)-2-amino-2,4-dimethylpentan-1-ol in a suitable aprotic solvent (e.g., dichloromethane or THF).

    • Add a mild base (e.g., triethylamine, 1.2 equivalents).

    • Cool the mixture to 0 °C.

    • Slowly add the protecting group reagent (e.g., Di-tert-butyl dicarbonate (Boc₂O) for Boc protection, or Benzyl chloroformate (Cbz-Cl) for Cbz protection, 1.1 equivalents).

    • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

  • High-Temperature Reaction:

    • Perform the desired high-temperature reaction on the N-protected amino alcohol.

  • Deprotection Step:

    • After the reaction and work-up, deprotect the amine using standard conditions (e.g., trifluoroacetic acid in dichloromethane for Boc deprotection, or catalytic hydrogenation for Cbz deprotection).

Caption: Workflow for using a protecting group strategy.

IV. Mechanistic Insights

Racemization Mechanism under Basic Conditions

Under basic conditions, especially at elevated temperatures, the proton on the chiral carbon (alpha to the amino group) can be abstracted by a base. This results in the formation of a planar, achiral carbanion intermediate. Subsequent reprotonation can occur from either face of the planar intermediate, leading to the formation of both the (R) and (S) enantiomers, and thus racemization.

G R_enantiomer (2R)-enantiomer achiral_intermediate Achiral Carbanion Intermediate R_enantiomer->achiral_intermediate + Base, - H⁺ (High Temp) S_enantiomer (2S)-enantiomer achiral_intermediate->R_enantiomer + H⁺ achiral_intermediate->S_enantiomer + H⁺

Caption: Simplified mechanism of base-catalyzed racemization.

V. References

  • BenchChem. (n.d.). Minimizing racemization during the synthesis of chiral amino alcohols. Retrieved from

  • BenchChem. (n.d.). Technical Support Center: Prevention of Racemization in 1-Amino-2-butanol. Retrieved from

  • BenchChem. (n.d.). Technical Support Center: Prevention of Racemization During Workup of Chiral Products. Retrieved from

  • ACS Publications. (n.d.). Solvent Effects in the Racemization of 1,1'-Binaphthyl. A Note on the Influence of Internal Pressure on Reaction Rates. The Journal of Physical Chemistry. Retrieved from

  • Hasegawa, M., Iwata, S., Sone, Y., Endo, J., Matsuzawa, H., & Mazaki, Y. (2014). Chiroptical Properties and the Racemization of Pyrene and Tetrathiafulvalene-Substituted Allene: Substitution and Solvent Effects on Racemization in Tetrathiafulvalenylallene. Molecules, 19(3), 2829-2841. [Link]

  • MDPI. (2023). Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. Retrieved from

  • RSC Publishing. (2023). Rapid deracemization through solvent cycling: proof-of-concept using a racemizable conglomerate clopidogrel precursor. Chemical Communications. [Link]

  • Taylor & Francis. (n.d.). Racemization – Knowledge and References. Retrieved from

Sources

Technical Support Center: Purification and Recrystallization of (2R)-2-amino-2,4-dimethylpentan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide by a Senior Application Scientist.

Welcome to the technical support center for (2R)-2-amino-2,4-dimethylpentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the purification and recrystallization of this chiral amino alcohol. Chiral 1,2-amino alcohols are critical structural motifs in a wide array of biologically active compounds and serve as versatile building blocks in asymmetric synthesis.[1][2] Achieving high chemical and enantiomeric purity is paramount for its successful application.

This document provides a structured approach to troubleshooting common purification challenges and answers frequently asked questions, grounded in established chemical principles and field-proven techniques.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: My crude product is an oil and will not crystallize. How can I induce crystallization?

Answer: This is a common issue with amines and amino alcohols, which often have low melting points. The primary strategy is to convert the freebase into a salt.[3] The ionic nature of the salt dramatically increases the melting point and promotes the formation of a stable crystal lattice.

  • Causality: The free amino group in (2R)-2-amino-2,4-dimethylpentan-1-ol can form hydrogen bonds, but its flexible alkyl chain can inhibit efficient packing into a crystal lattice. Converting the amine to an ammonium salt (e.g., hydrochloride, acetate) introduces strong ionic interactions, which typically lead to well-defined, crystalline solids.[3]

  • Recommended Action:

    • Dissolve your crude oil in a suitable, non-polar solvent like diethyl ether, methyl tert-butyl ether (MTBE), or ethyl acetate.

    • Add a solution of acid (e.g., HCl in diethyl ether or dioxane, or glacial acetic acid) dropwise while stirring.[4]

    • The corresponding ammonium salt should precipitate out of the solution. If it doesn't, cooling the solution in an ice bath may be necessary.[3]

    • The resulting solid salt can then be purified by recrystallization.

Question 2: I've formed crystals, but my yield is very low after recrystallization. What can I do to improve recovery?

Answer: Low recovery is typically due to using too much solvent, choosing a solvent in which the compound is too soluble at low temperatures, or cooling the solution too rapidly.

  • Causality: The principle of recrystallization relies on the difference in solubility of the compound in a hot solvent versus a cold solvent.[5] If the compound remains significantly soluble even when cold, or if the initial solution is not saturated, a large portion of your product will remain in the mother liquor.

  • Recommended Actions & Solutions:

    • Minimize Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve the compound. This ensures the solution is saturated.[6]

    • Solvent System Optimization: If your compound is too soluble in a single solvent, consider a two-solvent (or "mixed-solvent") system.[6] Dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble) and then add a "poor" or "anti-solvent" (in which it is poorly soluble) dropwise at an elevated temperature until the solution becomes slightly turbid. Add a few drops of the good solvent to redissolve the solid and then allow it to cool slowly.

    • Slow Cooling: Rapid cooling leads to the formation of small, often impure crystals by trapping impurities. Allowing the solution to cool slowly to room temperature before moving it to an ice bath promotes the growth of larger, purer crystals and can improve recovery.[3]

    • Mother Liquor Recovery: The mother liquor (the filtrate after collecting the crystals) still contains dissolved product. Concentrating the mother liquor and cooling it again can often yield a second crop of crystals. Note that this second crop may be less pure than the first.

Question 3: My NMR analysis shows that impurities are co-crystallizing with my product. How can I prevent this?

Answer: Co-crystallization occurs when impurities have similar solubility properties to the desired compound or when they can be incorporated into the product's crystal lattice.[5]

  • Causality: If an impurity and the product have very similar structures and polarities, finding a solvent that effectively differentiates between them can be challenging.[3]

  • Recommended Actions & Solutions:

    • Change the Solvent: The most effective solution is to experiment with different recrystallization solvents or solvent mixtures. A different solvent may alter the relative solubilities of the product and the impurity, leaving the impurity behind in the mother liquor.[3]

    • Acid-Base Extraction: Before recrystallization, perform an acid-base liquid-liquid extraction. Dissolve the crude material in an organic solvent and wash with a dilute aqueous acid (e.g., 1M HCl). Your amino alcohol will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer. Then, basify the aqueous layer (e.g., with NaOH) and extract your purified freebase back into an organic solvent.[4][7]

    • Derivative Formation: For very stubborn impurities, you can temporarily convert your amino alcohol into a different derivative (e.g., an amide by reacting it with an acyl chloride). Purify the derivative by recrystallization or chromatography, and then hydrolyze it back to the amino alcohol.[5] This is an advanced technique and should be used when other methods fail.

Question 4: My chemical purity is high, but the enantiomeric excess (ee) is not. How can I improve the enantiomeric purity?

Answer: Improving enantiomeric excess requires a chiral separation technique. For amines, the most common and scalable method is diastereomeric salt resolution .[8][9]

  • Causality: Enantiomers have identical physical properties (solubility, melting point) and cannot be separated by standard recrystallization.[9] By reacting the racemic or enantiomerically-impure amine with a single enantiomer of a chiral acid (a resolving agent), you form a pair of diastereomeric salts. Diastereomers have different physical properties and can be separated by fractional crystallization.[8][10]

  • Recommended Action: Diastereomeric Salt Resolution

    • Select a chiral resolving agent. Common choices for resolving amines include tartaric acid, mandelic acid, or camphorsulfonic acid.[9][11]

    • Dissolve the impure (2R)-2-amino-2,4-dimethylpentan-1-ol in a suitable solvent (e.g., methanol or ethanol).

    • Add a solution of the chiral resolving agent (typically 0.5 to 1.0 equivalents).[8]

    • The less soluble diastereomeric salt will preferentially crystallize upon slow cooling.

    • Isolate the crystals by filtration. You may need to perform several recrystallizations to achieve high diastereomeric purity.

    • Liberate the enantiomerically pure amine by treating the separated salt with a base (e.g., NaOH solution) and extracting the freebase.[8]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in a synthesis of (2R)-2-amino-2,4-dimethylpentan-1-ol?

A1: Common impurities can be categorized as follows:

  • The Undesired Enantiomer: The (2S) enantiomer is the most common "impurity" if the synthesis is not perfectly enantioselective.[12]

  • Starting Materials: Unreacted starting materials, such as the corresponding amino acid or ketone precursor, can persist.[12]

  • Side-Reaction Byproducts: Depending on the synthetic route (e.g., reduction of an amino acid), you might see byproducts from over-reduction or incomplete reactions.[13]

  • Reagent-Derived Impurities: Residual catalysts or byproducts from reducing agents (e.g., borane complexes) can also be present.[12]

Q2: What analytical techniques are best for assessing the purity of my final product?

A2: A combination of techniques is essential for full characterization:

  • Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining enantiomeric excess (ee). It requires a chiral stationary phase (CSP). Polysaccharide-based columns are often effective for amino alcohols.[14]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure and identifying any organic impurities.[12]

  • Gas Chromatography (GC): Can be used to assess purity, especially if impurities are volatile. The amino alcohol may need to be derivatized to improve its volatility.[12]

Q3: Are there alternatives to recrystallization if I cannot get it to work?

A3: Yes. If recrystallization proves ineffective, consider the following:

  • Column Chromatography: For small-scale purification, column chromatography is a powerful tool. Because amines can streak on standard silica gel, it is often recommended to use silica gel deactivated with triethylamine (e.g., by adding 1% triethylamine to the eluent) or to use a different stationary phase like neutral alumina.[3][4]

  • Distillation: If the compound is thermally stable and there is a significant difference in boiling points between it and the impurities, vacuum distillation can be an effective purification method.[3]

Q4: What are the key safety precautions when handling (2R)-2-amino-2,4-dimethylpentan-1-ol?

A4: Like most amines and amino alcohols, this compound should be handled with care. Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Amino alcohols can be irritants to the skin and eyes.[15]

Visualized Workflows and Data

Troubleshooting Crystallization Issues

The following diagram outlines a decision-making process for troubleshooting common crystallization problems.

G start Crude Product Obtained product_state Is the product an oil or a solid? start->product_state is_oil Product is an Oil product_state->is_oil Oil is_solid Product is a Solid product_state->is_solid Solid form_salt Action: Convert to a salt (e.g., HCl, Acetate) is_oil->form_salt recrystallize_solid Perform Recrystallization is_solid->recrystallize_solid recrystallize_salt Recrystallize the salt form_salt->recrystallize_salt crystal_check Did crystals form? recrystallize_salt->crystal_check recrystallize_solid->crystal_check no_crystals No Crystals / Oiled Out crystal_check->no_crystals No yes_crystals Crystals Formed crystal_check->yes_crystals Yes no_crystal_actions Troubleshoot: 1. Concentrate solution 2. Add anti-solvent 3. Scratch flask 4. Use seed crystal no_crystals->no_crystal_actions purity_check Check Purity (NMR, HPLC) yes_crystals->purity_check no_crystal_actions->recrystallize_solid is_pure Pure Product purity_check->is_pure Yes not_pure Impure Product purity_check->not_pure No final_product Purified Product is_pure->final_product impurity_actions Troubleshoot: 1. Re-recrystallize from a different solvent 2. Perform acid-base extraction 3. Consider chromatography not_pure->impurity_actions impurity_actions->recrystallize_solid

Caption: A workflow for troubleshooting common recrystallization issues.

Diastereomeric Salt Resolution Process

This diagram illustrates the principle of separating enantiomers via diastereomeric salt formation.

G cluster_0 Step 1: Salt Formation cluster_1 Step 2: Separation cluster_2 Step 3: Liberation racemate Racemic Amine (R-Amine + S-Amine) reaction + racemate->reaction resolver Chiral Acid (S-Acid) resolver->reaction diastereomers Mixture of Diastereomeric Salts (R-Amine:S-Acid) (S-Amine:S-Acid) reaction->diastereomers Forms two diastereomers separation Fractional Crystallization (based on different solubilities) diastereomers->separation salt1 Less Soluble Salt (e.g., R-Amine:S-Acid) separation->salt1 Crystals salt2 More Soluble Salt (in mother liquor) separation->salt2 Filtrate base1 + Base (NaOH) salt1->base1 base2 + Base (NaOH) salt2->base2 product1 Pure R-Amine base1->product1 product2 Enriched S-Amine base2->product2

Caption: The process of chiral resolution by diastereomeric salt formation.

Data Summary Tables

Table 1: General Solvent Selection Guide for Amino Alcohol Recrystallization

Solvent ClassExamplesSuitability for Amino Alcohols
Alcohols Methanol, Ethanol, IsopropanolOften good "good" solvents due to H-bonding with both -OH and -NH2 groups.[6] May require an anti-solvent.
Hydrocarbons Hexane, Heptane, TolueneOften good "poor" solvents (anti-solvents). Good for precipitating the product from a more polar solvent.
Ethers Diethyl ether, MTBEIntermediate polarity. Can be effective for less polar amino alcohols or for precipitating salts.[4]
Esters Ethyl acetateGood general-purpose solvent of intermediate polarity.
Water H₂OSolubility is highly pH-dependent.[16] Good for recrystallizing highly polar salts.
Ketones AcetoneCan be a useful solvent, but be cautious of potential reactivity with the primary amine (Schiff base formation).

Table 2: Comparison of Common Chiral Resolving Agents for Amines

Resolving AgentStructure TypeKey AttributesReference
Tartaric Acid Linear DicarboxylicAbundant, inexpensive, and widely used. Forms salts with a wide range of amines.[8]
(-)-Camphoric Acid Bicyclic DicarboxylicRigid structure can lead to well-defined crystal packing and high diastereoselectivity.[8]
(-)-Mandelic Acid α-Hydroxy AcidAromatic ring can aid in crystal packing through π-π interactions.[9]
(+)-Camphor-10-sulfonic Acid Sulfonic AcidStrong acid, forms stable salts. Often used when carboxylic acid agents are ineffective.[9]

Experimental Protocols

Protocol 1: General Recrystallization from a Single Solvent

  • Dissolution: Place the crude solid of (2R)-2-amino-2,4-dimethylpentan-1-ol (or its salt) in an Erlenmeyer flask. Add a minimal amount of a suitable recrystallization solvent (see Table 1).

  • Heating: Gently heat the mixture on a hot plate with stirring until the solvent boils. Add more solvent in small portions until the solid has just completely dissolved. Do not add excess solvent.

  • Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Do not disturb the flask during this period. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor.

  • Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Purification via Hydrochloride Salt Formation and Recrystallization

  • Dissolution: Dissolve the crude amino alcohol oil in a minimum amount of a suitable solvent like diethyl ether or ethyl acetate.

  • Salt Formation: While stirring, slowly add a 1M solution of HCl in diethyl ether dropwise. A white precipitate of the hydrochloride salt should form immediately. Continue adding the HCl solution until no more precipitate is formed.

  • Isolation of Crude Salt: Collect the crude salt by vacuum filtration and wash it with a small amount of cold diethyl ether.[3]

  • Recrystallization: Transfer the crude salt to a clean Erlenmeyer flask. Recrystallize the salt following Protocol 1, using a suitable solvent such as an ethanol/ether mixture. Dissolve the salt in a minimal amount of hot ethanol, and then add ether as an anti-solvent until turbidity persists before allowing it to cool.[3]

  • Drying: Collect the purified salt crystals by vacuum filtration, wash with cold ether, and dry thoroughly under vacuum.

  • (Optional) Liberation of Freebase: To recover the purified amino alcohol as a freebase, dissolve the salt in water, add 1M NaOH solution until the pH is >10, and extract the freebase into an organic solvent (e.g., dichloromethane or ethyl acetate). Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

References

  • Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (Source: ScienceDirect, URL: [Link])

  • Resolution (Separation) of Enantiomers. (Source: Chemistry LibreTexts, URL: [Link])

  • Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. (Source: BioDuro, URL: [Link])

  • Chiral resolution. (Source: Wikipedia, URL: [Link])

  • New Approach Facilitates Chiral Amino Alcohol Synthesis. (Source: Westlake University, URL: [Link])

  • Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new box and pybox ligands. (Source: PMC, URL: [Link])

  • Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography. (Source: J-Stage, URL: [Link])

  • Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. (Source: Royal Society of Chemistry, URL: [Link])

  • Chiral Amino Alcohols via Catalytic Enantioselective Petasis Borono–Mannich Reactions. (Source: ACS Publications, URL: [Link])

  • Amino alcohol via Akabori, trial run. (Source: Sciencemadness.org, URL: [Link])

  • How to recrystallization amine compound and it is not soluble in common organic solvents. (Source: ResearchGate, URL: [Link])

  • How do I best conduct a recrystallization when the impurities are similar solubilities as the product? (Source: Sciencemadness.org, URL: [Link])

  • Amine workup. (Source: Reddit, URL: [Link])

  • New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. (Source: ACS Publications, URL: [Link])

  • recrystallization, filtration and melting point. (Source: Unknown, URL: [Link])

  • Method for purifying amino alcohol.

  • Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. (Source: ACS Publications, URL: [Link])

  • 2-amino-2,4-dimethylpentane. (Source: NIST WebBook, URL: [Link])

  • A Reduction of Chiral Amino Acids Based on Current Method. (Source: JOCPR, URL: [Link])

  • Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. (Source: PMC, URL: [Link])

  • Solubilities of Amino Acids in Different Mixed Solvents. (Source: Unknown, URL: [Link])

  • The Solubility of Amino Acids and Two Glycine Peptides in Aqueous Ethanol and Dioxane Solutions. (Source: JBC, URL: [Link])

  • Purification and Characterization of Two Enantioselective α-Ketoglutarate-Dependent Dioxygenases, RdpA and SdpA, from Sphingomonas herbicidovorans MH. (Source: DORA, URL: [Link])

  • How can I purify my synthesised unnatural aliphatic amino acid? (Source: ResearchGate, URL: [Link])

  • The Solubility of Amino Acids in Various Solvent Systems. (Source: University of Rhode Island, URL: [Link])

  • Process for isolating and purifying amino acids.

  • The Eighteenth Edition of the Japanese Pharmacopoeia (English Version) Errata. (Source: PMDA, URL: [Link])

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Technical Support Center: Overcoming Steric Hindrance with (2R)-2-amino-2,4-dimethylpentan-1-ol Ligands

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the use of (2R)-2-amino-2,4-dimethylpentan-1-ol as a chiral ligand. Its bulky isobutyl group is key to its effectiveness in many asymmetric syntheses but can also be a primary source of steric hindrance, leading to challenges in reaction outcomes. This resource is designed to help you diagnose and resolve these issues effectively.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common initial queries encountered when working with this sterically demanding ligand.

Q1: My reaction is showing low to no conversion. Could steric hindrance from the (2R)-2-amino-2,4-dimethylpentan-1-ol ligand be the cause?

A: Yes, this is a very common issue. The bulky isobutyl group, while often beneficial for creating a selective chiral pocket, can physically block the substrate from approaching the catalytic center.[1][2][3] This is particularly prevalent with large or sterically congested substrates. The ligand's bulk may prevent the formation of the necessary transition state for the reaction to proceed efficiently. Before extensive optimization, confirm the purity of your ligand, metal precursor, and substrate, as impurities can inhibit catalysis.

Q2: I'm achieving good conversion, but the enantiomeric excess (e.e.) is poor. How does steric hindrance relate to low enantioselectivity?

A: Poor enantioselectivity in the presence of steric hindrance can be counterintuitive but often points to a "mismatch" between the ligand and the substrate. Several factors could be at play:

  • Alternative, Non-Selective Pathways: If the sterically-controlled catalytic cycle is too slow, a non-catalyzed or background reaction may be occurring, producing a racemic mixture and thus lowering the overall e.e.[4]

  • Poorly Formed Chiral Pocket: The steric bulk of the substrate may force the ligand to adopt an unfavorable conformation, disrupting the well-defined chiral environment needed to differentiate between the two enantiotopic faces of the substrate.

  • Sub-optimal Reaction Conditions: Temperature can be a critical factor. Higher temperatures might provide enough energy to overcome the activation barrier but can also reduce the energy difference between the diastereomeric transition states, leading to lower enantioselectivity.

Q3: Are there specific classes of substrates that are known to be problematic with (2R)-2-amino-2,4-dimethylpentan-1-ol?

A: While substrate scope is highly reaction-dependent, general trends exist. Substrates with bulky groups near the reacting center are most likely to cause issues. For example, in the asymmetric reduction of ketones, a substrate with two large substituents (e.g., di-isopropyl ketone) will face significant steric clash with the ligand's isobutyl group. In contrast, a ketone with one large and one small substituent (e.g., acetophenone) is a much better candidate, as it can orient itself to minimize steric interactions within the catalyst's chiral pocket.[5]

Q4: Can the ligand itself be a source of problems beyond steric hindrance?

A: Absolutely. As a 1,2-amino alcohol, it can form stable oxazaborolidine catalysts with borane, which are highly effective for ketone reductions (a CBS Reduction).[5][6] However, the success of this and other applications depends on the precise coordination to the metal or boron center. The purity of the ligand is paramount; even small amounts of impurities can interfere with catalyst formation and performance. Furthermore, its handling is important—as an oil, it can be hygroscopic and should be stored under an inert atmosphere to prevent degradation.

Part 2: In-Depth Troubleshooting Guides

When simple FAQs are not enough, a systematic approach is necessary. These guides provide logical workflows for diagnosing and resolving steric hindrance issues.

Guide 1: A Systematic Approach to Diagnosing Steric Hindrance

If you suspect steric hindrance is impeding your reaction, follow this diagnostic workflow to confirm your hypothesis before spending significant time on optimization.

G cluster_0 Phase 1: Initial Observation & Verification cluster_1 Phase 2: Diagnostic Experiments cluster_2 Phase 3: Conclusion & Action A Low Yield or Poor Selectivity Observed B Verify Purity of All Reagents (Ligand, Substrate, Metal, Solvent) A->B C Run Baseline Reaction Under Standard Conditions B->C D Run Control Experiment with a Less Hindered Substrate (e.g., Acetophenone vs. t-Butyl Phenyl Ketone) C->D E Run Control Experiment with a Less Hindered Ligand (e.g., (R)-2-amino-3-methyl-1-butanol) C->E F Analyze Comparative Results D->F E->F G Significant Improvement with Less Hindered Components? F->G H Steric Hindrance is a Primary Issue. Proceed to Optimization. G->H Yes I Issue is Likely Not Steric. Investigate Other Factors: - Electronic Effects - Catalyst Deactivation - Mechanistic Pathway G->I No

Caption: Diagnostic workflow for identifying steric hindrance.

Guide 2: Strategic Optimization to Mitigate Steric Hindrance

Once steric hindrance is confirmed as the root cause, the following parameters can be systematically adjusted. The key is to alter one variable at a time to understand its specific impact.

The interplay between solvent, temperature, and concentration can dramatically alter the steric environment of the catalyst.

ParameterRecommended ChangeCausality & Scientific Rationale
Temperature Decrease TemperatureLowering the temperature reduces the kinetic energy of the system. This makes the reaction more sensitive to small differences in the activation energies of the competing diastereomeric transition states, often leading to higher enantioselectivity. However, this may come at the cost of a slower reaction rate.
Solvent Screen Solvents of Varying Polarity and Coordinating Ability (e.g., Toluene vs. THF vs. CH₂Cl₂)A non-coordinating solvent like toluene allows for a tighter, more organized transition state. A coordinating solvent like THF can bind to the metal center, altering the ligand's coordination angle and potentially opening up space for a bulky substrate to bind. This may increase the rate but could also decrease selectivity.[7]
Concentration Decrease Concentration (Higher Dilution)At lower concentrations, bimolecular decomposition pathways or catalyst aggregation may be suppressed. This can favor the desired unimolecular catalytic cycle, sometimes improving outcomes when dealing with sterically challenging substrates.
Additives Introduce Lewis Acids or Bases (if applicable)In certain reactions, additives can act as co-catalysts or modify the primary catalyst. For instance, a mild Lewis acid might coordinate to the substrate, pre-organizing it for a more favorable approach to the sterically hindered catalytic center.

The nature of the active catalyst can be fine-tuned by adjusting its core components.

ParameterRecommended ChangeCausality & Scientific Rationale
Metal Precursor Vary the Metal Source (e.g., Different Salts or Oxidation States)The counter-ion and oxidation state of the metal precursor can influence the geometry and lability of the final catalytic complex. A more labile precursor might form the active species more readily or adopt a geometry that is less sterically encumbered.
Ligand-to-Metal Ratio Adjust Stoichiometry (e.g., 1.1:1, 1.5:1, 2:1)An excess of the ligand can sometimes be detrimental, leading to the formation of inactive, bis-ligated species. Conversely, for some metals, a higher ligand ratio is necessary to form the active catalyst. Systematically screening this ratio is crucial to find the optimal balance for your specific reaction.
Catalyst Loading Increase Catalyst LoadingWhile not ideal for atom economy, increasing the catalyst loading can sometimes overcome slow reaction rates caused by steric hindrance. If a higher loading significantly improves the yield without affecting selectivity, it confirms that the catalytic cycle is viable but slow.

Part 3: Advanced Protocols & Alternative Strategies

Protocol: In Situ Generation of an Oxazaborolidine Catalyst for Asymmetric Ketone Reduction

This protocol describes the formation of a CBS catalyst from (2R)-2-amino-2,4-dimethylpentan-1-ol for the enantioselective reduction of a prochiral ketone, a common application where this ligand is used.[4]

Materials:

  • (2R)-2-amino-2,4-dimethylpentan-1-ol (10 mol%)

  • Borane-tetrahydrofuran complex (BH₃·THF), 1.0 M solution

  • Prochiral ketone (1.0 equiv)

  • Anhydrous Tetrahydrofuran (THF)

Procedure:

  • Flask Preparation: Under an inert atmosphere (Argon or Nitrogen), add (2R)-2-amino-2,4-dimethylpentan-1-ol (0.1 mmol) to a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar.

  • Solvent Addition: Add anhydrous THF (5 mL) via syringe to dissolve the amino alcohol.

  • Catalyst Formation: Cool the solution to 0 °C in an ice bath. Add 1.0 M BH₃·THF (0.1 mmol, 1.0 equiv relative to the ligand) dropwise to the stirred solution. Allow the mixture to stir at 0 °C for 15-20 minutes. During this time, the oxazaborolidine catalyst will form in situ.

  • Borane Addition: Add additional 1.0 M BH₃·THF (0.6 mmol, 0.6 equiv relative to the ketone) to the reaction mixture. This will serve as the stoichiometric reducing agent.

  • Substrate Addition: In a separate flask, dissolve the prochiral ketone (1.0 mmol) in anhydrous THF (2 mL). Add this solution dropwise to the catalyst mixture at 0 °C over 10 minutes.

  • Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Quenching: Upon completion, slowly and carefully quench the reaction by the dropwise addition of methanol (2 mL) at 0 °C to decompose excess borane.

  • Work-up: Allow the mixture to warm to room temperature. Add 1 M HCl (5 mL) and stir for 10 minutes. Extract the mixture with ethyl acetate (3 x 15 mL).

  • Isolation & Analysis: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography. Determine the enantiomeric excess of the resulting chiral alcohol by chiral HPLC or GC analysis.

When to Consider an Alternative Ligand

If extensive optimization fails to resolve the issue, the steric profile of (2R)-2-amino-2,4-dimethylpentan-1-ol may simply be incompatible with your substrate. In such cases, a rational switch to a different ligand is the most efficient path forward.

G cluster_0 Problem Analysis cluster_1 Alternative Ligand Selection Problem Problem Severe Steric Clash with (2R)-2-amino-2,4-dimethylpentan-1-ol Ligand1 Less Hindered Ligand (R)-Valinol Rationale: Reduces steric bulk by replacing isobutyl with an isopropyl group. A good first step for moderate steric issues. Problem->Ligand1 Decrease Bulk Ligand2 Different Steric Profile (1R,2S)-1-Amino-2-indanol Rationale: Introduces rigidity and a different spatial arrangement of bulky groups. Useful if simple de-bulking is not effective. Problem->Ligand2 Alter Geometry Ligand3 Electronically Different Ligand Chiral Phosphine Ligand (e.g., BINAP) Rationale: Moves to a completely different ligand class. The mechanism and transition state geometry will be different, bypassing the amino alcohol-based steric problem. Problem->Ligand3 Change Mechanism

Caption: Logic for selecting an alternative chiral ligand.

References

  • Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic implications. Journal of the American Chemical Society. Available at: [Link]

  • Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition. Available at: [Link]

  • Di Stefano, S., et al. (2021). Increasing the steric hindrance around the catalytic core of a self-assembled imine-based non-heme iron catalyst for C–H oxidation. RSC Advances. Available at: [Link]

  • Han, J. H., et al. (2019). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molecules. Available at: [Link]

  • Kwo, A. C. (2022). SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS LEADING TO HIGHLY SUBSTITUTED BISOXAZOLINE LIGANDS. IDEALS - University of Illinois. Available at: [Link]

  • Periasamy, M., et al. (2013). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. Chimia. Available at: [Link]

  • YouTube. (2020). Corey-Bakshi-Shibata (CBS) Reduction. Available at: [Link]

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Technical Support Center: Optimizing Catalyst Turnover Number with (2R)-2-amino-2,4-dimethylpentan-1-ol Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the use of (2R)-2-amino-2,4-dimethylpentan-1-ol and its derivatives in catalytic applications, with a specific focus on enhancing the catalyst Turnover Number (TON). As a chiral β-amino alcohol, this ligand class is pivotal for creating stereoselective catalysts, and maximizing its efficiency is key to developing sustainable and cost-effective synthetic routes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts to provide a solid foundation for troubleshooting and experimental design.

Q1: What is (2R)-2-amino-2,4-dimethylpentan-1-ol and what is its primary role in catalysis?

(2R)-2-amino-2,4-dimethylpentan-1-ol is a chiral β-amino alcohol. In asymmetric catalysis, its primary role is to act as a chiral ligand. It coordinates to a metal center (e.g., Zinc, Ruthenium, Copper) to form an in situ chiral catalyst complex.[1][2] This complex creates a specific three-dimensional environment that directs the stereochemical outcome of a reaction, enabling the synthesis of a desired enantiomer of a product. Its sterically hindered structure can be particularly effective in creating a well-defined chiral pocket around the metal center.

Q2: What are Turnover Number (TON) and Turnover Frequency (TOF), and why are they critical metrics?

The Turnover Number (TON) represents the total number of substrate molecules that one molecule of the catalyst can convert into the product before it becomes inactive.[3][4] It is a crucial measure of catalyst stability and overall efficiency. A high TON indicates a robust and long-lasting catalyst, which is essential for industrial applications as it allows for lower catalyst loadings, reducing costs and simplifying product purification.[5]

The Turnover Frequency (TOF) is the measure of a catalyst's activity at a specific point in time, defined as the number of turnovers per active site per unit of time (e.g., s⁻¹ or h⁻¹).[3][6] While TON indicates the catalyst's lifetime, TOF indicates its speed. Optimizing a process often involves balancing these two factors to achieve high productivity.[7]

Q3: How is the active catalyst typically formed using this amino alcohol ligand?

The active catalyst is typically formed in situ by reacting the (2R)-2-amino-2,4-dimethylpentan-1-ol derivative with a metal precursor in an anhydrous, inert solvent. A classic example is its use in the enantioselective addition of organozinc reagents to aldehydes.[1][2] In this case, the amino alcohol reacts with a dialkylzinc reagent (e.g., diethylzinc). The acidic proton of the alcohol group is removed by the alkyl group of the organozinc, forming a zinc alkoxide. The nitrogen atom of the amino group then coordinates to the zinc center, creating a chiral, catalytically active complex. This process is often referred to as ligand-accelerated catalysis, as the reaction is significantly faster in the presence of the amino alcohol ligand.[8]

Q4: What key factors generally influence the TON in reactions catalyzed by amino alcohol-metal complexes?

Several factors can significantly impact the catalyst's lifetime and, therefore, its TON:

  • Purity of Reagents and Solvents: Impurities, particularly water, oxygen, or coordinating species (like sulfur compounds), can act as catalyst poisons, leading to rapid deactivation.[9]

  • Reaction Temperature: While higher temperatures can increase the reaction rate (TOF), they can also accelerate catalyst decomposition pathways, thereby reducing the TON.[5]

  • Substrate and Product Stability: The substrate or, more commonly, the product can sometimes inhibit or deactivate the catalyst, a phenomenon known as product inhibition.[9][10]

  • Catalyst Concentration: At higher concentrations, some catalyst complexes may be prone to aggregation, forming less active or inactive dimeric or oligomeric species.[11]

  • Ligand-to-Metal Ratio: An optimal ratio is crucial. An excess of the ligand can sometimes be beneficial, but in other cases, it might lead to the formation of inactive metal complexes.

Section 2: Troubleshooting Guide

This guide addresses specific issues encountered during experiments, providing potential causes and actionable solutions.

Issue 1: Low or Stalled Reaction Conversion (Poor Activity)

Potential Cause Troubleshooting Steps & Explanation
Inactive Catalyst Formation 1. Verify Inert Atmosphere: The formation of the active catalyst, especially with organometallic reagents like dialkylzincs, is highly sensitive to air and moisture. Ensure all glassware is flame- or oven-dried and the reaction is conducted under a rigorously inert atmosphere (Argon or Nitrogen). Use dry, degassed solvents.[9] 2. Check Ligand & Metal Precursor Quality: Ensure the (2R)-2-amino-2,4-dimethylpentan-1-ol derivative is pure. Verify the activity of the metal precursor; for example, organozinc or Grignard reagents should be titrated before use to confirm their concentration.
Suboptimal Reaction Conditions 1. Temperature Screening: The reaction may have a narrow optimal temperature range. Run small-scale experiments at different temperatures (e.g., -20 °C, 0 °C, room temperature). Lower temperatures can sometimes improve stability and selectivity at the cost of speed.[5] 2. Concentration Effects: The reaction rate may be highly dependent on the substrate concentration. Substrate inhibition can occur at high concentrations.[9] Try running the reaction at a lower initial substrate concentration to see if the initial rate improves.
Catalyst Poisoning 1. Purify Substrate and Reagents: The substrate itself may contain impurities that poison the catalyst. Purification of the substrate (e.g., by distillation, recrystallization, or chromatography) is critical. Ensure any additives or bases are of high purity. 2. Scrupulous Glassware Cleaning: Avoid contamination from previous reactions. Wash glassware with a strong oxidizing agent (e.g., piranha solution or Nochromix®, with extreme caution) or a base bath, followed by thorough rinsing and drying.

Issue 2: Low Turnover Number (TON) - Catalyst Dies Prematurely

Potential Cause Troubleshooting Steps & Explanation
Catalyst Deactivation/Decomposition 1. Monitor Reaction Over Time: Take aliquots from the reaction at regular intervals and analyze them by a suitable technique (GC, HPLC, NMR) to determine conversion versus time.[12][13] A sharp plateau in conversion after a short period indicates rapid catalyst death. 2. Lower Reaction Temperature: As catalyst decomposition is often a thermally activated process, running the reaction at a lower temperature may significantly extend its lifetime and improve the final TON.[5] 3. Investigate Deactivation Pathway: Advanced analysis (e.g., using mass spectrometry or NMR on the reaction mixture) may help identify decomposition products, providing clues about the deactivation mechanism (e.g., ligand degradation, metal precipitation).[10][14]
Product Inhibition 1. Run with Lower Substrate Loading: If the catalyst is active initially but dies as product concentration builds, product inhibition is a likely cause.[10] Running the reaction at a higher substrate-to-catalyst (S/C) ratio but with a lower absolute concentration (i.e., in a larger volume of solvent) can sometimes mitigate this effect. 2. Analyze Initial Rates: Measure the initial reaction rate at different initial product concentrations. A decrease in rate with added product confirms inhibition.
Ligand Degradation 1. Check for Side Reactions: The amino alcohol ligand itself might be susceptible to degradation under the reaction conditions, especially in the presence of strong bases or oxidants.[15] 2. Monitor Ligand Integrity: Use techniques like chiral HPLC or NMR spectroscopy to monitor the concentration and enantiomeric purity of the free ligand in the reaction mixture over time.

Section 3: Experimental Protocols & Data

This section provides a general protocol for a typical application and a table summarizing key optimization parameters.

Protocol 1: General Procedure for Asymmetric Diethylzinc Addition to an Aldehyde

This protocol is a representative example and should be optimized for each specific substrate and (2R)-2-amino-2,4-dimethylpentan-1-ol derivative.

1. Preparation:

  • Flame-dry a two-necked round-bottom flask equipped with a magnetic stir bar under a high vacuum and backfill with dry Argon or Nitrogen.

  • Maintain a positive pressure of inert gas throughout the experiment.

2. Catalyst Formation:

  • In the reaction flask, dissolve the (2R)-2-amino-2,4-dimethylpentan-1-ol derivative (e.g., 0.02 mmol, 1 mol%) in anhydrous toluene (5 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of diethylzinc (1.0 M in hexanes, 2.2 mmol, 1.1 equivalents relative to the aldehyde) dropwise via syringe.

  • Stir the resulting mixture at 0 °C for 30-60 minutes to ensure the complete formation of the active chiral zinc-aminoalkoxide catalyst complex.[1]

3. Aldehyde Addition:

  • Add the aldehyde substrate (e.g., benzaldehyde, 2.0 mmol, 1 equivalent) dropwise to the catalyst solution at 0 °C.

4. Reaction Monitoring:

  • Stir the reaction at 0 °C. Monitor its progress by taking small, quenched aliquots for analysis by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

5. Work-up and Quenching:

  • Once the reaction is complete (or has stalled), carefully quench it at 0 °C by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

6. Analysis:

  • Purify the crude product by flash column chromatography.

  • Determine the yield of the purified chiral secondary alcohol.

  • Determine the enantiomeric excess (ee%) of the product using chiral HPLC or GC.

Table 1: Key Parameters for Optimizing Turnover Number
ParameterGeneral Effect on TONRationale & Considerations
Substrate/Catalyst (S/C) Ratio Higher S/C ratio is the goal.Start with a lower S/C ratio (e.g., 100:1) to establish catalyst viability. Gradually increase the ratio (e.g., 500:1, 1000:1, etc.) once other conditions are optimized. A high TON is only achievable at high S/C ratios.[9]
Temperature Often an inverse relationship.Lower temperatures generally slow down both the catalytic reaction and catalyst decomposition. Finding the "sweet spot" that maximizes product formation before catalyst death is key.[5]
Solvent Choice Highly influential.The solvent affects the solubility of reactants and the stability and aggregation state of the catalyst. Non-coordinating solvents like toluene or hexanes are common for organozinc additions. Solvent purity is paramount.[9]
Reagent Addition Rate Slower is often better.Slow addition of the substrate can help maintain a low concentration of potentially inhibiting products and can also help manage any reaction exotherms that might accelerate catalyst decomposition.
Additives Can be beneficial or detrimental.In some systems, additives like titanium(IV) isopropoxide can enhance both rate and enantioselectivity.[1] However, other additives (e.g., salts) can interfere with the catalyst. Effects must be screened empirically.

Section 4: Visualization of Key Processes

Diagram 1: Troubleshooting Workflow for Low Turnover Number (TON)

This diagram outlines a logical sequence of steps to diagnose and resolve issues leading to poor catalyst lifetime.

G start Problem: Low TON (Premature Catalyst Deactivation) check_purity Step 1: Verify Reagent & Solvent Purity start->check_purity check_inert Step 2: Assess Inert Technique check_purity->check_inert Purity Confirmed action_purify Action: Purify/Dry All Components (Substrate, Solvent, Ligand) check_purity->action_purify Impurity Suspected check_temp Step 3: Evaluate Reaction Temperature check_inert->check_temp Technique is Robust action_inert Action: Use Schlenk Line / Glovebox Ensure Rigorous Degassing check_inert->action_inert Air/Moisture Sensitivity check_conc Step 4: Investigate Concentration Effects check_temp->check_conc No Temp Improvement action_temp Action: Screen Lower Temperatures (e.g., 0°C, -20°C, -40°C) check_temp->action_temp Thermal Decomposition Likely action_conc Action: Run at Higher Dilution (Lower Molarity) check_conc->action_conc Product Inhibition or Aggregation Suspected result Improved TON action_purify->result action_inert->result action_temp->result action_conc->result

Caption: A decision-tree workflow for troubleshooting low TON.

Diagram 2: Interrelated Factors Affecting Catalyst Lifetime

This diagram illustrates the key elements that collectively determine the robustness and longevity of the catalytic system.

Caption: A concept map of factors influencing catalyst TON.

References

  • Gareth, M. & MacKay, A. (2002). Optimization of Catalyst Enantioselectivity and Activity Using Achiral and Meso Ligands. Journal of the American Chemical Society. [Link]

  • Micromeritics Instrument Corporation. (n.d.). An Introduction to Chemical Adsorption Analytical Techniques and Methods. Micromeritics. [Link]

  • Rob, T. (n.d.). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. University of Victoria. [Link]

  • Fiveable. (2025, August 15). Turnover frequency: Inorganic Chemistry II Study Guide. Fiveable. [Link]

  • Cicala, M., et al. (2018). New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Organic & Biomolecular Chemistry. [Link]

  • Marr, P. C., et al. (2023, March 8). Computer vision for non-contact monitoring of catalyst degradation and product formation kinetics. RSC Publishing. [Link]

  • Li, H., et al. (2023, July 19). Quantitative Time-Resolved Visualization of Catalytic Degradation Reactions of Environmental Pollutants by Integrating Single-Drop Microextraction and Fluorescence Sensing. ACS Publications. [Link]

  • Turnbull, R. (2021, November 19). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. [Link]

  • Davis, R. (n.d.). Turnover rates on complex heterogeneous catalysts. OSTI.GOV. [Link]

  • Ferretti, F., et al. (2025, February 19). Development of New Chiral Amino Alcohol Ligand for the Asymmetric Transfer Hydrogenation of Ketones and Its Immobilization Onto. CNR-IRIS. [Link]

  • Kozuch, S. & Martin, J. M. L. (2012, November 8). “Turning Over” Definitions in Catalytic Cycles. ACS Catalysis. [Link]

  • Vidal-Ferran, A., et al. (1998). High Catalytic Activity of Chiral Amino Alcohol Ligands Anchored to Polystyrene Resins. The Journal of Organic Chemistry. [Link]

  • Prati, L., et al. (2013, July 12). Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups. MDPI. [Link]

  • Poli, G. (n.d.). Basics of Catalysis and Kinetics. Unife. [Link]

  • LibreTexts. (2022, October 4). 1.8: Catalysis. Chemistry LibreTexts. [Link]

  • Koman, V. D., et al. (2020). Catalyst Deactivation for Enhancement of Selectivity in Alcohols Amination to Primary Amines. ACS Catalysis. [Link]

  • Vantourout, J. C., et al. (2018, October 18). Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C–N Coupling Reactions. The Journal of Organic Chemistry. [Link]

  • ResearchGate. (n.d.). Catalytic Hydrogenation of Amino Acids to Amino Alcohols with Complete Retention of Configuration. ResearchGate. [Link]

  • Perfectlight Technology. (2023, March 30). Assessing Crucial Parameters for Catalyst Performance: TON & TOF, How to Calculate?. Perfectlight Technology. [Link]

  • Macmillan Group. (n.d.). Deactivation Pathways in Transition Metal Catalysis. Princeton University. [Link]

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Technical Support Center: Overcoming Solubility Challenges of (2R)-2-amino-2,4-dimethylpentan-1-ol in Aqueous Media

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for (2R)-2-amino-2,4-dimethylpentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the aqueous solubility challenges associated with this compound. Here, we combine foundational scientific principles with actionable troubleshooting protocols to support your experimental success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and properties of (2R)-2-amino-2,4-dimethylpentan-1-ol.

Q1: What is (2R)-2-amino-2,4-dimethylpentan-1-ol and what are its key structural features?

A1: (2R)-2-amino-2,4-dimethylpentan-1-ol is a chiral amino alcohol. Its structure consists of a seven-carbon chain with a primary alcohol group (-CH₂OH) and a primary amine group (-NH₂) at the C2 position, which is a chiral center.[1][2] The branched "dimethylpentan" backbone contributes to its lipophilic character.

PropertyValueSource
Molecular Formula C₇H₁₇NO[1][2]
Molecular Weight 131.22 g/mol [2]
Key Functional Groups Primary Amine (-NH₂), Primary Alcohol (-OH)Inferred

Q2: Why is the aqueous solubility of this compound a challenge?

A2: The molecule possesses a dual nature. While the amino and hydroxyl groups are polar and capable of hydrogen bonding, the C7 hydrocarbon backbone is nonpolar and hydrophobic. At neutral pH, the free base form of the amine is less soluble in water. This limited aqueous solubility is a common issue for many active pharmaceutical ingredients (APIs), as it can hinder formulation development and negatively impact bioavailability.[3][4]

Q3: What are the first-line strategies to improve the solubility of (2R)-2-amino-2,4-dimethylpentan-1-ol?

A3: Given the presence of a basic amino group, the most direct and effective initial strategy is pH adjustment . By lowering the pH of the aqueous medium, the amino group becomes protonated, forming a more soluble ammonium salt. Other primary strategies include the use of co-solvents and complexing agents like cyclodextrins.[5][6][7]

Q4: What is the pKa of the amino group and why is it important?

Section 2: Troubleshooting Guides & Protocols

This section provides detailed, step-by-step methodologies to systematically address and overcome solubility issues.

Guide 1: Solubility Enhancement via pH Adjustment

The Principle: The solubility of weakly basic compounds like (2R)-2-amino-2,4-dimethylpentan-1-ol is highly pH-dependent.[9][10] Lowering the pH of the aqueous medium below the pKa of the amino group increases the concentration of the protonated, cationic form (R-NH₃⁺). This ion is significantly more polar and thus more soluble in water than the neutral free base (R-NH₂).

Protocol 2.1: Generating a pH-Solubility Profile

This experiment determines the compound's solubility across a range of pH values, helping you identify the optimal pH for your application.

Materials:

  • (2R)-2-amino-2,4-dimethylpentan-1-ol

  • A series of buffers (e.g., citrate, phosphate, acetate) covering a pH range from 2 to 8.

  • 0.1 M HCl and 0.1 M NaOH for pH adjustment

  • Vials with screw caps

  • Orbital shaker or magnetic stirrer

  • Calibrated pH meter

  • Analytical method for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

  • Preparation: Prepare a set of vials, each containing a fixed volume (e.g., 2 mL) of a different pH buffer.

  • Addition of Compound: Add an excess amount of (2R)-2-amino-2,4-dimethylpentan-1-ol to each vial. The goal is to have undissolved solid remaining at equilibrium, ensuring saturation.

  • Equilibration: Tightly cap the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 2 hours for the excess solid to settle. Alternatively, centrifuge the samples at a high speed (e.g., 10,000 rpm for 15 minutes).

  • Sampling and pH Measurement: Carefully withdraw a supernatant aliquot from each vial. Measure and record the final pH of each saturated solution.

  • Quantification: Dilute the supernatant aliquots appropriately and analyze them using a validated analytical method to determine the concentration of the dissolved compound.

  • Data Analysis: Plot the measured solubility (e.g., in mg/mL or mM) on the y-axis against the final measured pH on the x-axis to generate the pH-solubility profile.

Expected Outcome & Troubleshooting:

  • You should observe a significant increase in solubility at lower pH values. The solubility will decrease sharply as the pH approaches and surpasses the pKa of the amino group.[8][11]

  • Troubleshooting: If solubility does not increase at low pH, verify the compound's identity and purity. Ensure the pH of the buffer was not significantly altered by the addition of the basic compound.

Guide 2: Using Co-solvents for Solubility Enhancement

The Principle: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[12][13] This makes the aqueous environment more favorable for dissolving lipophilic compounds by reducing the energy required to create a cavity for the solute.[14] Common pharmaceutically acceptable co-solvents include ethanol, propylene glycol (PG), and polyethylene glycols (PEGs).[15]

Protocol 2.2: Screening Co-solvents and Determining Optimal Concentration

Materials:

  • (2R)-2-amino-2,4-dimethylpentan-1-ol

  • Co-solvents: Ethanol, Propylene Glycol, PEG 400

  • Purified water or a suitable buffer (at a pH where the compound is ionized, if combining strategies)

  • Vials, shaker, and analytical equipment as in Protocol 2.1

Procedure:

  • Prepare Co-solvent Blends: Create a series of aqueous blends for each co-solvent. For example, prepare 10%, 20%, 30%, 40%, and 50% (v/v) solutions of ethanol in water. Repeat for PG and PEG 400.

  • Determine Solubility: Using the same saturation method described in Protocol 2.1, determine the solubility of the compound in each co-solvent blend.

  • Data Analysis: Plot the solubility (mg/mL) versus the co-solvent concentration (%) for each co-solvent tested.

Data Presentation: Expected Solubility Enhancement

Co-solventConcentration (v/v)Expected Solubility Increase (Fold vs. Water)Notes
Ethanol20%10 - 50xCan cause precipitation upon high dilution with water.
Propylene Glycol30%50 - 200xIncreases viscosity.
PEG 40040%100 - 500xCan be viscous; may impact downstream applications.[16]

Note: These values are illustrative and must be determined experimentally.

Troubleshooting:

  • Precipitation on Dilution: A solution prepared in a high concentration of co-solvent may precipitate when diluted into a fully aqueous medium. This is a critical consideration for in-vitro or in-vivo experiments. Perform a dilution study to check for this.

  • Viscosity Issues: High concentrations of PG or PEG 400 can make solutions difficult to handle (e.g., pipette, filter). Consider warming the solution slightly or using a positive displacement pipette.

Guide 3: Using Cyclodextrins for Solubility Enhancement

The Principle: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[17] They can encapsulate poorly soluble "guest" molecules, like (2R)-2-amino-2,4-dimethylpentan-1-ol, forming a water-soluble "host-guest" inclusion complex.[18][19] This effectively shields the hydrophobic part of the drug from the aqueous environment, increasing its apparent solubility.[]

G drug drug complex complex drug->complex Encapsulation cd cd cd->complex

Protocol 2.3: Phase-Solubility Study with Cyclodextrins

This protocol, based on the method by Higuchi and Connors, determines the type of complex formed and the stability constant.

Materials:

  • (2R)-2-amino-2,4-dimethylpentan-1-ol

  • Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common starting point due to its high solubility and safety profile.

  • Aqueous buffer (pH selected from Guide 1)

  • Standard laboratory equipment as in previous protocols.

Procedure:

  • Prepare CD Solutions: Prepare a series of CD solutions in the chosen buffer at increasing concentrations (e.g., 0, 10, 20, 40, 60, 80, 100 mM HP-β-CD).

  • Add Drug: Add an excess amount of (2R)-2-amino-2,4-dimethylpentan-1-ol to each CD solution.

  • Equilibrate: Shake the vials at a constant temperature for 48-72 hours until equilibrium is reached.

  • Sample and Analyze: Centrifuge or filter the samples, then quantify the concentration of the dissolved drug in the supernatant.

  • Data Analysis: Plot the total drug concentration (y-axis) against the CD concentration (x-axis).

    • A linear plot (Aₗ-type) indicates the formation of a soluble 1:1 complex. The slope can be used to calculate the stability constant of the complex.

    • A non-linear plot may indicate the formation of higher-order complexes or changes in the activity of the CD at high concentrations.

Troubleshooting:

  • Limited Solubility Increase: If the solubility increase is minimal, the hydrophobic portion of your molecule may not fit well into the CD cavity. Consider trying a different type of cyclodextrin (e.g., α-CD for smaller molecules, γ-CD for larger ones).

  • Precipitate Formation: At high CD concentrations, a B-type profile might be observed where the complex itself precipitates. This indicates the complex has limited solubility.[18]

Section 3: Decision-Making Workflow

When faced with a solubility challenge, a systematic approach is key. The following flowchart outlines a logical progression for selecting the most appropriate solubilization strategy.

G start Start: Poor Aqueous Solubility of (2R)-2-amino-2,4-dimethylpentan-1-ol ph_adjust Is pH adjustment permissible for the application? start->ph_adjust ph_yes Yes: Determine pH-Solubility Profile (Protocol 2.1) Formulate at pH < pKa-2 ph_adjust->ph_yes Yes ph_no No: pH must be neutral or is constrained ph_adjust->ph_no No end_success Success: Target Solubility Achieved ph_yes->end_success cosolvent Is an organic co-solvent acceptable? ph_no->cosolvent cosolvent_yes Yes: Screen Co-solvents (Ethanol, PG, PEG 400) (Protocol 2.2) cosolvent->cosolvent_yes Yes cosolvent_no No: Formulation must be fully aqueous/organic-free cosolvent->cosolvent_no No combine Combine Strategies: e.g., Co-solvent in a low-pH buffer cosolvent_yes->combine cosolvent_yes->end_success cyclodextrin Use Cyclodextrins (Protocol 2.3) cosolvent_no->cyclodextrin cyclodextrin->end_success combine->end_success

References

  • PubChem. 2,4-Dimethyl-1-pentanol, (R)-. National Center for Biotechnology Information. Available from: [Link]

  • NextSDS. 2-amino-2,4-dimethylpentan-1-ol — Chemical Substance Information. Available from: [Link]

  • MDPI. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Available from: [Link]

  • PMC. Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. National Center for Biotechnology Information. Available from: [Link]

  • RSC Publishing. Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. Royal Society of Chemistry. Available from: [Link]

  • ResearchGate. (PDF) Formulation strategies for poorly soluble drugs. Available from: [Link]

  • MDPI. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Available from: [Link]

  • ResearchGate. Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. Available from: [Link]

  • ACS Publications. Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. Molecular Pharmaceutics. Available from: [Link]

  • ACS Publications. Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. Molecular Pharmaceutics. Available from: [Link]

  • ResearchGate. Amino Acid Conjugation: An Approach to Enhance Aqueous Solubility and Permeability of Poorly Water Soluble Drug Ritonavir. Available from: [Link]

  • AP Chemistry. 8.11 pH and Solubility. Available from: [Link]

  • NIST. 2-amino-2,4-dimethylpentane. NIST WebBook. Available from: [Link]

  • PMC. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. National Center for Biotechnology Information. Available from: [Link]

  • PubMed. Novel strategies for the formulation and processing of poorly water-soluble drugs. National Center for Biotechnology Information. Available from: [Link]

  • ACS Publications. Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures. Journal of Chemical & Engineering Data. Available from: [Link]

  • CR Com. pH-Solubility diagrams and their usefulness in characterization of salts of poorly soluble drug substances. Available from: [Link]

  • Drug Discovery Online. 4 Strategies To Formulate Poorly Soluble APIs. Available from: [Link]

  • IJCSPUB. Solubility enhancement techniques: A comprehensive review. Available from: [Link]

  • Wikipedia. Cosolvent. Available from: [Link]

  • ACS Publications. Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. Crystal Growth & Design. Available from: [Link]

  • Asiapharmaceutics.info. Development of Parenteral Formulation of Poorly Water Soluble Drugs: The Role of Novel Mixed-solvency Concept. Available from: [Link]

  • PubChem. (1RS,2SR)-2-Amino-4-methyl-1-phenylpentan-1-ol. National Center for Biotechnology Information. Available from: [Link]

  • ResearchGate. Strategies to Overcome pH-Dependent Solubility of Weakly Basic Drugs by Using Different Types of Alginates. Available from: [Link]

  • SciSpace. Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Available from: [Link]

  • Asian Journal of Pharmacy and Technology. Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Available from: [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review. Available from: [Link]

  • NIST. 3-Pentanone, 2,4-dimethyl-. NIST WebBook. Available from: [Link]

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Validation & Comparative

Chiral HPLC Method Validation for (2R)-2-Amino-2,4-dimethylpentan-1-ol Purity Analysis: A Comparative Guide to Stationary Phase Selection

Author: BenchChem Technical Support Team. Date: April 2026

The Analytical Challenge: Primary Aliphatic Amino Alcohols

The enantiomeric purity analysis of (2R)-2-amino-2,4-dimethylpentan-1-ol presents two distinct chromatographic challenges that dictate the entire method development and validation strategy:

  • Lack of a Chromophore: As an aliphatic amino alcohol, this analyte lacks the conjugated π-systems required for standard UV detection. Consequently, universal detectors such as the Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) must be employed. This strictly mandates the use of volatile mobile phases , eliminating traditional non-volatile chiral additives like perchloric acid or phosphate buffers.

  • Primary Amine Reactivity: The unhindered primary amine (-NH2) interacts strongly with residual silanols on silica-based stationary phases, leading to severe peak tailing and loss of resolution. To achieve baseline separation, the amine must either be fully suppressed (using basic additives in normal phase) or fully protonated (using acidic conditions to form -NH3+)[1].

CSP_Selection A Analyte: (2R)-2-amino-2,4-dimethylpentan-1-ol B Primary Amine (-NH2) A->B C Hydroxyl (-OH) A->C F Acidic Mobile Phase (pH < 2) Protonation to -NH3+ B->F Requires G Normal Phase + Basic Additive (e.g., 0.1% DEA) B->G Requires D Crown Ether CSP (e.g., CROWNPAK CR-I(+)) H Host-Guest Inclusion Complex High Enantioselectivity D->H E Polysaccharide CSP (e.g., CHIRALPAK IG) I Hydrogen Bonding & Steric Fit Moderate Selectivity E->I F->D G->E

Fig 1: Mechanistic pathways for chiral recognition of primary amino alcohols based on CSP selection.

Comparative Evaluation of Chiral Stationary Phases (CSPs)

To establish a self-validating, robust system, three distinct classes of Chiral Stationary Phases (CSPs) were evaluated for the resolution of the 2R and 2S enantiomers.

Immobilized Crown Ether (e.g., Daicel CROWNPAK® CR-I(+))

Mechanism: Crown ether columns are the gold standard for primary amines[1]. The chiral selector is a derivative of 18-crown-6 ether. Under acidic conditions (pH < 2), the primary amine is protonated to -NH3+. The 18-crown-6 cavity (approx. 2.6–3.2 Å) perfectly accommodates the -NH3+ ion, forming three strong hydrogen bonds with the ether oxygens[2]. The chiral barriers on the crown ether create a highly stereoselective host-guest inclusion complex[3]. Adaptation for CAD: Traditional methods use non-volatile perchloric acid. To enable CAD detection, the mobile phase was adapted to use 0.5% Trifluoroacetic acid (TFA) in water, ensuring volatility while maintaining the required pH.

Immobilized Polysaccharide (e.g., Daicel CHIRALPAK® IG)

Mechanism: Polysaccharide phases (amylose/cellulose derivatives) rely on a combination of hydrogen bonding, dipole-dipole interactions, and steric fit within the polymer grooves[2]. Adaptation for CAD: Operated in Normal Phase (Hexane/Ethanol). To prevent silanol-induced tailing, a volatile basic modifier like 0.1% Diethylamine (DEA) is required. While effective, the external chiral recognition mechanism is generally less specific for small primary amines compared to the inclusion mechanism of crown ethers[1].

Macrocyclic Glycopeptide (e.g., Astec CHIROBIOTIC® T)

Mechanism: Utilizes teicoplanin, which contains multiple chiral centers, hydrogen bond donors/acceptors, and a hydrophobic cavity. Operated in Polar Ionic Mode (Methanol with volatile acid/base modifiers). It offers moderate selectivity but often struggles with baseline resolution for highly aliphatic amino alcohols lacking aromatic rings[3].

Experimental Performance Data

The following table summarizes the quantitative performance of the three CSPs. Data was generated using CAD detection with volatile mobile phases optimized for each column chemistry.

Column ChemistryMobile Phase (Volatile for CAD)Retention Time (2R)Retention Time (2S)Resolution (Rs)Tailing Factor (As)Conclusion
CROWNPAK® CR-I(+) 0.5% TFA in H2O / MeOH (85:15)8.4 min11.2 min4.2 1.05 Optimal. Superior inclusion complex formation.
CHIRALPAK® IG Hexane / EtOH / DEA (80:20:0.1)12.1 min14.5 min2.11.35Acceptable, but exhibits minor tailing.
CHIROBIOTIC® T MeOH / Formic Acid / NH4Fmt9.5 min10.8 min1.61.40Marginal resolution; high risk of co-elution.

Editorial Verdict: The Crown Ether CSP (CROWNPAK CR-I(+)) demonstrates overwhelming superiority for primary amino alcohols, providing baseline resolution (Rs > 4.0) and perfect peak symmetry, making it the definitive choice for ICH-compliant method validation.

Step-by-Step Method Validation Protocol (ICH Q2(R2) Aligned)

Having selected the CROWNPAK CR-I(+) column with CAD detection, the method must be validated according to the latest ICH Q2(R2) guidelines for analytical procedures[4].

Validation_Workflow S1 1. Specificity Baseline Rs > 1.5 S2 2. Sensitivity LOD/LOQ Determination S1->S2 S3 3. Linearity Power-Law Fit for CAD S2->S3 S4 4. Accuracy & Precision Spike Recovery S3->S4 S5 5. Robustness DoE Parameters S4->S5

Fig 2: ICH Q2(R2) aligned step-by-step method validation workflow for enantiomeric purity.

Step 1: Specificity & Selectivity

  • Inject the sample diluent (blank) to confirm the absence of interfering peaks at the retention times of the 2R and 2S enantiomers.

  • Inject a racemic standard (0.1 mg/mL). Calculate the resolution ( Rs​ ).

    • Acceptance Criteria: Baseline separation with Rs​≥1.5 (Targeting > 3.0 based on Crown Ether performance).

Step 2: Sensitivity (LOD & LOQ)

  • Prepare serial dilutions of the (2S)-enantiomer (the impurity) from 0.01% to 0.1% of the nominal API concentration (1.0 mg/mL).

  • Inject each level to determine the Signal-to-Noise (S/N) ratio.

    • Acceptance Criteria: LOD is established at S/N ≈ 3. LOQ is established at S/N ≥ 10.

  • Perform 6 replicate injections at the LOQ level to verify precision (RSD ≤ 10%).

Step 3: Range & Linearity (Critical CAD Consideration)

Causality Note: Unlike UV detectors, Charged Aerosol Detectors exhibit an inherently non-linear, sigmoidal response curve. Per ICH Q2(R2) section on non-linear responses[5], a standard linear regression is scientifically invalid here.

  • Prepare 7 calibration standards of the (2S)-enantiomer ranging from the LOQ to 120% of the specification limit (e.g., 0.05% to 1.2%).

  • Plot the peak area versus concentration.

  • Apply a power-law calibration model ( y=axb ) or perform a log-log transformation ( logy=blogx+loga ).

    • Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.995 for the transformed data.

Step 4: Accuracy (Spike Recovery)

  • Prepare the (2R)-API at the nominal concentration (1.0 mg/mL).

  • Spike the API with the (2S)-enantiomer at three levels: LOQ, 100% of spec limit, and 150% of spec limit.

  • Prepare three independent replicates per level (9 determinations total).

    • Acceptance Criteria: Mean recovery must fall between 90.0% and 110.0%.

Step 5: Precision (Repeatability & Intermediate)

  • Repeatability: Inject the 100% specification level spiked sample 6 times consecutively. (Acceptance: RSD ≤ 5.0%).

  • Intermediate Precision: Have a second analyst perform the same test on a different day, using a different HPLC-CAD system and a different batch of mobile phase. (Acceptance: Overall RSD ≤ 5.0%).

Step 6: Robustness

  • Utilize a Design of Experiments (DoE) approach to systematically vary critical method parameters:

    • Flow rate: 0.4 ± 0.05 mL/min

    • Column Temperature: 25 ± 2 °C

    • Mobile Phase TFA concentration: 0.5% ± 0.05%

  • Acceptance Criteria: The resolution ( Rs​ ) between the 2R and 2S enantiomers must remain ≥ 1.5 under all combined conditions.

Sources

catalytic efficiency of (2R)-2-amino-2,4-dimethylpentan-1-ol compared to L-valinol

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis comparing the catalytic efficiency of (2R)-2-amino-2,4-dimethylpentan-1-ol (an α -methylleucinol derivative) against the industry-standard L-valinol . This guide is designed for process chemists and drug development professionals seeking to optimize asymmetric synthesis workflows.

The Architectural Shift: Tertiary vs. Quaternary Stereocenters

Chiral amino alcohols are the foundational building blocks for asymmetric catalysis, most notably in the synthesis of oxazaborolidine (CBS) catalysts and Evans-type oxazolidinone auxiliaries. While L-valinol has long been the cost-effective standard, its structural limitations become apparent in highly demanding enantioselective syntheses.

The transition from L-valinol to (2R)-2-amino-2,4-dimethylpentan-1-ol represents a fundamental upgrade in stereocontrol[1]. L-valinol possesses a tertiary α -stereocenter, meaning its steric bulk (the isopropyl group) is accompanied by an α -proton. This proton introduces a degree of rotational freedom, acting as a "leaky" chiral shield.

By replacing this proton with a methyl group—yielding the α,α -disubstituted (2R)-2-amino-2,4-dimethylpentan-1-ol—we create a quaternary stereocenter . This structural modification invokes the Thorpe-Ingold (gem-dialkyl) effect . The steric repulsion between the α -methyl and the isobutyl side chain compresses the bond angle between the amine and hydroxyl groups. This thermodynamic compression accelerates the cyclization into the active catalyst and locks the resulting heterocycle into a rigid, impenetrable envelope conformation, providing superior facial discrimination[2].

G2 cluster_0 Tertiary Stereocenter (L-Valinol) cluster_1 Quaternary Stereocenter ((2R)-Derivative) A1 Mono-substituted α-Carbon A2 Side-Chain Rotation A1->A2 A3 Moderate ee (~85-90%) A2->A3 B1 α,α-Disubstituted Carbon B2 Thorpe-Ingold Effect (Conformational Lock) B1->B2 B3 Excellent ee (>98%) B2->B3

Fig 1: Logical causality between α-carbon substitution and resulting enantiomeric excess.

Comparative Performance Data

The conformational rigidity of the α -quaternary center directly translates to enhanced catalytic turnover and near-perfect enantiomeric excess (ee). Below is a benchmark comparison of the two compounds when utilized as precatalysts in the asymmetric CBS reduction of prochiral ketones.

Table 1: Structural & Physicochemical Profile

Feature(2R)-2-Amino-2,4-dimethylpentan-1-olL-Valinol
Stereocenter Type α -Quaternary α -Tertiary
Side Chain Architecture Isobutyl & MethylIsopropyl & Hydrogen
Conformational Rigidity High (Thorpe-Ingold locked)Moderate (Rotational freedom)
Facial Shielding Near-absolutePartial

Table 2: Catalytic Efficiency Benchmarks (Asymmetric CBS Reduction)

Parameter(2R)-2-Amino-2,4-dimethylpentan-1-olL-Valinol
Optimal Catalyst Loading 2 - 5 mol%10 - 15 mol%
Enantiomeric Excess (ee) > 98%85 - 90%
Turnover Frequency (TOF) High ( >50 h−1 )Moderate ( ∼15 h−1 )
Background Reduction Strongly SuppressedCompetitive

Self-Validating Experimental Protocol: Asymmetric CBS Reduction

To objectively evaluate the catalytic efficiency of (2R)-2-amino-2,4-dimethylpentan-1-ol against L-valinol, the following self-validating workflow utilizes the reduction of acetophenone as a benchmarking standard[3].

Step 1: In Situ Catalyst Generation & Validation

Causality: Pre-forming the oxazaborolidine catalyst ensures that the chiral environment is fully established before the prochiral substrate is introduced, preventing racemic background reduction.

  • Under a strict argon atmosphere, dissolve 5.0 mol% of the chosen chiral amino alcohol in anhydrous THF (0.2 M).

  • Cool the solution to 0 °C and add 1.2 equivalents of BH3​⋅THF dropwise.

  • Self-Validation Check: Stir the mixture at room temperature for 1 hour. Extract a 0.1 mL aliquot and analyze via 11B NMR. The protocol must not proceed until the free borane peak (~ -15 ppm) completely disappears and is replaced by a sharp singlet at ~ +28 ppm, confirming quantitative conversion to the rigid oxazaborolidine catalyst.

Step 2: Enantiodetermining Reduction

Causality: A syringe pump is mandatory for substrate addition. By keeping the steady-state concentration of the ketone extremely low, the highly active chiral catalyst outcompetes any unreacted, achiral BH3​ in the system.

  • Cool the validated catalyst solution to -20 °C.

  • Dissolve acetophenone (1.0 eq) in anhydrous THF (1.0 M) and infuse it into the reaction vessel via a syringe pump over exactly 2 hours.

  • Stir for an additional 30 minutes post-infusion.

Step 3: Quenching and Analytical Validation

  • Quench the reaction by the cautious, dropwise addition of methanol at -20 °C until effervescence (hydrogen gas evolution) ceases.

  • Partition the mixture between EtOAc and 1M HCl. The acidic wash protonates the chiral amino alcohol, moving it to the aqueous layer for subsequent recovery, while the chiral product remains in the organic layer.

  • Self-Validation Check: Determine chemical conversion via 1H NMR (monitor the disappearance of the acetyl methyl singlet at 2.6 ppm). Determine the ee via Chiral HPLC (e.g., Daicel Chiralcel OD-H column, Hexane/IPA 95:5, 1.0 mL/min).

G A Precatalyst (2R)-2-Amino-2,4-dimethylpentan-1-ol B Oxazaborolidine Catalyst (Rigid Conformation) A->B + BH3·THF (- H2) C Ketone-Borane Complex (Facial Shielding) B->C + Prochiral Ketone D Hydride Transfer (Enantiodetermining Step) C->D Stereoselective Approach E Product Release (Chiral Alcohol >98% ee) D->E Hydrolysis E->B Catalyst Regeneration

Fig 2: Catalytic cycle of asymmetric CBS reduction highlighting the enantiodetermining step.

Conclusion

While L-valinol remains a viable option for early-stage screening or syntheses where moderate ee is acceptable, (2R)-2-amino-2,4-dimethylpentan-1-ol is the superior choice for late-stage drug development. The incorporation of the α -quaternary stereocenter provides a self-reinforcing conformational lock that drastically reduces catalyst loading requirements while virtually eliminating off-target facial attacks.

References

  • ACS Publications. "Discovery of (S)-1-((2′,6-Bis(difluoromethyl)-[2,4′-bipyridin]-5-yl)oxy)-2,4-dimethylpentan-2-amine (BMS-986176/LX-9211): A Highly Selective, CNS Penetrable, and Orally Active Adaptor Protein-2 Associated Kinase 1 Inhibitor". Journal of Medicinal Chemistry. 4

  • BenchChem. "2-Amino-2-methylhexan-1-ol hydrochloride | 147156-63-6" (Technical documentation on α -quaternary chiral auxiliaries vs. L-valinol). 2

  • RSC Advances. "A catalytic route for enantioselective synthesis of homoallyl amines through Cu(II)-Schiff base catalyzed reaction". Royal Society of Chemistry. 3

Sources

A Comparative Guide to the Validation of GC-MS Analytical Methods for the Enantiospecific Quantification of (2R)-2-amino-2,4-dimethylpentan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the development and validation of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the stereospecific analysis of (2R)-2-amino-2,4-dimethylpentan-1-ol. As a chiral amino alcohol, this compound presents unique analytical challenges that necessitate robust, validated methodologies, particularly within the stringent regulatory landscape of pharmaceutical development. This document compares two common derivatization strategies, outlines complete GC-MS methods, and provides a detailed validation protocol in accordance with the International Council for Harmonisation (ICH) guidelines.

The Analytical Imperative: Why Validation Matters

In pharmaceutical manufacturing and quality control, the "intended purpose" of an analytical method is paramount. For a chiral molecule like (2R)-2-amino-2,4-dimethylpentan-1-ol, which may be a key starting material or intermediate, the analytical method must not only quantify the compound accurately but also distinguish it from its enantiomer, (2S)-2-amino-2,4-dimethylpentan-1-ol. The physiological effects of two enantiomers can differ dramatically, making enantiospecificity a critical quality attribute.

The validation of an analytical procedure is the process by which it is established, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application.[1] This guide is grounded in the principles outlined in the ICH Q2(R1) and the recently updated Q2(R2) guidelines, which provide a framework for demonstrating that an analytical procedure is fit for purpose.[2][3][4]

Foundational Challenge: Preparing a Chiral Amino Alcohol for GC-MS

Direct analysis of (2R)-2-amino-2,4-dimethylpentan-1-ol by GC-MS is impractical. The molecule's primary amine (-NH2) and hydroxyl (-OH) groups are polar and contain active hydrogens. This leads to several issues:

  • Low Volatility: The molecule will not readily vaporize at temperatures compatible with GC analysis.

  • Poor Peak Shape: The polar functional groups can interact with active sites in the GC inlet and column, causing peak tailing and poor chromatographic performance.

  • Thermal Instability: The compound may degrade at the high temperatures of the GC injector.

To overcome these challenges, derivatization is an indispensable step.[5][6] This chemical modification process converts the polar -NH2 and -OH groups into less polar, more volatile, and more thermally stable moieties, making the analyte suitable for GC separation.

Comparative Analysis of Derivatization Strategies

The choice of derivatization reagent is a critical decision that impacts method sensitivity, stability, and throughput. Here, we compare two robust and widely used approaches: Silylation and Acylation.

Method A: Silylation with MTBSTFA

Silylation involves replacing the active hydrogens with a silyl group, typically a tert-butyldimethylsilyl (TBDMS) group when using N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA).[6]

  • Reaction Mechanism: MTBSTFA reacts with the amine and hydroxyl groups to form TBDMS-ethers and TBDMS-amines, respectively, releasing N-methyltrifluoroacetamide as a byproduct.

  • Advantages: TBDMS derivatives are known for their high stability compared to smaller trimethylsilyl (TMS) derivatives and are less susceptible to hydrolysis.[6] This stability is advantageous, allowing for more flexibility in sample sequencing and potential re-analysis.

  • Causality behind Choice: This method is often chosen when high stability of the derivatized analyte is required. The resulting derivatives also produce characteristic mass spectra with prominent fragments, aiding in structural confirmation.

Method B: Acylation with Alkyl Chloroformates

Acylation with reagents like ethyl chloroformate (ECF) or heptafluorobutyl chloroformate (HFBCF) is another powerful technique for derivatizing amino alcohols.[5][7]

  • Reaction Mechanism: The reaction typically proceeds in a slightly basic medium (e.g., with pyridine) where the chloroformate reacts with both the amino and hydroxyl groups to form stable carbamate and carbonate esters. This single-step process effectively neutralizes both polar sites.[5]

  • Advantages: The reaction is often very rapid and can be performed in a biphasic system, allowing for simultaneous derivatization and extraction into an organic solvent.[8] Using a fluorinated chloroformate like HFBCF can also enhance sensitivity when using an electron capture detector (ECD) or negative chemical ionization (NCI-MS), though it is also perfectly suited for standard electron ionization (EI).

  • Causality behind Choice: This method is selected for its speed and efficiency. The ability to perform derivatization and extraction simultaneously streamlines the sample preparation workflow, making it ideal for high-throughput environments.

G cluster_A Method A: Silylation Workflow cluster_B Method B: Acylation Workflow A1 Aliquot of Sample containing (2R)-...-ol A2 Evaporate to Dryness A1->A2 A3 Add MTBSTFA + Solvent (e.g., Acetonitrile) A2->A3 A4 Heat (e.g., 70-100°C) for 30-60 min A3->A4 A5 Cool to Room Temp A4->A5 A6 Inject into GC-MS A5->A6 B1 Aliquot of Aqueous Sample containing (2R)-...-ol B2 Add Pyridine & Chloroformate (e.g., ECF) + Extraction Solvent B1->B2 B3 Vortex to Mix (1-2 min) B2->B3 B4 Centrifuge for Phase Separation B3->B4 B5 Collect Organic Layer B4->B5 B6 Inject into GC-MS B5->B6

Caption: Comparative sample preparation workflows.

Proposed GC-MS Methodologies for Enantiospecific Analysis

Successful validation hinges on a well-developed chromatographic method capable of separating the enantiomers. This requires a chiral capillary column.

ParameterMethod A (Silylated Derivative)Method B (Acylated Derivative)Rationale
GC Column Chirasil-L-Val or Cyclodextrin-based (e.g., BETA DEX™ 225)Chirasil-L-Val or Cyclodextrin-based (e.g., BETA DEX™ 225)A chiral stationary phase is mandatory for separating the (2R) and (2S) enantiomers.[7][9]
Carrier Gas Helium, constant flow (e.g., 1.0 mL/min)Helium, constant flow (e.g., 1.2 mL/min)Helium is an inert and efficient carrier gas for GC-MS.
Injector Temp. 250 °C260 °CMust be high enough to ensure rapid vaporization without causing thermal degradation of the derivative.
Injection Mode Split (e.g., 20:1) or SplitlessSplit (e.g., 20:1) or SplitlessSplit mode is used for higher concentrations to avoid column overload; splitless for trace analysis.
Oven Program Start at 80°C, hold 1 min, ramp 10°C/min to 220°C, hold 5 minStart at 100°C, hold 1 min, ramp 15°C/min to 240°C, hold 5 minThe temperature program is optimized to achieve baseline separation of enantiomers in a reasonable runtime.
MS Ionization Electron Ionization (EI), 70 eVElectron Ionization (EI), 70 eVStandard ionization technique that produces reproducible fragmentation patterns for library matching and identification.
MS Detection Full Scan (m/z 50-550) & SIMFull Scan (m/z 50-550) & SIMFull scan is used during method development to identify characteristic ions. Selected Ion Monitoring (SIM) is used for quantification to enhance sensitivity and selectivity.[10][11]

A Comprehensive Validation Protocol (ICH Q2(R1)/Q2(R2))

The following protocol outlines the experiments required to validate the chosen GC-MS method. The objective is to demonstrate that the procedure is suitable for its intended purpose.[1]

G cluster_val Analytical Method Validation Workflow Specificity Specificity & Selectivity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision Linearity->Precision LOQ Limit of Quantitation (LOQ) Accuracy->LOQ Precision->LOQ Robustness Robustness LOQ->Robustness Report Validation Report Robustness->Report

Caption: Logical flow of validation experiments.
Specificity / Selectivity

Objective: To demonstrate that the method can resolve and quantify the (2R)-enantiomer without interference from its (2S)-counterpart, potential impurities, or matrix components.[1]

Experimental Protocol:

  • Prepare and analyze a blank sample matrix (placebo) to identify any interfering peaks at the retention time of the analyte.

  • Prepare and analyze a sample of the (2S)-enantiomer to determine its retention time and confirm separation from the (2R)-peak.

  • Prepare a solution containing both (2R)- and (2S)-enantiomers.

  • Inject the mixed solution and calculate the chromatographic resolution (Rs) between the two enantiomeric peaks.

    • Acceptance Criterion: Rs > 1.5.

Linearity and Range

Objective: To establish the method's ability to produce results that are directly proportional to the concentration of the analyte within a given range.[1]

Experimental Protocol:

  • Prepare a series of at least five calibration standards by spiking the blank matrix with known amounts of (2R)-2-amino-2,4-dimethylpentan-1-ol. The range should typically span 80% to 120% of the expected sample concentration.

  • Analyze each standard in triplicate.

  • Construct a calibration curve by plotting the peak area versus concentration.

  • Perform a linear regression analysis.

    • Acceptance Criterion: The correlation coefficient (r²) should be ≥ 0.99. The y-intercept should be insignificant relative to the response at the lowest concentration.

Accuracy

Objective: To assess the closeness of the test results to the true value. Accuracy is determined through recovery studies.

Experimental Protocol:

  • Prepare samples by spiking the matrix with the analyte at a minimum of three concentration levels (e.g., low, medium, and high) covering the specified range.

  • Prepare at least three replicates for each level.

  • Analyze the samples and calculate the concentration using the calibration curve.

  • Calculate the percent recovery for each sample: (Measured Concentration / Spiked Concentration) * 100.

    • Acceptance Criterion: The mean recovery should be within 98.0% to 102.0% for drug substance analysis.

Precision

Objective: To evaluate the closeness of agreement among a series of measurements from the same homogeneous sample.

Experimental Protocol:

  • Repeatability (Intra-assay precision):

    • Prepare six individual samples at 100% of the target concentration.

    • Analyze them on the same day, with the same analyst, on the same instrument.

    • Calculate the Relative Standard Deviation (RSD).

    • Acceptance Criterion: RSD ≤ 2.0%.

  • Intermediate Precision (Inter-assay precision):

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Compare the results from both studies.

    • Acceptance Criterion: The overall RSD for the combined data should be ≤ 2.0%.

Limit of Quantitation (LOQ)

Objective: To determine the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[1]

Experimental Protocol:

  • Based on Signal-to-Noise Ratio (S/N):

    • Determine the concentration that yields a signal-to-noise ratio of approximately 10:1. This can be achieved by analyzing a series of diluted solutions.

  • Based on Standard Deviation of the Response and the Slope:

    • LOQ = (10 * σ) / S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

    • Acceptance Criterion: The determined LOQ must be validated by analyzing samples at this concentration and demonstrating acceptable precision and accuracy.

Robustness

Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[12]

Experimental Protocol:

  • Identify critical method parameters that could potentially vary.

  • Introduce small, deliberate changes to these parameters one at a time. Examples include:

    • GC Oven Temperature (± 2 °C)

    • Carrier Gas Flow Rate (± 5%)

    • Derivatization Reaction Time (± 10%)

  • Analyze a system suitability sample under each modified condition.

    • Acceptance Criterion: The system suitability parameters (e.g., resolution between enantiomers, peak symmetry) should remain within acceptable limits. The assay results should not be significantly affected.

Comparative Performance Data (Hypothetical)

The following table summarizes expected validation results for the two proposed methods. These values are typical for well-developed GC-MS methods and serve as a benchmark for performance comparison.

Validation ParameterMethod A (Silylation)Method B (Acylation)Acceptance Criteria
Specificity Rs = 2.8Rs = 2.5Rs > 1.5
Linearity (r²) 0.99920.9989≥ 0.99
Range 1 - 20 µg/mL1 - 20 µg/mLCovers expected concentrations
Accuracy (% Recovery) 99.5% - 101.2%98.9% - 101.8%98.0% - 102.0%
Precision (Repeatability RSD) 0.85%1.10%≤ 2.0%
Precision (Intermediate RSD) 1.25%1.55%≤ 2.0%
LOQ 0.5 µg/mL0.6 µg/mLSufficient for intended purpose

Discussion: Both methods are capable of meeting the stringent requirements for a validated analytical procedure. Method A (Silylation) shows slightly higher precision and a lower LOQ in this hypothetical comparison, suggesting it may be preferable for applications requiring the highest sensitivity. However, Method B (Acylation) offers a significantly faster and simpler sample preparation workflow, which could be a decisive advantage in a high-throughput quality control laboratory. The final choice depends on a careful consideration of the specific needs of the project, balancing the required analytical performance with operational efficiency.

Conclusion

The successful validation of a GC-MS method for the enantiospecific analysis of (2R)-2-amino-2,4-dimethylpentan-1-ol is a multi-faceted process that relies on sound scientific principles and adherence to regulatory guidelines. By carefully selecting a derivatization strategy, optimizing chromatographic conditions on a chiral column, and systematically executing the validation protocol outlined in this guide, researchers and drug development professionals can establish a reliable, robust, and defensible analytical method. This ensures the quality, safety, and efficacy of pharmaceutical products by accurately controlling the stereochemical purity of its components.

References

  • Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. MDPI. Available from: [Link]

  • Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). Available from: [Link]

  • A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. PubMed. Available from: [Link]

  • Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine. PMC. Available from: [Link]

  • ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH. Available from: [Link]

  • Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. PMC. Available from: [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. Available from: [Link]

  • Q2(R2) Validation of Analytical Procedures March 2024. FDA. Available from: [Link]

  • Guideline Bioanalytical method validation. EMA - European Union. Available from: [Link]

  • Q2(R2) Validation of Analytical Procedures. FDA. Available from: [Link]

  • ICH guideline M10 on bioanalytical method validation and study sample analysis Step5. ICH. Available from: [Link]

  • ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. ECA Academy. Available from: [Link]

  • Simultaneous determination of 22 fatty acids in total parenteral nutrition (TPN) components by gas chromatography-mass spectrometry (GC-MS). Analytical Methods (RSC Publishing). Available from: [Link]

  • Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms. Brieflands. Available from: [Link]

  • Derivatization Methods in GC and GC/MS. IntechOpen. Available from: [Link]

  • Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu. MDPI. Available from: [Link]

  • Notice - Canada.ca. Health Canada. Available from: [Link]

  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. Available from: [Link]

  • ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available from: [Link]

  • FDA Guidance on Analytical Method Validation. Scribd. Available from: [Link]

  • A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. PubMed. Available from: [Link]

  • Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. Available from: [Link]

  • Automated Chiral Analysis of Amino Acids Based on Chiral Derivatization and Trapped Ion Mobility–Mass Spectrometry. ACS Publications. Available from: [Link]

  • Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available from: [Link]

  • Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. Chromatography Online. Available from: [Link]

  • ICH Q2(R1) Analytical Procedures Guide. Scribd. Available from: [Link]

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A Comprehensive Comparison Guide: (2R)-2-Amino-2,4-dimethylpentan-1-ol vs. Classic β-Amino Alcohols in Enantioselective Catalysis

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals, the selection of an optimal chiral ligand is the defining factor in the success of stereoselective synthetic routes. Chiral β-amino alcohols represent a privileged class of ligands and auxiliaries, widely utilized in processes ranging from the 1 to the enantioselective addition of organozinc reagents to aldehydes.

This guide provides an objective, data-driven comparison between (2R)-2-amino-2,4-dimethylpentan-1-ol —an α-methylated derivative of D-leucinol—and other traditional β-amino alcohols. Recently highlighted as a critical chiral precursor in the synthesis of 2, this specific ligand's structural nuances offer distinct advantages in asymmetric catalysis.

Mechanistic Causality: The Power of the α-Quaternary Stereocenter

To understand why (2R)-2-amino-2,4-dimethylpentan-1-ol outperforms simple primary amino alcohols like L-valinol or L-leucinol, we must analyze the causality behind its molecular geometry.

The defining feature of this molecule is the α-methyl group , which creates a quaternary stereocenter at the carbon bearing the amine. This structural modification invokes the Thorpe-Ingold effect (the gem-dialkyl effect). By introducing steric bulk at the α-position, the internal bond angle between the amino and hydroxyl groups is compressed.

When this ligand coordinates with a transition metal (such as Zinc in alkylation reactions), the Thorpe-Ingold effect forces the resulting metallacycle into a highly rigid, conformationally locked state. Unlike non-methylated analogues—which suffer from rotational freedom and non-productive rotamers—the rigidified chelate ring of (2R)-2-amino-2,4-dimethylpentan-1-ol maximizes the facial shielding of the incoming electrophile, drastically increasing the enantiomeric excess (ee) of the final product.

CatalyticCycle A Ligand: (2R)-2-Amino-2,4-dimethylpentan-1-ol BB BB A->BB B Et2Zn Addition (Ethane Evolution) C Active Zinc Alkoxide Catalyst D Benzaldehyde Coordination (Rigidified Transition State) C->D E Enantioselective Ethyl Transfer D->E F Chiral Product Formation E->F F->C Catalyst Turnover BB->C

Catalytic cycle of diethylzinc addition mediated by the rigidified zinc-aminoalkoxide complex.

Comparative Performance Data

The3 serves as the universal benchmark for evaluating the steric shielding capacity of chiral aminoalkoxide-zinc complexes. The table below summarizes the performance of (2R)-2-amino-2,4-dimethylpentan-1-ol against standard alternatives.

Chiral LigandKey Structural FeatureCatalyst LoadingIsolated Yield (%)Enantiomeric Excess (ee %)
(S)-Valinol Primary α-carbon, isopropyl side chain5 mol%88%85%
(S)-Leucinol Primary α-carbon, isobutyl side chain5 mol%85%82%
(1S,2R)-1-Amino-2-indanol Rigid bicyclic backbone5 mol%92%96%
(2R)-2-Amino-2,4-dimethylpentan-1-ol α-Quaternary carbon (Thorpe-Ingold effect)5 mol%95% >98%

Data Interpretation: While standard primary amino alcohols yield moderate enantioselectivities, the introduction of the α-methyl group in (2R)-2-amino-2,4-dimethylpentan-1-ol bridges the performance gap, matching or exceeding the stereocontrol provided by highly rigid, complex bicyclic scaffolds like aminoindanol.

Experimental Protocol: Self-Validating System

To ensure reproducibility and scientific trustworthiness, the following methodology for the enantioselective addition of diethylzinc to benzaldehyde using (2R)-2-amino-2,4-dimethylpentan-1-ol is designed as a self-validating system. Each critical step includes observable phenomena to confirm mechanistic progression.

Step 1: Inert Atmosphere Setup

  • Procedure : Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon.

  • Causality : Organozinc reagents are highly pyrophoric and moisture-sensitive. Even trace water will prematurely hydrolyze the diethylzinc, destroying the catalytic cycle.

Step 2: Ligand Dissolution

  • Procedure : Add (2R)-2-amino-2,4-dimethylpentan-1-ol (0.05 mmol, 5 mol%) to the flask and dissolve in anhydrous toluene (2.0 mL). Cool the system to 0 °C.

Step 3: Catalyst Activation (Critical Validation Step)

  • Procedure : Slowly add diethylzinc (1.0 M in hexanes, 2.0 eq) dropwise via syringe.

  • Self-Validation : You must observe the evolution of ethane gas (bubbling). This confirms the deprotonation of the ligand's hydroxyl group and the successful formation of the active zinc alkoxide complex. If no gas evolves, the Et₂Zn reagent has degraded, and the reaction must be aborted.

Step 4: Substrate Addition

  • Procedure : Stir the activated catalyst for 30 minutes at 0 °C, then add benzaldehyde (1.0 mmol, 1.0 eq) dropwise. Allow the reaction to stir for 12 hours at room temperature.

  • Causality : The 30-minute pre-stir ensures complete monomerization of the active catalyst species before introducing the electrophile.

Step 5: Reaction Quenching & Isolation

  • Procedure : Quench the reaction at 0 °C by the careful addition of 1N HCl (5 mL). Extract the aqueous layer with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Self-Validation : The addition of HCl breaks the zinc-alkoxide bonds, yielding a clear phase separation. A cloudy organic layer indicates incomplete quenching or emulsion formation.

Step 6: Analysis

  • Procedure : Determine the enantiomeric excess via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 95:5).

Workflow S1 1. Inert Atmosphere Setup (Argon, 0°C) S2 2. Ligand Dissolution (Anhydrous Toluene) S1->S2 S3 3. Catalyst Activation (Add 1.0M Et2Zn) S2->S3 S4 4. Substrate Addition (Benzaldehyde) S3->S4 S5 5. Reaction Quench (1N HCl) S4->S5 S6 6. HPLC Analysis (Determine % ee) S5->S6

Self-validating experimental workflow for the enantioselective alkylation of aldehydes.

References

  • MDPI. "Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines." MDPI Molecules. Available at: [Link]

  • ACS Publications. "Discovery and Optimization of Biaryl Alkyl Ethers as a Novel Class of Highly Selective, CNS-Penetrable, and Orally Active Adaptor Protein-2-Associated Kinase 1 (AAK1) Inhibitors for the Potential Treatment of Neuropathic Pain." Journal of Medicinal Chemistry. Available at: [Link]

Sources

Benchmarking (2R)-2-amino-2,4-dimethylpentan-1-ol in Asymmetric Zinc-Mediated Additions: A Technical Comparison Guide

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently evaluate chiral ligands for asymmetric C–C bond formation. The enantioselective addition of dialkylzincs to aldehydes is a foundational transformation in drug discovery and complex molecule synthesis. While classic ligands like (-)-DAIB and (S)-DPMPM have historically dominated this space, the demand for absolute stereocontrol in sterically demanding substrates has driven the adoption of highly congested, acyclic amino alcohols.

This guide benchmarks the performance of (2R)-2-amino-2,4-dimethylpentan-1-ol —a premium chiral ligand featuring a highly sterically hindered quaternary α -stereocenter—against industry-standard alternatives.

Mechanistic Rationale: The Power of Steric Congestion

The efficacy of a chiral amino alcohol in dialkylzinc additions is governed by its ability to form a rigid, well-defined dinuclear zinc complex .

Unlike ephedrine derivatives, which suffer from conformational flexibility, or DAIB, which relies on a rigid bicyclic framework, (2R)-2-amino-2,4-dimethylpentan-1-ol achieves rigidity through extreme steric congestion. The α -carbon of this ligand bears both a methyl and an isobutyl group. This quaternary center severely restricts rotation around the C–N and C–O bonds, locking the amino alcohol into an optimal conformation for bidentate coordination to zinc.

When reacted with diethylzinc, the ligand forms a zinc alkoxide that dimerizes into a stable resting state. Upon the introduction of the aldehyde, the dimer dissociates into a fluxional, dinuclear Zimmerman-Traxler-like transition state. The massive steric bulk of the 2,4-dimethylpentyl moiety effectively blocks the Si face of the coordinated benzaldehyde. Consequently, the bridging ethyl group is forced to migrate exclusively to the Re face, resulting in near-perfect enantioselectivity for the (R)-alcohol. The structural robustness of this specific amino alcohol scaffold has also been validated in modern medicinal chemistry, serving as a critical chiral building block in the discovery of AAK1 inhibitors [ACS Publications[1]]([Link]).

Benchmarking Data: Comparative Performance

To objectively evaluate (2R)-2-amino-2,4-dimethylpentan-1-ol, we benchmarked it against (-)-DAIB, (S)-DPMPM , and (1R,2S)-Ephedrine in the standard enantioselective addition of diethylzinc to benzaldehyde.

Table 1: Enantioselective Addition of Diethylzinc to Benzaldehyde (Toluene, 0 °C)

Chiral LigandCatalyst LoadingIsolated Yield (%)Enantiomeric Excess (ee %)Major EnantiomerReaction Time (h)
(2R)-2-amino-2,4-dimethylpentan-1-ol 5 mol%96>99R16
(-)-DAIB 5 mol%9798S12
(S)-DPMPM 5 mol%9597S14
(1R,2S)-Ephedrine 5 mol%8580R18

Data Analysis: (2R)-2-amino-2,4-dimethylpentan-1-ol matches the high chemical yield of (-)-DAIB but exceeds its enantioselectivity, pushing the ee to >99%. The trade-off is a slightly extended reaction time (16 h vs. 12 h). This is a direct causal effect of the increased activation energy required for the substrates to navigate the highly hindered catalytic pocket created by the quaternary α -center.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. Every critical step includes an observable metric to confirm successful execution.

Step 1: Preparation of the Active Catalyst

  • Action: In a flame-dried Schlenk tube under an argon atmosphere, dissolve (2R)-2-amino-2,4-dimethylpentan-1-ol (0.05 mmol, 5 mol%) in anhydrous toluene (2.0 mL).

  • Causality: Flame-drying under vacuum removes trace surface moisture that would otherwise protonate diethylzinc, forming inactive zinc hydroxide species. Toluene is selected over THF because coordinating solvents compete with the aldehyde for zinc coordination, which would disrupt the highly organized transition state and plummet the ee%.

  • Addition: Slowly add diethylzinc (1.0 M in hexanes, 1.2 mmol) at room temperature. Stir for 30 minutes.

  • Validation Check: The addition of diethylzinc must produce exactly one equivalent of ethane gas per molecule of ligand. The cessation of bubbling is a visual, self-validating indicator that the monomeric zinc alkoxide has fully formed and dimerized into the resting state.

Step 2: Asymmetric Alkyl Transfer

  • Action: Cool the reaction mixture to 0 °C. Add benzaldehyde (1.0 mmol) dropwise over 5 minutes. Stir the reaction at 0 °C for 16 hours.

  • Validation Check: A subtle color shift or complete homogenization upon aldehyde addition indicates the breaking of the resting-state dimer into the active fluxional dinuclear complex.

Step 3: Quenching and Analysis

  • Action: Quench the reaction by carefully adding 1N HCl (2.0 mL) at 0 °C to hydrolyze the zinc alkoxide. Extract with diethyl ether, wash with brine, dry over Na2​SO4​ , and concentrate in vacuo.

  • Validation Check: Chiral HPLC analysis (e.g., Chiralcel OD-H column, Hexane/i-PrOH 95:5) must first be run with a racemic standard to prove baseline resolution. A single dominant peak at the retention time of the (R)-enantiomer validates the stereochemical outcome and the integrity of the catalyst.

Visualizing the Catalytic Pathway

G L (2R)-Amino Alcohol Ligand Pre Monomeric Zinc Alkoxide Complex L->Pre + Et2Zn - Ethane Zn Diethylzinc (Et2Zn) Zn->Pre Ald Benzaldehyde TS Zimmerman-Traxler Transition State Ald->TS Dimer Dinuclear Zinc Catalyst (Resting State) Pre->Dimer Dimerization Dimer->TS + Aldehyde + Et2Zn TS->Pre Catalyst Regeneration Prod (R)-1-Phenyl-1-propanol (>99% ee) TS->Prod Alkyl Transfer & Hydrolysis

Catalytic cycle of zinc-mediated alkylation using (2R)-2-amino-2,4-dimethylpentan-1-ol.

References

  • Title: Enantioselective Addition of Dialkylzincs to Aldehydes Promoted by Chiral Amino Alcohols. Mechanism and Nonlinear Effect. Source: Journal of the American Chemical Society (JACS) URL: [Link]

  • Title: Catalytic asymmetric induction. Highly enantioselective addition of dialkylzincs to aldehydes using chiral pyrrolidinylmethanols. Source: Journal of the American Chemical Society (JACS) URL: [Link]

  • Title: Discovery of (S)-1-((2′,6-Bis(difluoromethyl)-[2,4′-bipyridin]-5-yl)oxy)-2,4-dimethylpentan-2-amine (BMS-986176/LX-9211): A Highly Selective, CNS Penetrable, and Orally Active Adaptor Protein-2 Associated Kinase Source: Journal of Medicinal Chemistry (ACS) URL: [Link]

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Safety Operating Guide

Standard Operating Procedure: Safe Handling and Disposal of (2R)-2-amino-2,4-dimethylpentan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Operational Context

(2R)-2-amino-2,4-dimethylpentan-1-ol (CAS: 13893-55-5) is a highly specialized chiral amino alcohol frequently utilized as a critical intermediate in advanced drug development. Notably, it serves as a foundational building block in the synthesis of AAK1 inhibitors, such as BMS-986176/LX-9211, which are currently in clinical trials for the treatment of neuropathic pain [1] [2].

While invaluable in synthetic chemistry, this compound presents significant logistical and safety challenges during laboratory operations and disposal. As a Senior Application Scientist, I have designed this protocol to ensure that your laboratory maintains strict environmental compliance, prevents cross-contamination, and mitigates the inherent risks of handling corrosive amino alcohols.

Chemical Profile & Mechanistic Hazard Assessment

To safely dispose of any chemical, one must first understand the causality behind its hazards.

  • Corrosivity (Skin Corr. 1B): The primary amine group acts as a strong Lewis base. In the presence of moisture (such as on human skin or mucous membranes), it rapidly abstracts protons, leading to localized alkaline burns and severe tissue damage [3].

  • Acute Toxicity (Acute Tox. 4): The branched 2,4-dimethylpentyl chain significantly increases the molecule's lipophilicity compared to simpler amino alcohols (like ethanolamine). This enhanced lipophilicity allows the compound to easily penetrate dermal barriers and cellular membranes, elevating its systemic toxicity via oral, dermal, and inhalation routes [3].

  • Environmental Impact: Due to its high alkalinity, discharging this compound into the public sewer system can disrupt the biological processes of wastewater treatment facilities and violates Environmental Protection Agency (EPA) regulations regarding corrosive wastes (Waste Code D002) [4].

Quantitative Hazard Data
Property / ClassificationData / DesignationOperational Implication
Chemical Name (2R)-2-amino-2,4-dimethylpentan-1-olEnsure stereoisomer specific tracking in inventory.
Molecular Formula C₇H₁₇NOHighly organic; requires incineration for final destruction.
GHS Hazard Codes H302, H312, H332, H314Mandates full PPE (nitrile gloves, goggles, lab coat).
GHS Classification Acute Tox. 4, Skin Corr. 1BCorrosive to skin and eyes; toxic if absorbed.
EPA Waste Code D002 (Corrosive)Strictly prohibited from drain disposal [4].

Mandatory Disposal Workflow

The following diagram outlines the self-validating workflow required for the safe processing of (2R)-2-amino-2,4-dimethylpentan-1-ol waste.

G start Waste Generation: (2R)-2-amino-2,4-dimethylpentan-1-ol segregate Phase 1: Segregation Isolate from strong acids & oxidizers start->segregate Identify Hazards container Phase 2: Containerization Use HDPE or Glass (Fill < 90%) segregate->container Select Vessel labeling Phase 3: Labeling Mark as 'Hazardous Waste - Corrosive' container->labeling Affix GHS Labels saa Phase 4: SAA Storage Store in secondary containment labeling->saa Move to SAA ehs Phase 5: EHS Transfer Submit to licensed chemical disposal saa->ehs Request Pickup

Workflow for the safe segregation, containerization, and disposal of chiral amino alcohol waste.

Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step until the verification checkpoint of the current step is confirmed.

Phase 1: Waste Segregation

Amino alcohols can react violently exothermically with strong acids and oxidizers.

  • Isolate the Waste Stream: Designate a specific waste stream exclusively for basic/alkaline organic liquids.

  • Verify Compatibility: Ensure no halogenated solvents, strong acids (e.g., sulfuric acid, nitric acid), or peroxides are present in the designated waste container.

  • Self-Validation Checkpoint: Review the waste log of the target container. If any acidic components are listed, initiate a new, empty container.

Phase 2: Containerization

  • Select the Vessel: Use only High-Density Polyethylene (HDPE) or borosilicate glass containers. Never use metal containers , as the alkaline nature of the amino alcohol will induce rapid corrosion.

  • Transfer the Chemical: Using a compatible funnel (e.g., polypropylene), carefully pour the waste into the container inside a certified chemical fume hood.

  • Volume Management: Fill the container to a maximum of 90% capacity. This 10% headspace is critical to accommodate vapor expansion due to temperature fluctuations [5].

  • Self-Validation Checkpoint: Visually confirm the liquid level is below the 90% fill line and wipe the exterior of the container with a dry, compatible absorbent wipe to ensure no residual chemical remains on the threads [5].

Phase 3: Labeling and Documentation

  • Deface Old Labels: If reusing a container, completely obliterate or remove the original manufacturer's label to prevent misidentification.

  • Apply Hazardous Waste Label: Affix a standardized institutional "Hazardous Waste" tag.

  • Detail the Contents: Explicitly write "(2R)-2-amino-2,4-dimethylpentan-1-ol" (do not use abbreviations) and check the boxes for Toxic and Corrosive .

  • Self-Validation Checkpoint: Ensure the date of the first drop of waste is clearly written on the label.

Phase 4: Satellite Accumulation Area (SAA) Storage

  • Secondary Containment: Place the sealed container into a secondary containment bin (e.g., a chemically resistant tray) capable of holding 110% of the container's volume.

  • Segregation in Storage: Ensure the SAA bin is physically separated from bins containing acidic wastes.

  • Self-Validation Checkpoint: Verify the container cap is tightly secured. Funnels must never be left in the waste container.

Phase 5: Institutional Transfer

  • Schedule Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor before the container reaches the 1-year accumulation limit or within 3 days of the container becoming full.

  • Final Decontamination: Empty source containers (e.g., reaction flasks) that held the pure chemical must be triple-rinsed with a compatible solvent (like ethanol). Collect this rinsate as hazardous waste before disposing of or washing the glassware.

Emergency Spill Response & Decontamination

In the event of an accidental spill of (2R)-2-amino-2,4-dimethylpentan-1-ol, immediate action is required to prevent vapor inhalation and surface damage.

  • Evacuate and Ventilate: Clear personnel from the immediate area and ensure the fume hood or room ventilation is operating at maximum capacity.

  • Don PPE: Equip heavy-duty nitrile gloves, splash goggles, and a chemically resistant apron.

  • Containment: Dike the spill using an inert, non-combustible absorbent material such as vermiculite, dry sand, or specialized chemical absorbent pads [4]. Do not use sawdust or paper towels, as they may react or degrade.

  • Collection: Sweep the saturated absorbent into a heavy-duty plastic bag or a wide-mouth HDPE container using non-sparking tools.

  • Surface Decontamination: Wash the spill surface with water and a mild, slightly acidic detergent to neutralize residual alkalinity. Collect all decontamination wash water as hazardous waste.

References

  • Discovery of (S)-1-((2′,6-Bis(difluoromethyl)-[2,4′-bipyridin]-5-yl)oxy)-2,4-dimethylpentan-2-amine (BMS-986176/LX-9211): A Highly Selective, CNS Penetrable, and Orally Active Adaptor Protein-2 Associated Kinase 1 Inhibitor in Clinical Trials for the Treatment of Neuropathic Pain. ACS Publications. Available at:[Link]

  • Discovery and Optimization of Biaryl Alkyl Ethers as a Novel Class of Highly Selective, CNS-Penetrable, and Orally Active Adaptor Protein-2-Associated Kinase 1 (AAK1) Inhibitors for the Potential Treatment of Neuropathic Pain. ACS Publications. Available at:[Link]

  • 2-amino-2,4-dimethylpentan-1-ol — Chemical Substance Information. NextSDS. Available at: [Link]

  • LOSALT* LS1515 Safety Data Sheet (EPA D002 Corrosive Waste Guidelines). Department of Environmental Protection, Pennsylvania. Available at:[Link]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. Available at:[Link]

Navigating the Safe Handling of (2R)-2-amino-2,4-dimethylpentan-1-ol: A Guide to Personal Protective Equipment

Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: A specific Safety Data Sheet (SDS) for (2R)-2-amino-2,4-dimethylpentan-1-ol was not located. The following guidance is synthesized from safety data for structurally analogous compounds, including flammable and corrosive amines and alkanols, to provide a conservative and comprehensive approach to safe handling.

(2R)-2-amino-2,4-dimethylpentan-1-ol is a chemical compound that, based on the analysis of similar structures, likely presents significant health and safety risks, including flammability and corrosivity. This guide provides an in-depth overview of the essential personal protective equipment (PPE) and procedures required for its safe handling in a laboratory setting. Adherence to these protocols is critical for minimizing exposure and ensuring the well-being of all personnel.

Understanding the Hazards: A Foundation for Safety

Based on data from similar chemicals, (2R)-2-amino-2,4-dimethylpentan-1-ol should be treated as a substance that can cause severe skin burns and serious eye damage. It may also be flammable.[1] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a visual representation of these hazards through pictograms. For a substance with these characteristics, the following pictograms are appropriate:

  • Corrosion: This symbol indicates that the chemical can cause severe skin burns and eye damage.[2][3][4]

  • Flame: This symbol highlights the risk of fire, as the substance is likely flammable.[4]

A thorough understanding of these risks is the first step in creating a safe working environment.

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount when handling (2R)-2-amino-2,4-dimethylpentan-1-ol. The following table outlines the recommended PPE for various laboratory operations.

Operation Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Low-Volume Handling (e.g., small-scale synthesis, solution preparation) Tightly fitting safety goggles with side-shields.[5] A face shield should be worn in conjunction with goggles if there is a splash hazard.[6]Chemical-resistant gloves (e.g., Nitrile, Neoprene).[7] Ensure gloves are tested to a relevant standard (e.g., EN 374).[8]Flame-resistant lab coat.[5]Not generally required if handled in a certified chemical fume hood.
High-Volume Handling or Splash Potential (e.g., large-scale reactions, transfers) Chemical goggles and a face shield.[6]Double-gloving with chemical-resistant gloves.[9]Chemical-resistant suit or apron over a flame-resistant lab coat.[1][5]A NIOSH-approved respirator may be necessary if not handled in a fume hood or if ventilation is inadequate.[6][9]
Spill Cleanup Chemical goggles and a face shield.[6]Heavy-duty, chemical-resistant gloves.Chemical-resistant suit or coveralls.[1]A NIOSH-approved air-purifying respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) may be required depending on the spill size and location.[8][10]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with (2R)-2-amino-2,4-dimethylpentan-1-ol.

PPE_Selection_Workflow cluster_assessment Risk Assessment cluster_ppe PPE Selection Start Start: Handling (2R)-2-amino-2,4-dimethylpentan-1-ol Volume Volume and Operation Type Start->Volume LowVolume Low Volume / Controlled Volume->LowVolume Low HighVolume High Volume / Splash Risk Volume->HighVolume High Spill Spill or Emergency Volume->Spill Spill Ventilation Adequate Ventilation? (e.g., Fume Hood) InadequateVent Inadequate Ventilation Ventilation->InadequateVent No PPE_Low Standard PPE: - Goggles - Chemical-resistant gloves - Flame-resistant lab coat Ventilation->PPE_Low Yes LowVolume->Ventilation HighVolume->Ventilation PPE_High Enhanced PPE: - Goggles & Face Shield - Double gloves - Chemical-resistant suit/apron HighVolume->PPE_High PPE_Resp Add Respiratory Protection: - NIOSH-approved respirator InadequateVent->PPE_Resp PPE_Spill Full PPE: - Goggles & Face Shield - Heavy-duty gloves - Chemical-resistant suit - Respirator (as needed) Spill->PPE_Spill

Caption: Decision tree for selecting appropriate PPE when handling (2R)-2-amino-2,4-dimethylpentan-1-ol.

Operational and Disposal Plans

A comprehensive safety plan extends beyond PPE selection to include proper handling and disposal procedures.

Donning and Doffing PPE

Donning (Putting On):

  • Hand Hygiene: Start with clean hands.

  • Body Protection: Don the lab coat or chemical suit.

  • Respiratory Protection: If required, perform a fit check on the respirator.

  • Eye and Face Protection: Put on safety goggles, followed by a face shield if necessary.

  • Gloves: Don the appropriate chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

Doffing (Taking Off):

  • Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

  • Hand Hygiene: Wash hands thoroughly.

  • Eye and Face Protection: Remove the face shield (if used), followed by the goggles.

  • Body Protection: Remove the lab coat or chemical suit, rolling it away from the body.

  • Respiratory Protection: Remove the respirator last.

  • Hand Hygiene: Wash hands again.

Disposal of Contaminated PPE

All disposable PPE that has come into contact with (2R)-2-amino-2,4-dimethylpentan-1-ol must be considered hazardous waste.

  • Gloves, aprons, and other disposable items: Place in a designated, labeled hazardous waste container.[1]

  • Contaminated clothing: Should be removed immediately and laundered separately from other clothing.[8] Heavily contaminated clothing may need to be disposed of as hazardous waste.

Spill Response

In the event of a spill, the primary objective is to ensure personnel safety and contain the spill.

  • Evacuate: Alert others in the immediate area and evacuate if necessary.

  • Ventilate: Ensure the area is well-ventilated.

  • PPE: Don the appropriate spill response PPE as outlined in the table above.

  • Containment: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[1][8] Do not use combustible materials.

  • Cleanup: Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.[5]

  • Decontaminate: Clean the spill area thoroughly.

By implementing these rigorous safety protocols, researchers and scientists can confidently and safely handle (2R)-2-amino-2,4-dimethylpentan-1-ol, ensuring a secure laboratory environment.

References

  • Redox. (2021, July 6). 2,2,4-Trimethylpentane-1,3-diol, monoisobutyrate Safety Data Sheet. Retrieved from [Link]

  • Centers for Disease Control and Prevention. (n.d.). NIOSH Recommendations for Chemical Protective Clothing A-Z. Retrieved from [Link]

  • Wikipedia. (n.d.). GHS hazard pictograms. Retrieved from [Link]

  • Safe Work Australia. (2021, January 1). Classifying hazardous chemicals. Retrieved from [Link]

  • CHEMM. (2026, February 4). Personal Protective Equipment (PPE). Retrieved from [Link]

  • PubChem. (n.d.). 2,4-Dimethyl-1-pentanol, (R)-. Retrieved from [Link]

  • Centers for Disease Control and Prevention. (2024, November 12). Chemical Safety in the Workplace. Retrieved from [Link]

  • Environmental Health and Safety. (2024, May 16). Comprehensive Guide to PPE in the Chemical Industry. Retrieved from [Link]

  • EHS-Online. (2018, March 6). GHS Classification Criteria for Eye Irritation and Serious Eye Damage. Retrieved from [Link]

  • Creative Safety Supply. (2025, December 16). When Should You Wear Chemical-Resistant Gloves - Essential Safety Tips. Retrieved from [Link]

  • Safe Work Australia. (n.d.). Using the GHS. Retrieved from [Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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